3-(Bromomethyl)-2-methylpentane-d7

Core Science & Biosynthesis

3-(Bromomethyl)-2-methylpentane-d7 chemical properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of 3-(Bromomethyl)-2-methylpentane-d7, a deuterated isotopologue of 3-(bromomethyl)-2-methylpentane. Due to the limited availability of experimental data for the deuterated compound, this guide leverages data from its non-deuterated analog and established principles of organic chemistry to provide a thorough profile. Information on its synthesis, spectroscopic characteristics, potential biological interactions, and analytical methodologies is presented. This document is intended to serve as a valuable resource for researchers utilizing this compound as an internal standard or tracer in various scientific applications.

Chemical Identity and Physical Properties

3-(Bromomethyl)-2-methylpentane-d7 is a saturated acyclic hydrocarbon containing a bromine atom and seven deuterium atoms. The primary application of this isotopically labeled compound is as a tracer or internal standard for quantitative analysis by techniques such as NMR, GC-MS, or LC-MS.[1] Deuterium labeling can also be used to study pharmacokinetic and metabolic profiles of drug candidates.

Table 1: General Information and Physical Properties

Property	Value	Source
IUPAC Name	3-(Bromomethyl)-2-methylpentane-d7	-
Synonyms	-	-
Molecular Formula	C₇H₈D₇Br	MedChemExpress
Molecular Weight	186.14 g/mol	MedChemExpress
CAS Number	1219805-84-1	MedChemExpress
Appearance	Liquid (Predicted)	MedChemExpress
Boiling Point	~170-172 °C (estimated for non-deuterated analog)	PubChem
Melting Point	Data not available	-
Density	Data not available	-
Solubility	Insoluble in water; Soluble in organic solvents (Predicted)	General Chemical Principles
Storage Conditions	Pure form: -20°C for 3 years; In solvent: -80°C for 6 months	MedChemExpress

Note: Some physical properties are estimated based on the non-deuterated analog, 3-(Bromomethyl)-2-methylpentane.

Spectroscopic Data (Predicted)

Table 2: Predicted Spectroscopic Data

Technique	Predicted Features
¹H NMR	Due to deuteration, the proton NMR spectrum is expected to be simplified, showing signals only for the non-deuterated protons. The chemical shifts would be influenced by the adjacent bromine atom.
¹³C NMR	The spectrum would show signals for the seven carbon atoms. The carbon bonded to bromine would be shifted downfield. C-D couplings might be observable.
Mass Spectrometry (EI)	The mass spectrum is expected to show a characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br are in a ~1:1 ratio), resulting in M+ and M+2 peaks of nearly equal intensity.[2][3] Common fragmentation patterns for bromoalkanes involve the loss of the bromine atom and cleavage of the carbon-carbon bonds.[3][4]
Infrared (IR) Spectroscopy	The IR spectrum is expected to show characteristic C-H and C-D stretching and bending vibrations. A C-Br stretching vibration is expected in the fingerprint region, typically between 690-515 cm⁻¹.[5][6]

Synthesis and Reactivity

Synthesis

A plausible synthetic route to 3-(Bromomethyl)-2-methylpentane-d7 would involve the bromination of a deuterated precursor, 2,3-dimethyl-1-pentanol-d7. A common method for such a transformation is reaction with a brominating agent like phosphorus tribromide (PBr₃) or hydrobromic acid (HBr).

Caption: Proposed synthesis of 3-(Bromomethyl)-2-methylpentane-d7.

Reactivity

As a primary alkyl bromide, 3-(Bromomethyl)-2-methylpentane-d7 is expected to undergo nucleophilic substitution reactions (Sₙ2). The bromine atom is a good leaving group, and the primary carbon is accessible to nucleophiles. It can also undergo elimination reactions (E2) in the presence of a strong, sterically hindered base.

Experimental Protocols

General Analytical Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for the analysis of brominated alkanes and can be adapted for 3-(Bromomethyl)-2-methylpentane-d7.

Objective: To separate and identify 3-(Bromomethyl)-2-methylpentane-d7 in a sample matrix.

Instrumentation:

• Gas Chromatograph (GC) with a capillary column (e.g., DB-5ms).

• Mass Spectrometer (MS) with an electron ionization (EI) source.

Procedure:

• Sample Preparation: Dissolve the sample containing 3-(Bromomethyl)-2-methylpentane-d7 in a suitable volatile organic solvent (e.g., hexane or dichloromethane).

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC inlet.

• GC Separation:

  • Inlet Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250 °C) to ensure elution of the compound.

• MS Detection:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan a suitable mass range (e.g., m/z 40-300) to detect the molecular ion and characteristic fragments.

• Data Analysis: Identify the peak corresponding to 3-(Bromomethyl)-2-methylpentane-d7 based on its retention time and the presence of the characteristic M+ and M+2 isotope pattern for bromine in its mass spectrum.

Caption: General workflow for GC-MS analysis.

Biological Activity and Toxicology

There is no specific toxicological data available for 3-(Bromomethyl)-2-methylpentane or its deuterated form. However, halogenated hydrocarbons as a class can exhibit toxicity. Prolonged exposure to some brominated compounds has been associated with hepatotoxicity and hormonal imbalances.[7] The primary routes of exposure are inhalation, ingestion, and dermal contact.

General Toxicological Pathway for Halogenated Alkanes

Many halogenated alkanes can be metabolized by cytochrome P450 enzymes in the liver. This can lead to the formation of reactive intermediates, such as free radicals, which can cause cellular damage through lipid peroxidation and covalent binding to macromolecules.

Caption: Generalized metabolic activation of halogenated alkanes.

Conclusion

3-(Bromomethyl)-2-methylpentane-d7 is a valuable tool for researchers in various fields, primarily as an internal standard and tracer. While experimental data for this specific deuterated compound is scarce, this guide provides a robust overview of its predicted properties and handling based on its non-deuterated analog and the broader class of bromoalkanes. The provided protocols and diagrams offer a foundational understanding for its application and potential biological implications. Further experimental investigation is warranted to fully characterize this compound.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. youtube.com [youtube.com]
• 3. savemyexams.com [savemyexams.com]
• 4. mass spectrum of 1-bromo-2-methylpropane C4H9Br (CH3)2CHCH2Br fragmentation pattern of m/z m/e ions for analysis and identification of 1-bromo-2-methylpropane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. scribd.com [scribd.com]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. researchgate.net [researchgate.net]

Technical Guide: 3-(Bromomethyl)-2-methylpentane-d7

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Bromomethyl)-2-methylpentane-d7 is the deuterated form of 3-(Bromomethyl)-2-methylpentane. Stable isotope-labeled compounds, such as this one, are valuable tools in pharmaceutical research and development. They are primarily utilized as internal standards for quantitative analysis by methods like NMR, GC-MS, or LC-MS, and as tracers to study the metabolic fate of drug candidates. The incorporation of deuterium can also influence the pharmacokinetic and metabolic profiles of a drug, a strategy that has garnered significant interest in drug design. This guide provides a summary of the available technical information for 3-(Bromomethyl)-2-methylpentane-d7 and its non-deuterated analog.

Chemical and Physical Properties

A specific CAS (Chemical Abstracts Service) number has been assigned to 3-(Bromomethyl)-2-methylpentane-d7, which distinguishes it from its non-deuterated counterpart. The properties of both compounds are summarized below for comparative purposes.

Table 1: Physicochemical Data of 3-(Bromomethyl)-2-methylpentane-d7 and 3-(Bromomethyl)-2-methylpentane

Property	3-(Bromomethyl)-2-methylpentane-d7	3-(Bromomethyl)-2-methylpentane
CAS Number	1219805-84-1[1]	32444-35-2[2]
Molecular Formula	C7H8D7Br[1]	C7H15Br[2]
Molecular Weight	186.14 g/mol [1]	179.10 g/mol [2]
Appearance	Liquid[1]	Not specified
SMILES	[2H]C([2H])([2H])C(C([2H])([2H])[2H])([2H])C(CC)CBr[1]	CCC(CBr)C(C)C[2]

Experimental Protocols

Detailed experimental protocols for the synthesis or application of 3-(Bromomethyl)-2-methylpentane-d7 are not extensively available in public literature. However, the synthesis of similar alkyl bromides often involves the bromination of the corresponding alcohol or the radical bromination of an alkane. For instance, the synthesis of 3-thenyl bromide, a different bromomethyl compound, can be achieved via the reaction of 3-methylthiophene with N-bromosuccinimide.[3] This suggests that a potential synthetic route to 3-(bromomethyl)-2-methylpentane could involve the appropriate starting alcohol and a brominating agent.

As a deuterated compound, the synthesis of 3-(Bromomethyl)-2-methylpentane-d7 would require the use of deuterated starting materials.

General Application as an Internal Standard:

In quantitative mass spectrometry, a known amount of the deuterated standard is added to a sample. The analyte and the standard are then extracted and analyzed simultaneously. Due to their similar chemical properties, the deuterated standard and the non-deuterated analyte co-elute and have similar ionization efficiencies. However, they are distinguishable by their mass-to-charge ratio. This allows for accurate quantification of the analyte, as the ratio of the analyte signal to the internal standard signal can be used to correct for variations in sample preparation and instrument response.

Biological Activity and Signaling Pathways

3-(Bromomethyl)-2-methylpentane is a simple alkyl halide. Compounds of this class are not typically associated with specific biological signaling pathways or direct pharmacological activity. They are more commonly used as synthetic intermediates or building blocks in the creation of more complex molecules. The primary chemical reactivity of such compounds is as an alkylating agent.

Given its nature as a synthetic building block and analytical standard, there is no known signaling pathway directly associated with 3-(Bromomethyl)-2-methylpentane-d7. Therefore, a signaling pathway diagram is not applicable.

Logical Workflow for Use in Pharmacokinetic Studies

While a signaling pathway is not relevant, the logical workflow for utilizing a deuterated compound like 3-(Bromomethyl)-2-methylpentane-d7 in a pharmacokinetic study can be visualized. This workflow illustrates its role as a tracer or internal standard.

Caption: Workflow for using a deuterated standard in pharmacokinetic analysis.

Storage and Handling

For long-term stability, 3-(Bromomethyl)-2-methylpentane-d7 in its pure form should be stored at -20°C, where it can be stable for up to 3 years.[1] When in a solvent, it should be stored at -80°C for up to 6 months or at -20°C for one month.[1] It is shipped at room temperature in the continental US.[1]

Disclaimer: This document is intended for informational purposes for research professionals. The information provided is based on publicly available data and may not be exhaustive. Researchers should always consult primary literature and safety data sheets before handling any chemical compounds.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 3-(Bromomethyl)-2-methylpentane | C7H15Br | CID 24880886 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Guidance: Analysis of 3-(Bromomethyl)-2-methylpentane-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight and analytical determination for the deuterated molecule, 3-(Bromomethyl)-2-methylpentane-d7. This information is critical for its application as an internal standard or tracer in quantitative analyses such as NMR, GC-MS, or LC-MS, where precise mass is a key parameter.

Molecular Weight Data

The incorporation of seven deuterium atoms significantly alters the molecular weight of 3-(Bromomethyl)-2-methylpentane. The following table summarizes the molecular weights of both the parent compound and its deuterated isotopologue.

Compound	Molecular Formula	Molecular Weight ( g/mol )
3-(Bromomethyl)-2-methylpentane	C₇H₁₅Br	179.10[1]
3-(Bromomethyl)-2-methylpentane-d7	C₇H₈D₇Br	186.14[2]

Experimental Protocols for Molecular Weight Determination

The precise determination of the molecular weight of a deuterated compound like 3-(Bromomethyl)-2-methylpentane-d7 is crucial for its use in quantitative studies. Mass spectrometry is the most direct and accurate method for this purpose. Below is a generalized experimental protocol based on standard mass spectrometry techniques.

Objective: To experimentally verify the molecular weight of 3-(Bromomethyl)-2-methylpentane-d7.

Materials:

• 3-(Bromomethyl)-2-methylpentane-d7 sample

• High-resolution mass spectrometer (e.g., Q-TOF, Orbitrap)

• Volatile organic solvent (e.g., methanol, acetonitrile)

• Syringes and vials for sample preparation

Methodology:

• Sample Preparation:

  • Dissolve a small amount of 3-(Bromomethyl)-2-methylpentane-d7 in a suitable volatile solvent to a final concentration of approximately 1 µg/mL.

  • Vortex the solution to ensure homogeneity.

• Instrumentation Setup:

  • Calibrate the mass spectrometer using a known standard to ensure high mass accuracy.

  • Set the ionization source. For a volatile, non-polar compound like this, Electron Ionization (EI) or a soft ionization technique like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) can be used.

  • Set the mass analyzer to scan a mass range that includes the expected molecular ion peak (e.g., m/z 150-250).

• Sample Analysis:

  • Introduce the sample into the mass spectrometer. For EI, the sample is typically introduced via a direct insertion probe or GC inlet. For ESI or APCI, the sample solution is infused directly or via an LC system.

  • Acquire the mass spectrum. The instrument separates ions based on their mass-to-charge ratio (m/z).[3]

• Data Analysis:

  • Identify the molecular ion peak in the resulting mass spectrum.[3] This peak corresponds to the intact molecule with the loss of one electron.

  • The m/z value of the molecular ion peak will be very close to the calculated molecular weight.[3]

  • Account for the presence of bromine isotopes (⁷⁹Br and ⁸¹Br), which will result in a characteristic isotopic pattern with two major peaks of nearly equal intensity separated by approximately 2 Da.

  • Specialized software can be used to analyze the isotopic distribution to confirm the number of deuterium atoms and provide an accurate molecular weight.[4][5]

Analytical Workflow

The following diagram illustrates a typical workflow for the determination of the molecular weight of a deuterated compound.

Caption: Workflow for Molecular Weight Determination.

References

• 1. 3-(Bromomethyl)-2-methylpentane | C7H15Br | CID 24880886 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. DGet! An open source deuteration calculator for mass spectrometry data - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Structure Elucidation of 3-(Bromomethyl)-2-methylpentane-d7

Audience: Researchers, scientists, and drug development professionals.

Core Objective: This document provides a comprehensive guide to the structural elucidation of the deuterated organic compound, 3-(Bromomethyl)-2-methylpentane-d7. It outlines the analytical methodologies, predicted spectroscopic data, and logical workflow required to confirm the identity and structure of this molecule.

Introduction

3-(Bromomethyl)-2-methylpentane is a halogenated alkane with potential applications in organic synthesis as an alkylating agent or as an intermediate in the preparation of more complex molecules.[1] The deuterated isotopologue, 3-(Bromomethyl)-2-methylpentane-d7, is of particular interest for use as an internal standard in mass spectrometry-based quantification assays or in mechanistic studies to trace the fate of the molecule in chemical or biological systems.[2]

This guide will focus on the analytical techniques used to confirm the structure of 3-(Bromomethyl)-2-methylpentane-d7, including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). Due to the limited availability of experimental data for this specific compound, this guide will present predicted data based on the analysis of its non-deuterated analogue and related molecules.

For the purpose of this guide, we will assume a plausible structure for the "-d7" isotopologue where the ethyl group is perdeuterated (d5) and the bromomethyl group is deuterated (d2).

Predicted Spectroscopic Data

The following tables summarize the predicted quantitative data for both the non-deuterated 3-(Bromomethyl)-2-methylpentane and its d7 isotopologue.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is crucial for identifying the presence and connectivity of hydrogen atoms in a molecule. The introduction of deuterium will lead to the disappearance of signals corresponding to the deuterated positions.

Table 1: Predicted ¹H NMR Chemical Shifts (ppm) and Multiplicities

Protons	Predicted δ (ppm) for 3-(Bromomethyl)-2-methylpentane	Predicted δ (ppm) for 3-(Bromomethyl-d2)-2-methylpentane-d5	Multiplicity (Non-deuterated)
CH₃ (on C2)	~0.90	~0.90	d
CH₃ (on C2)	~0.92	~0.92	d
CH₃ (on C5)	~0.95	Signal Absent	t
CH₂ (on C4)	~1.25	Signal Absent	m
CH (on C2)	~1.70	~1.70	m
CH (on C3)	~1.90	~1.90	m
CH₂Br (on C3)	~3.40	Signal Absent	d

d: doublet, t: triplet, m: multiplet

Predicted ¹³C NMR Spectral Data

In the ¹³C NMR spectrum, carbons bonded to deuterium will exhibit a triplet multiplicity (due to the spin I=1 of deuterium) and a slight upfield shift compared to their protonated counterparts.

Table 2: Predicted ¹³C NMR Chemical Shifts (ppm)

Carbon	Predicted δ (ppm) for 3-(Bromomethyl)-2-methylpentane	Predicted δ (ppm) for 3-(Bromomethyl-d2)-2-methylpentane-d5
C1 (CH₃ on C2)	~15	~15
C2' (CH₃ on C2)	~20	~20
C5 (CH₃)	~14	~13.5 (triplet)
C4 (CH₂)	~25	~24.5 (triplet)
C2 (CH)	~35	~35
C3 (CH)	~45	~45
C1' (CH₂Br)	~38	~37.5 (triplet)

Predicted Mass Spectrometry Data

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 3-(Bromomethyl)-2-methylpentane-d7, the molecular ion peak will be shifted by +7 mass units compared to the non-deuterated version. The presence of bromine will result in a characteristic M+2 peak of nearly equal intensity due to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.

Table 3: Predicted m/z Values for Major Fragments

Fragment Ion	Predicted m/z for 3-(Bromomethyl)-2-methylpentane	Predicted m/z for 3-(Bromomethyl-d2)-2-methylpentane-d5
[M]⁺	178/180	185/187
[M-CH₃]⁺	163/165	170/172
[M-C₂H₅]⁺	149/151	[M-C₂D₅]⁺ = 149/151
[M-CH₂Br]⁺	85	[M-CD₂Br]⁺ = 85
[C₄H₉]⁺	57	57
[C₃H₇]⁺	43	43

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in a deuterated solvent (e.g., CDCl₃, acetone-d₆) in a standard 5 mm NMR tube.

• ¹H NMR: Acquire a one-dimensional ¹H NMR spectrum using a 400 MHz or higher field spectrometer. Standard parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required due to the lower natural abundance of ¹³C.

• ²H NMR: To confirm the positions of deuteration, a ²H (Deuterium) NMR spectrum can be acquired. This will show signals at the chemical shifts corresponding to the deuterated positions.

Mass Spectrometry (MS)

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source is suitable for this analysis.

• GC Conditions: Use a non-polar capillary column (e.g., DB-1 or HP-5). The oven temperature program should start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 250°C) to ensure good separation.

• MS Conditions: Acquire mass spectra in the range of m/z 30-250. The electron energy should be set to 70 eV.

Visualizations

Logical Workflow for Structure Elucidation

Caption: Logical workflow for the structure elucidation of 3-(Bromomethyl)-2-methylpentane-d7.

Predicted Mass Spectral Fragmentation Pathway

Caption: Predicted major fragmentation pathways for 3-(Bromomethyl-d2)-2-methylpentane-d5.

Conclusion

The structural elucidation of 3-(Bromomethyl)-2-methylpentane-d7 relies on a combination of modern spectroscopic techniques, primarily NMR and mass spectrometry. By comparing the spectra of the deuterated compound with its non-deuterated analogue, it is possible to confirm the molecular structure, the positions, and the extent of deuterium incorporation. This guide provides a framework for the expected data and the experimental procedures necessary for this analysis, which is essential for researchers utilizing this and other isotopically labeled compounds in their work.

References

• 1. 3-(Bromomethyl)-2-methylpentane | C7H15Br | CID 24880886 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Synthesis of 3-(Bromomethyl)-2-methylpentane-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide outlines a proposed synthetic pathway for 3-(Bromomethyl)-2-methylpentane-d7, a deuterated organic compound of interest for various research applications, including metabolic studies and as an internal standard. The synthesis is designed as a multi-step process commencing with the commercially available starting material, 2-methyl-3-pentanone. The pathway involves deuteration of a ketone precursor, followed by olefination, hydroboration-oxidation, and subsequent bromination to yield the target molecule.

Proposed Synthetic Pathway Overview

The proposed synthesis of 3-(Bromomethyl)-2-methylpentane-d7 is a five-step process. The key steps include the deuteration of the ketone, the formation of a tetrasubstituted alkene via a Wittig reaction, the regioselective introduction of a hydroxymethyl group using hydroboration-oxidation, and the final conversion to the alkyl bromide.

Caption: Proposed synthetic pathway for 3-(Bromomethyl)-2-methylpentane-d7.

Step 1: Synthesis of 2-Methyl-3-pentanone

The starting material, 2-methyl-3-pentanone, is a commercially available ketone. Alternatively, it can be synthesized through various methods, including the oxidation of 2-methyl-3-pentanol. A common laboratory-scale synthesis involves the Jones oxidation of the corresponding secondary alcohol.

Parameter	Value	Reference
Starting Material	2-Methyl-3-pentanol	Generic Oxidation Protocol
Reagents	CrO3, H2SO4, Acetone	Generic Oxidation Protocol
Solvent	Acetone	Generic Oxidation Protocol
Reaction Temperature	0 °C to room temperature	Generic Oxidation Protocol
Reaction Time	2-4 hours	Generic Oxidation Protocol
Typical Yield	80-90%	Generic Oxidation Protocol

Experimental Protocol: Jones Oxidation of 2-Methyl-3-pentanol

• A solution of 2-methyl-3-pentanol (1 equivalent) in acetone is prepared in a round-bottom flask equipped with a magnetic stirrer and cooled to 0 °C in an ice bath.

• Jones reagent (a solution of chromium trioxide in sulfuric acid) is added dropwise to the stirred solution, maintaining the temperature below 20 °C. The addition is continued until a persistent orange color is observed.

• The reaction mixture is stirred for an additional 2 hours at room temperature.

• The excess oxidant is quenched by the addition of isopropanol until the solution turns green.

• The mixture is filtered, and the filtrate is concentrated under reduced pressure.

• The residue is partitioned between diethyl ether and water. The organic layer is washed with saturated sodium bicarbonate solution and brine, then dried over anhydrous magnesium sulfate.

• The solvent is removed by rotary evaporation, and the crude 2-methyl-3-pentanone is purified by distillation.

Step 2: Deuteration of 2-Methyl-3-pentanone

The introduction of seven deuterium atoms is proposed to be achieved through a base-catalyzed hydrogen-deuterium exchange reaction. This process will exchange the protons on the carbons alpha to the carbonyl group. To achieve a higher degree of deuteration beyond the three alpha-protons, more forcing conditions (prolonged heating) are proposed, which may facilitate exchange at other positions, although this may require experimental optimization.[1]

Parameter	Value	Reference
Starting Material	2-Methyl-3-pentanone	[1][2]
Reagents	Deuterium oxide (D2O), Sodium deuteroxide (NaOD) (catalytic)	[1][2]
Solvent	D2O	[1][2]
Reaction Temperature	Reflux	[1][2]
Reaction Time	24-48 hours (subject to optimization)	[1][2]
Typical Yield	>90%	[1][2]
Deuterium Incorporation	>95% at alpha positions, further optimization needed for d7	[1]

Experimental Protocol: Base-Catalyzed Deuteration

• In a round-bottom flask equipped with a reflux condenser, 2-methyl-3-pentanone (1 equivalent) is dissolved in deuterium oxide (D2O).

• A catalytic amount of sodium deuteroxide (NaOD) in D2O (e.g., 30% w/w solution) is added to the mixture.

• The reaction mixture is heated to reflux and maintained for 24-48 hours. The progress of deuteration can be monitored by 1H NMR spectroscopy by observing the disappearance of proton signals.

• After cooling to room temperature, the mixture is extracted with diethyl ether.

• The combined organic layers are dried over anhydrous magnesium sulfate.

• The solvent is carefully removed by distillation to yield 2-methyl-3-pentanone-d7.

Step 3: Wittig Reaction for Olefination

The deuterated ketone is converted to the corresponding terminal alkene, 3-methylene-2-methylpentane-d7, via a Wittig reaction.[3][4] This reaction utilizes a phosphorus ylide, in this case, methylenetriphenylphosphorane, to replace the carbonyl oxygen with a methylene group. Due to the steric hindrance of the ketone, the reaction may require optimized conditions.[4]

Parameter	Value	Reference
Starting Material	2-Methyl-3-pentanone-d7	[3][4][5]
Reagents	Methyltriphenylphosphonium bromide, n-Butyllithium	[3][4][5]
Solvent	Anhydrous Tetrahydrofuran (THF)	[3][4][5]
Reaction Temperature	-78 °C to room temperature	[3][4][5]
Reaction Time	12-24 hours	[3][4][5]
Typical Yield	50-70% (expected for hindered ketones)	[4]

Experimental Protocol: Wittig Olefination

Caption: Experimental workflow for the Wittig olefination step.

• A suspension of methyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous THF is prepared in a flame-dried, three-necked flask under an inert atmosphere (e.g., argon).

• The suspension is cooled to -78 °C, and n-butyllithium (1.1 equivalents, as a solution in hexanes) is added dropwise, resulting in the formation of a characteristic orange-red solution of the ylide.

• The mixture is allowed to warm to room temperature and stirred for 1 hour.

• A solution of 2-methyl-3-pentanone-d7 (1 equivalent) in anhydrous THF is added dropwise to the ylide solution at room temperature.

• The reaction mixture is stirred for 12-24 hours at room temperature. The reaction progress is monitored by TLC or GC-MS.

• The reaction is quenched by the addition of water.

• The product is extracted with pentane. The combined organic layers are washed with brine and dried over anhydrous sodium sulfate.

• After filtration and removal of the solvent, the crude product is purified by column chromatography on silica gel to afford 3-methylene-2-methylpentane-d7.

Step 4: Hydroboration-Oxidation of the Alkene

The deuterated alkene undergoes hydroboration-oxidation to yield the primary alcohol, 3-(hydroxymethyl)-2-methylpentane-d7.[6][7] This two-step process provides anti-Markovnikov addition of water across the double bond, ensuring the formation of the desired primary alcohol.[8]

Parameter	Value	Reference
Starting Material	3-Methylene-2-methylpentane-d7	[6][7]
Reagents	Borane-tetrahydrofuran complex (BH3·THF), Sodium hydroxide (NaOH), Hydrogen peroxide (H2O2)	[6][7]
Solvent	Anhydrous Tetrahydrofuran (THF)	[6][7]
Reaction Temperature	0 °C to room temperature	[6][7]
Reaction Time	4-6 hours	[6][7]
Typical Yield	70-85%	[6][7]

Experimental Protocol: Hydroboration-Oxidation

• A solution of 3-methylene-2-methylpentane-d7 (1 equivalent) in anhydrous THF is prepared in a flame-dried flask under an inert atmosphere and cooled to 0 °C.

• Borane-tetrahydrofuran complex (1 M solution in THF, 1.1 equivalents) is added dropwise to the stirred solution.

• The reaction mixture is allowed to warm to room temperature and stirred for 2-3 hours.

• The flask is cooled back to 0 °C, and water is slowly added, followed by aqueous sodium hydroxide (e.g., 3 M solution).

• Hydrogen peroxide (30% aqueous solution) is then added dropwise, keeping the temperature below 30 °C.

• The mixture is stirred at room temperature for 1-2 hours.

• The product is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure.

• The crude 3-(hydroxymethyl)-2-methylpentane-d7 is purified by column chromatography.

Step 5: Bromination of the Primary Alcohol

The final step is the conversion of the primary alcohol to the target molecule, 3-(Bromomethyl)-2-methylpentane-d7. This can be achieved using phosphorus tribromide (PBr3) or through an Appel reaction, both of which are effective for converting primary alcohols to alkyl bromides with minimal risk of rearrangement.[9][10][11]

Parameter	Value	Reference
Starting Material	3-(Hydroxymethyl)-2-methylpentane-d7	[9][10][11]
Reagents	Phosphorus tribromide (PBr3), Pyridine (optional)	[9][10][11]
Solvent	Anhydrous diethyl ether or dichloromethane	[9][10][11]
Reaction Temperature	0 °C to room temperature	[9][10][11]
Reaction Time	2-4 hours	[9][10][11]
Typical Yield	70-90%	[11]

Experimental Protocol: Bromination with PBr3

• A solution of 3-(hydroxymethyl)-2-methylpentane-d7 (1 equivalent) in anhydrous diethyl ether is prepared in a flame-dried flask under an inert atmosphere. A small amount of pyridine can be added to neutralize the HBr byproduct.

• The solution is cooled to 0 °C, and phosphorus tribromide (0.33-0.5 equivalents) is added dropwise with vigorous stirring.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 2-3 hours.

• The reaction is carefully quenched by the slow addition of ice-water.

• The layers are separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with saturated sodium bicarbonate solution and brine, then dried over anhydrous magnesium sulfate.

• The solvent is removed by rotary evaporation, and the crude 3-(Bromomethyl)-2-methylpentane-d7 can be purified by distillation under reduced pressure.

This comprehensive guide provides a plausible and detailed pathway for the synthesis of 3-(Bromomethyl)-2-methylpentane-d7. The experimental protocols are based on well-established organic transformations and can be adapted and optimized for specific laboratory conditions. Careful monitoring of each step, particularly the deuteration and Wittig reactions, is recommended to ensure successful synthesis of the target compound.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Wittig reaction - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. odp.library.tamu.edu [odp.library.tamu.edu]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Hydroboration–oxidation reaction - Wikipedia [en.wikipedia.org]
• 8. quora.com [quora.com]
• 9. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 10. Phosphorus tribromide - Wikipedia [en.wikipedia.org]
• 11. byjus.com [byjus.com]

Technical Guide: Physicochemical Properties of 3-(Bromomethyl)-2-methylpentane-d7

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a summary of available data for 3-(Bromomethyl)-2-methylpentane-d7. Direct experimental data for the deuterated compound is limited. Therefore, this guide presents computed data for the non-deuterated analogue, 3-(Bromomethyl)-2-methylpentane, as a close approximation. Methodologies described are generalized standard procedures for compounds of this class.

Introduction

3-(Bromomethyl)-2-methylpentane-d7 is a deuterated isotopologue of 3-(Bromomethyl)-2-methylpentane. Stable isotope-labeled compounds are critical tools in pharmaceutical research, particularly in metabolism, pharmacokinetic (PK), and pharmacodynamic (PD) studies. The incorporation of deuterium can alter the metabolic fate of a compound, often leading to a slower rate of metabolism, a phenomenon known as the kinetic isotope effect. This guide provides an overview of the known physical characteristics of its non-deuterated counterpart to support research and development activities.

Physicochemical Data

Due to a lack of experimentally determined physical properties for 3-(Bromomethyl)-2-methylpentane-d7, the following table summarizes the computed properties for the non-deuterated form, 3-(Bromomethyl)-2-methylpentane (CAS: 32444-35-2). These values serve as an estimate for the deuterated compound.

Property	Value	Source
Molecular Formula	C₇H₁₅Br	PubChem[1]
Molecular Weight	179.10 g/mol	PubChem[1]
XLogP3-AA	3.5	PubChem[1]
Hydrogen Bond Donor Count	0	PubChem[1]
Hydrogen Bond Acceptor Count	0	PubChem[1]
Rotatable Bond Count	3	PubChem[1]
Exact Mass	178.03571 Da	PubChem[1]
Monoisotopic Mass	178.03571 Da	PubChem[1]
Topological Polar Surface Area	0 Ų	PubChem[1]
Heavy Atom Count	8	PubChem[1]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key physical properties of liquid bromoalkanes.

Boiling Point Determination (Micro-scale Method)

This method is suitable for small sample volumes.

Apparatus:

• Thiele tube or oil bath

• Thermometer (0-200 °C range, 0.1 °C resolution)

• Small test tube (e.g., 75 x 10 mm)

• Capillary tube (sealed at one end)

• Heating source (Bunsen burner or hot plate)

• Mineral oil or other suitable heating fluid

Procedure:

• A few milliliters of the liquid sample are placed into the small test tube.[2]

• A capillary tube, sealed at one end, is inverted and placed into the test tube with the open end submerged in the liquid.[3][4]

• The test tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.[3]

• The assembly is clamped and immersed in a Thiele tube or oil bath.[3][4]

• The bath is heated gently. As the temperature rises, a stream of bubbles will emerge from the capillary tube.[3][4]

• Heating is continued until a steady stream of bubbles is observed, and then the heat source is removed.

• The liquid will begin to cool. The boiling point is the temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.[4][5]

Density Measurement (Pycnometer Method)

This gravimetric method provides high accuracy for liquid density.

Apparatus:

• Pycnometer (a glass flask with a precise volume)

• Analytical balance (readable to ±0.0001 g)

• Constant temperature water bath

• Thermometer

Procedure:

• The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed on an analytical balance.[6]

• The pycnometer is filled with the liquid sample, taking care to avoid air bubbles.[6]

• The filled pycnometer is placed in a constant temperature water bath until it reaches thermal equilibrium. The volume is adjusted precisely to the calibration mark.

• The exterior of the pycnometer is carefully dried, and its mass is weighed.

• The density is calculated using the formula: Density = (Mass of liquid) / (Volume of pycnometer) Where the mass of the liquid is the difference between the filled and empty pycnometer masses.[7][8]

Refractive Index Measurement

The refractive index is a fundamental physical property that is characteristic of a substance.

Apparatus:

• Abbe refractometer or a digital refractometer

• Constant temperature water bath connected to the refractometer

• Dropper or pipette

• Lint-free tissue

• Solvent for cleaning (e.g., ethanol or isopropanol)

Procedure:

• The refractometer is calibrated using a standard of known refractive index (e.g., distilled water).

• The prism surfaces of the refractometer are cleaned with a suitable solvent and dried with a lint-free tissue.[9]

• A few drops of the liquid sample are placed on the lower prism using a dropper.[9]

• The prisms are closed and locked. The sample is allowed to equilibrate to the set temperature (commonly 20°C or 25°C).

• The light source is switched on, and the eyepiece is adjusted to bring the dividing line between the light and dark fields into sharp focus.[9]

• The control knob is turned to move the dividing line to the center of the crosshairs.[9]

• The refractive index value is read from the instrument's scale or digital display.

Logical Workflow Visualization

The following diagram illustrates a general workflow for the synthesis and purification of a bromoalkane from its corresponding alcohol, a common synthetic route for such compounds.

Caption: General workflow for the synthesis and purification of a bromoalkane.

References

• 1. 3-(Bromomethyl)-2-methylpentane | C7H15Br | CID 24880886 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdn.juniata.edu [cdn.juniata.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 5. scribd.com [scribd.com]
• 6. ised-isde.canada.ca [ised-isde.canada.ca]
• 7. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 8. mt.com [mt.com]
• 9. m.youtube.com [m.youtube.com]

Technical Guide: Isotopic Purity of 3-(Bromomethyl)-2-methylpentane-d7

Abstract: This document provides a comprehensive technical overview of the methods and data pertaining to the isotopic purity of 3-(Bromomethyl)-2-methylpentane-d7. While specific batch data for this compound is not publicly cataloged, this guide outlines the industry-standard protocols for its determination, presents representative data for analogous deuterated compounds, and illustrates the analytical workflows involved. The methodologies covered are primarily centered on mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, which are the principal techniques for confirming isotopic enrichment and structural integrity.[1][2][3] This guide is intended to serve as a practical resource for professionals utilizing deuterated internal standards in quantitative analytical applications.

Introduction to Isotopic Purity

Deuterated compounds, such as 3-(Bromomethyl)-2-methylpentane-d7, are critical tools in modern analytical science, serving as ideal internal standards for quantitative mass spectrometry.[4] Their utility is predicated on the principle of isotope dilution mass spectrometry (IDMS), where the deuterated standard is chemically identical to the analyte but mass-distinguishable.[4] The accuracy of IDMS hinges on the precise knowledge of the internal standard's isotopic purity—the extent to which the intended hydrogen atoms have been replaced by deuterium.

The isotopic purity is typically expressed as the percentage of the target deuterated molecule (e.g., d7) relative to all other isotopic variants (d0 to d6). High isotopic purity (typically >98%) is essential to prevent signal overlap and ensure accurate quantification. This guide details the standard methods for assessing this critical parameter.

Quantitative Data on Isotopic Purity

Specific analytical data for 3-(Bromomethyl)-2-methylpentane-d7 is not publicly available. However, the following table presents representative isotopic distribution data for a high-purity deuterated aliphatic compound with seven deuterium atoms (d7), as determined by Gas Chromatography-Mass Spectrometry (GC-MS).

Isotopic Species (Isotopologue)	Description	Representative Relative Abundance (%)	Method of Determination
d7	C₇H₈D₇ Br	> 98.5	GC-MS
d6	C₇H₉D₆ Br	< 1.0	GC-MS
d5	C₇H₁₀D₅ Br	< 0.5	GC-MS
d0-d4	C₇H₁₁D₄ Br to C₇H₁₅Br	< 0.1	GC-MS
Overall Purity	Calculated Isotopic Purity	> 98.5%	GC-MS

Table 1: Representative isotopic purity data for a generic d7-labeled aliphatic bromide. This data is illustrative and serves as a benchmark for high-quality deuterated standards.

Experimental Protocols for Purity Determination

The determination of isotopic enrichment is primarily accomplished using mass spectrometry and NMR spectroscopy.[1] GC-MS is particularly well-suited for volatile and semi-volatile compounds like brominated hydrocarbons.[5][6][7]

Protocol: Isotopic Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for determining the isotopic distribution of 3-(Bromomethyl)-2-methylpentane-d7.

Objective: To quantify the relative abundance of all isotopologues (d0 through d7) of the target compound.

1. Sample Preparation:

• Prepare a stock solution of 3-(Bromomethyl)-2-methylpentane-d7 at 1 mg/mL in a volatile, inert solvent (e.g., ethyl acetate or hexane).

• Create a dilute working solution (e.g., 1 µg/mL) from the stock solution.

• If available, prepare a similar solution of the non-deuterated analogue (3-(Bromomethyl)-2-methylpentane) to establish its fragmentation pattern and retention time.[5]

2. Instrumentation:

• A gas chromatograph equipped with a capillary column suitable for separating aliphatic hydrocarbons (e.g., DB-5ms or equivalent).

• A mass spectrometer (e.g., quadrupole) capable of full scan and/or selected ion monitoring (SIM) modes.

3. GC-MS Conditions:

• Injection Volume: 1 µL

• Injector Temperature: 250°C

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Oven Program:

  • Initial Temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase to 200°C at a rate of 10°C/min.

  • Hold: Hold at 200°C for 2 minutes.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full Scan (e.g., m/z 40-250) to identify the molecular ion cluster and key fragments.

4. Data Analysis:

• Identify the chromatographic peak corresponding to the analyte.

• Extract the mass spectrum across the peak.

• Locate the molecular ion cluster (M⁺) or a prominent, high-mass fragment ion cluster. For C₇H₈D₇Br, the expected monoisotopic mass is approximately 185.1 Da.

• Integrate the ion signal for each isotopologue in the cluster (e.g., m/z for d7, d6, d5, etc.).

• Correct the raw abundances for the natural isotopic contribution of ¹³C and ⁸¹Br.[5]

• Calculate the relative percentage of each isotopologue to determine the final isotopic purity.

Visualized Workflows and Logic

Diagrams are essential for visualizing complex analytical processes. The following workflows are rendered using the DOT language to illustrate key procedures involving deuterated standards.

Figure 1: Workflow for Quantitative Analysis Using a Deuterated Internal Standard

The diagram above illustrates the typical bioanalytical workflow where a deuterated internal standard (IS) is used to ensure accurate quantification of a target analyte from a complex matrix.[4]

Figure 2: Logic for Comprehensive Isotopic Purity Assessment

This diagram shows how MS and NMR are complementary techniques used to provide a complete picture of isotopic purity.[1][3] MS excels at quantifying the distribution of different isotopologues, while NMR is superior for confirming the specific locations of deuterium atoms and verifying the overall structural integrity of the molecule.[1][3]

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. masspec.scripps.edu [masspec.scripps.edu]
• 7. Stable isotope tracer analysis by GC-MS, including quantification of isotopomer effects - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to 3-(Bromomethyl)-2-methylpentane-d7 for Researchers and Drug Development Professionals

An In-depth Review of a Key Deuterated Internal Standard

This technical guide provides a comprehensive overview of 3-(Bromomethyl)-2-methylpentane-d7, a deuterated internal standard crucial for quantitative analysis in research and drug development. This document is intended for researchers, scientists, and professionals in the pharmaceutical industry who require precise and accurate measurements in their analytical workflows.

Introduction

3-(Bromomethyl)-2-methylpentane-d7 is the deuterium-labeled form of 3-(Bromomethyl)-2-methylpentane.[1] The incorporation of seven deuterium atoms into the molecule results in a mass shift that allows it to be distinguished from its non-labeled counterpart by mass spectrometry, without significantly altering its chemical properties. This characteristic makes it an ideal internal standard for quantitative analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), as well as Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.[1] The use of stable isotope-labeled internal standards like 3-(Bromomethyl)-2-methylpentane-d7 is a well-established practice to correct for variability in sample preparation, instrument response, and matrix effects, thereby enhancing the accuracy and precision of analytical data.

Commercial Availability

Currently, 3-(Bromomethyl)-2-methylpentane-d7 is available from specialized chemical suppliers. The primary supplier identified is MedChemExpress.

Table 1: Commercial Supplier and Product Specifications

Supplier	Catalog Number	Formula	Molecular Weight	CAS Number	Stated Application
MedChemExpress	HY-W210953S	C7H8D7Br	186.14	1219805-84-1	Internal standard for quantitative analysis by NMR, GC-MS, or LC-MS.[1]

Note: Researchers should always request a certificate of analysis from the supplier for detailed purity and isotopic enrichment information.

Physicochemical Properties

The key physicochemical properties of 3-(Bromomethyl)-2-methylpentane-d7 are summarized below.

Table 2: Physicochemical Data

Property	Value	Source
Molecular Formula	C7H8D7Br	MedChemExpress[1]
Molecular Weight	186.14 g/mol	MedChemExpress[1]
Appearance	Liquid	MedChemExpress[1]
SMILES	[2H]C([2H])([2H])C(C([2H])([2H])[2H])([2H])C(CC)CBr	MedChemExpress[1]
Storage Conditions	Pure form: -20°C for 3 years. In solvent: -80°C for 6 months, -20°C for 1 month.	MedChemExpress[1]

Synthesis of Deuterated Internal Standards

While the specific synthesis route for 3-(Bromomethyl)-2-methylpentane-d7 is not publicly available, the general principles for creating such deuterated internal standards are well-documented. The introduction of deuterium labels can be achieved through two primary methods: hydrogen/deuterium exchange or chemical synthesis using deuterated building blocks.[2]

For a molecule like 3-(Bromomethyl)-2-methylpentane, a synthetic approach using deuterated precursors is the most likely route to ensure high isotopic purity and placement of the deuterium atoms on stable positions within the molecule.[2][3] This avoids the issue of H/D back-exchange that can occur with less stable labels.[2][3]

A plausible synthetic pathway could involve the use of a deuterated starting material that is then elaborated to the final product. The following diagram illustrates a generalized workflow for the synthesis and purification of a deuterated internal standard.

A generalized workflow for the synthesis and purification of a deuterated internal standard.

Experimental Protocols: Application as an Internal Standard

The primary application of 3-(Bromomethyl)-2-methylpentane-d7 is as an internal standard in quantitative analytical methods.[1] Below are detailed, generalized protocols for its use in mass spectrometry and quantitative NMR.

Quantitative Analysis using Mass Spectrometry (LC-MS or GC-MS)

Objective: To accurately quantify an analyte of interest in a complex matrix by correcting for analytical variability.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of 3-(Bromomethyl)-2-methylpentane-d7 in a suitable organic solvent (e.g., methanol, acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Preparation of Spiking Solution: Dilute the stock solution to an appropriate working concentration. The final concentration in the sample should be comparable to the expected concentration of the analyte.

• Sample Preparation:

  • To each unknown sample, calibration standard, and quality control (QC) sample, add a precise volume of the internal standard spiking solution at the beginning of the sample preparation process.

  • Perform the sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• Instrumental Analysis: Analyze the prepared samples by LC-MS or GC-MS.

• Data Processing:

  • Integrate the peak areas of both the analyte and the internal standard (3-(Bromomethyl)-2-methylpentane-d7).

  • Calculate the response ratio for each injection: Response Ratio = Analyte Peak Area / Internal Standard Peak Area.

  • Generate a calibration curve by plotting the response ratio of the calibration standards against their known concentrations.

  • Determine the concentration of the analyte in the unknown samples and QCs by interpolating their response ratios from the calibration curve.

Workflow for quantitative analysis using an internal standard in mass spectrometry.

Quantitative NMR (qNMR)

Objective: To determine the purity or concentration of a sample using an internal standard with a known certified purity.

Methodology:

• Selection of a Suitable Solvent: Choose a deuterated solvent that completely dissolves both the analyte and the internal standard, 3-(Bromomethyl)-2-methylpentane-d7.

• Sample Preparation:

  • Accurately weigh a known amount of the analyte.

  • Accurately weigh a known amount of the 3-(Bromomethyl)-2-methylpentane-d7 internal standard.

  • Dissolve both weighed materials in a precise volume of the chosen deuterated solvent in an NMR tube.

• NMR Data Acquisition:

  • Acquire a proton (¹H) NMR spectrum under quantitative conditions. This typically involves ensuring a long relaxation delay (D1) to allow for complete relaxation of all protons between scans.

• Data Processing:

  • Process the NMR spectrum, including Fourier transformation, phase correction, and baseline correction.

  • Carefully integrate a well-resolved signal from the analyte and a well-resolved signal from the internal standard.

• Calculation: The purity or concentration of the analyte can be calculated using the following formula:

  Purityanalyte (%) = ( Ianalyte / IIS ) * ( NIS / Nanalyte ) * ( Manalyte / MIS ) * ( mIS / manalyte ) * PurityIS (%)

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = Mass

  • PurityIS = Certified purity of the internal standard

Logical flow for quantitative NMR using an internal standard.

Conclusion

3-(Bromomethyl)-2-methylpentane-d7 serves as a valuable tool for researchers and drug development professionals who require high-quality quantitative data. Its use as an internal standard in mass spectrometry and qNMR helps to mitigate analytical variability, leading to more accurate and reliable results. This technical guide provides a foundational understanding of its properties, availability, and application. For specific applications, further method development and validation are essential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 3. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Safety and Handling of Deuterated Alkyl Halides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety protocols and handling procedures for deuterated alkyl halides. These isotopically labeled compounds are invaluable in pharmaceutical research and development, particularly in metabolic studies and nuclear magnetic resonance (NMR) spectroscopy. Adherence to the guidelines outlined in this document is crucial for ensuring laboratory safety, maintaining the isotopic and chemical purity of these reagents, and ensuring the integrity of experimental results.

Core Principles of Safety and Handling

While deuterium itself is a stable, non-radioactive isotope, the chemical reactivity and potential toxicity of the parent alkyl halide molecule remain the primary safety concerns. Therefore, all standard safety precautions for handling non-deuterated alkyl halides must be strictly followed. The key additional considerations for deuterated analogues revolve around preserving their high isotopic enrichment, which is critical for their intended applications.

General Safety Precautions:

• Engineering Controls: All work with deuterated alkyl halides should be conducted in a well-ventilated chemical fume hood to minimize inhalation exposure.[1]

• Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, chemical-resistant gloves (such as nitrile or neoprene), and a lab coat, must be worn at all times.

• Hygroscopicity and Isotopic Exchange: Many deuterated compounds are hygroscopic and can readily absorb moisture from the atmosphere. This can lead to H-D exchange, compromising the isotopic purity of the compound. It is crucial to handle these compounds under an inert atmosphere (e.g., dry nitrogen or argon) whenever possible, especially when dealing with highly sensitive materials or for long-term storage.[2]

Physical and Chemical Properties of Common Deuterated Alkyl Halides

The physical properties of deuterated alkyl halides are very similar to their non-deuterated counterparts. However, the substitution of hydrogen with deuterium results in a higher molecular weight, which can lead to slight differences in density, boiling point, and melting point. The carbon-deuterium (C-D) bond is also stronger than the carbon-hydrogen (C-H) bond, which is the basis of the kinetic isotope effect.[3]

Property	Deuterated Methyl Iodide (CD₃I)	Deuterated Chloroform (CDCl₃)	Deuterated Dichloromethane (CD₂Cl₂)
CAS Number	865-50-9	865-49-6	1665-00-5
Molecular Weight	144.96 g/mol [4]	120.38 g/mol [5]	86.95 g/mol [6]
Density	2.329 g/mL at 25 °C[4]	1.500 g/mL at 25 °C[7][8]	1.362 g/mL at 25 °C[6][7][9]
Boiling Point	42 °C[4][10]	60.9 °C[8][11]	40 °C[6][9]
Melting Point	-66.5 °C[10]	-64 °C[7][8][11]	-97 °C[9]
Refractive Index	n20/D 1.5262	n20/D 1.444[11]	n20/D 1.422[9]
Isotopic Purity	≥99.5 atom % D	≥99.8 atom % D	99.5 to 99.9 atom % D[9]

Experimental Protocols

General Handling and Storage

Proper handling and storage are paramount to maintain the integrity of deuterated alkyl halides.

Protocol for Handling and Storage:

• Receiving and Inspection: Upon receipt, inspect the container for any damage. Verify that the compound name, isotopic enrichment, and quantity match the order.

• Storage Location: Store in a cool, dry, and dark place, away from incompatible materials such as strong bases and oxidizing agents.[12] Many deuterated alkyl halides require refrigeration (2-8 °C).[4][11]

• Inert Atmosphere: For long-term storage or for highly sensitive compounds, storage under an inert atmosphere (argon or nitrogen) is recommended to prevent degradation and isotopic exchange with atmospheric moisture.

• Dispensing: When dispensing the liquid, use a clean, dry syringe or pipette. If the container has a septum, flush the syringe with an inert gas before drawing the liquid. For solid deuterated compounds, use a clean, dry spatula in a glove box or under a blanket of inert gas.

• Sealing: After use, tightly seal the container to prevent exposure to air and moisture. For bottles with screw caps, ensure the cap liner provides a good seal.

Quenching of a Reaction Mixture Containing a Deuterated Alkyl Halide

Alkyl halides are often used in reactions that require quenching to stop the reaction and neutralize reactive species. The quenching procedure must be performed carefully to control the exothermic reaction and to manage the deuterated waste stream.

Protocol for Quenching:

• Cooling: At the end of the reaction, cool the reaction vessel in an ice-water bath to control the exotherm of the quenching process.[13]

• Solvent Addition (Optional): If the reaction mixture is concentrated, dilute it with an appropriate anhydrous, inert solvent (e.g., toluene, THF) to help dissipate heat.

• Slow Addition of Quenching Agent: While stirring vigorously, slowly add a quenching agent. A common strategy is a stepwise addition of reagents with increasing reactivity:

  • Begin with a less reactive alcohol like isopropanol.

  • Follow with a more reactive alcohol like methanol or ethanol.

  • Finally, slowly add water to ensure all reactive species are consumed.[14]

• Neutralization: After the initial vigorous reaction has subsided, the mixture can be neutralized with a dilute aqueous acid (e.g., 1 M HCl) or a saturated aqueous solution of ammonium chloride.[3]

• Waste Segregation: All aqueous and organic layers from the workup should be collected and disposed of as deuterated halogenated waste.

Disposal of Deuterated Alkyl Halide Waste

Waste containing deuterated alkyl halides must be handled as hazardous chemical waste, with the added consideration for the isotopic label.

Protocol for Waste Disposal:

• Segregation: Do not mix deuterated alkyl halide waste with non-deuterated or non-halogenated waste streams.[15] Keep it in a dedicated, clearly labeled waste container.

• Container: Use a robust, leak-proof container with a secure screw cap. The container should be compatible with the chemical nature of the waste.

• Labeling: Clearly label the waste container with "Hazardous Waste," "Deuterated Halogenated Organic Waste," and list the chemical constituents and their approximate concentrations.

• Storage of Waste: Store the waste container in a designated, well-ventilated area, away from heat and ignition sources, and in secondary containment.

• Disposal Request: Arrange for pickup and disposal by your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal company.[16] Inform them of the deuterated nature of the waste.

Visualizations

The following diagrams illustrate key concepts and workflows related to the safe handling and use of deuterated alkyl halides.

Caption: Signaling pathway of the kinetic isotope effect.

Caption: Experimental workflow for synthesis and handling.

Caption: Decision tree for safe handling and storage.

References

• 1. devtoolsdaily.com [devtoolsdaily.com]
• 2. CAS 1665-00-5: Dichloromethane-d2 | CymitQuimica [cymitquimica.com]
• 3. Deuterated drug - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Evolving Trends in the Synthesis of Deuterated Drugs for Leukemia Chemotherapy [jscimedcentral.com]
• 6. Deuterated dichloromethane - Wikipedia [en.wikipedia.org]
• 7. Chemistry:Deuterated dichloromethane - HandWiki [handwiki.org]
• 8. lornajane.net [lornajane.net]
• 9. 二氯甲烷-d2 99.5 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 10. sarponggroup.com [sarponggroup.com]
• 11. sketchviz.com [sketchviz.com]
• 12. benchchem.com [benchchem.com]
• 13. How To Run A Reaction [chem.rochester.edu]
• 14. ethz.ch [ethz.ch]
• 15. What is a HACCP Decision Tree? | Guidance & Example PDF [highspeedtraining.co.uk]
• 16. food-safety.com [food-safety.com]

Kinetic Isotope Effect in the Reactions of 3-(Bromomethyl)-2-methylpentane-d7: A Technical Overview

For the attention of: Researchers, scientists, and drug development professionals.

Introduction to Kinetic Isotope Effects

The kinetic isotope effect (KIE) is a powerful tool in physical organic chemistry and drug development for elucidating reaction mechanisms. It is defined as the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes.[1][2] The KIE is expressed as the ratio of the rate constant of the reaction with the lighter isotope (kH) to that with the heavier isotope (kD).

A primary KIE is observed when the bond to the isotopically substituted atom is broken or formed in the rate-determining step of the reaction. For the C-H bond, this typically results in a significant kH/kD value, often in the range of 2 to 8.[3][4] A secondary KIE occurs when the isotopically substituted bond is not directly involved in bond-breaking or formation in the rate-determining step.[2] These effects are generally smaller, with kH/kD values typically ranging from 0.7 to 1.5.[5]

Secondary KIEs are further classified as α, β, etc., depending on the position of the isotope relative to the reaction center. For an alkyl halide like 3-(Bromomethyl)-2-methylpentane, an α-secondary KIE would involve deuterium substitution at the carbon bearing the bromine (the bromomethyl carbon), while a β-secondary KIE would involve deuteration at the 2-methyl or the pentane-3 position.

Potential Reaction Pathways for 3-(Bromomethyl)-2-methylpentane

As a primary alkyl bromide, 3-(Bromomethyl)-2-methylpentane can undergo both nucleophilic substitution (SN2) and elimination (E2) reactions, depending on the reaction conditions, particularly the nature of the nucleophile/base and the solvent.[4][6]

• SN2 (Bimolecular Nucleophilic Substitution): This is a concerted, one-step mechanism where the nucleophile attacks the electrophilic carbon at the same time as the leaving group (bromide) departs.[7]

• E2 (Bimolecular Elimination): This is also a concerted, one-step mechanism where a base removes a proton from a carbon adjacent to the electrophilic carbon, leading to the formation of a double bond and the departure of the leaving group.[1][4]

The study of the kinetic isotope effect upon deuteration of the substrate can help distinguish between these and other possible mechanisms (e.g., SN1).

Expected Kinetic Isotope Effects for 3-(Bromomethyl)-2-methylpentane-d7

While specific data for 3-(Bromomethyl)-2-methylpentane-d7 is unavailable, we can predict the expected KIEs based on studies of similar compounds. The "-d7" designation implies deuteration at multiple positions, likely including the methyl groups and potentially other protons on the pentane backbone. The observed KIE would be a composite of the effects at each deuterated position.

α-Secondary Kinetic Isotope Effect

Deuteration at the bromomethyl carbon (α-position) would lead to an α-secondary KIE. For SN2 reactions, this effect is typically small and can be normal (kH/kD > 1) or inverse (kH/kD < 1), often close to unity.[7] For SN1 reactions, which are unlikely for a primary bromide but can be forced under certain conditions, a more significant normal KIE is expected (typically 1.1 to 1.25) due to the change in hybridization from sp3 in the reactant to sp2 in the carbocation intermediate.

β-Secondary Kinetic Isotope Effect

Deuteration at the carbons adjacent to the bromomethyl group (β-positions) would result in a β-secondary KIE. In SN2 reactions, the β-KIE is generally small and close to unity. However, in E2 reactions, the breaking of a C-H (or C-D) bond at the β-position is part of the rate-determining step, leading to a large, primary KIE.[1][4][6] Therefore, a significant kH/kD value upon β-deuteration would be strong evidence for an E2 mechanism.

Representative Data from Analogous Systems

To illustrate the expected magnitudes of KIEs, the following table summarizes data for related alkyl halide reactions.

Alkyl Halide	Reaction Type	Deuteration Position	kH/kD	Reference
Neopentyl nosylate	Acetolysis (SN2 with rearrangement)	α (CD2)	1.187	[8]
Neopentyl nosylate	Acetolysis (SN2 with rearrangement)	γ (C(CD3)3)	1.016	[8]
Neopentyl brosylate	Trifluoroacetolysis	α (CD2)	1.190	[8]
Neopentyl brosylate	Trifluoroacetolysis	γ (C(CD3)3)	1.012	[8]
2-Bromopropane	E2 with NaOEt	β	6.7	[1][4]

Experimental Protocols

Synthesis of 3-(Bromomethyl)-2-methylpentane-d7

A general approach for the synthesis of deuterated alkyl halides involves the reduction of a corresponding carboxylic acid or ester with a deuterated reducing agent, followed by conversion of the resulting alcohol to the bromide.

Protocol: Synthesis of a Deuterated Primary Alkyl Bromide

• Reduction of a Carboxylic Acid/Ester: Start with a suitable precursor like 2-methyl-3-propylacrylic acid or its methyl ester. Reduce the carboxylic acid or ester using a powerful deuterated reducing agent such as lithium aluminum deuteride (LiAlD4) in an anhydrous ether solvent (e.g., THF, diethyl ether). This will produce the corresponding deuterated alcohol, 3-(hydroxymethyl)-2-methylpentane-d7.

• Conversion to Alkyl Bromide: The deuterated alcohol can be converted to the alkyl bromide using various reagents. A common and effective method is reaction with phosphorus tribromide (PBr3) or carbon tetrabromide (CBr4) and triphenylphosphine (PPh3).

  • Using PBr3: Add PBr3 dropwise to the cooled (0 °C) deuterated alcohol, typically in a solvent like diethyl ether. The reaction is usually stirred for several hours and then worked up by pouring into ice water and extracting the product.

  • Using CBr4/PPh3 (Appel Reaction): This method is often milder. Add triphenylphosphine to a solution of the deuterated alcohol in a solvent like dichloromethane, followed by the portion-wise addition of carbon tetrabromide at 0 °C. The reaction is typically stirred at room temperature until completion.

• Purification: The crude 3-(Bromomethyl)-2-methylpentane-d7 should be purified, for example, by distillation or column chromatography on silica gel. The purity and isotopic incorporation should be confirmed by NMR spectroscopy and mass spectrometry.

Measurement of the Kinetic Isotope Effect

The KIE is determined by measuring the reaction rates of the deuterated and non-deuterated (protiated) substrates under identical conditions. This can be done through separate experiments or, more accurately, through a competitive experiment.

Protocol: Competitive Measurement of KIE using GC-MS

• Reaction Setup: Prepare a reaction mixture containing a known excess of the nucleophile/base in a suitable solvent. Add a precisely known equimolar mixture of 3-(Bromomethyl)-2-methylpentane and its deuterated analogue, 3-(Bromomethyl)-2-methylpentane-d7.

• Reaction Monitoring: Allow the reaction to proceed, taking aliquots at various time intervals. It is crucial to quench the reaction in each aliquot immediately, for example, by adding a large volume of cold water or a suitable quenching agent.

• Extraction and Analysis: Extract the unreacted substrate from each quenched aliquot using an appropriate organic solvent. Analyze the relative amounts of the protiated and deuterated starting materials in the extract using Gas Chromatography-Mass Spectrometry (GC-MS). The mass spectrometer will allow for the differentiation and quantification of the two isotopic species.

• Calculation of KIE: The KIE (kH/kD) can be calculated from the change in the ratio of the two isotopes in the unreacted starting material over time, using the following equation:

  kH/kD = log(f) / log(f * (R/R0))

  where:

  • f is the fraction of the reaction completed.

  • R is the molar ratio of the deuterated to the protiated substrate at fraction f.

  • R0 is the initial molar ratio of the deuterated to the protiated substrate.

Visualizations

Reaction Mechanisms

Caption: Simplified diagrams of SN2 and E2 reaction pathways for a primary alkyl bromide.

Experimental Workflow for KIE Measurement

Caption: General experimental workflow for the competitive measurement of a kinetic isotope effect.

Conclusion

The kinetic isotope effect is a nuanced and highly informative experimental parameter for probing the mechanisms of chemical reactions. For 3-(Bromomethyl)-2-methylpentane, a primary alkyl bromide, the magnitude of the deuterium KIE upon isotopic substitution at different positions can provide strong evidence for either an SN2 or an E2 reaction pathway. While specific experimental data for the deuterated form of this compound is not currently available, the principles and representative data presented in this guide offer a solid foundation for designing and interpreting such studies. The provided experimental protocols outline a feasible approach to the synthesis of 3-(Bromomethyl)-2-methylpentane-d7 and the subsequent measurement of its kinetic isotope effects in reactions of interest to researchers in organic synthesis and drug development.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. fiveable.me [fiveable.me]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Using kinetic isotope effects to probe the mechanism of adenosylcobalamin-dependent enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 11.8 The E2 Reaction and the Deuterium Isotope Effect - Organic Chemistry | OpenStax [openstax.org]
• 7. mdpi.com [mdpi.com]
• 8. Kinetic isotope effect study on methyl participation in solvolysis of neopentyl-type arenesulfonates [inis.iaea.org]

Spectroscopic and Synthetic Analysis of 3-(Bromomethyl)-2-methylpentane-d7: A Technical Guide

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic characteristics of the deuterated molecule 3-(Bromomethyl)-2-methylpentane-d7 and its non-deuterated isotopologue. Due to the absence of publicly available experimental spectra for these specific compounds, this document presents predicted spectroscopic data based on established principles of nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. Detailed, standardized experimental protocols for acquiring such data are also provided.

Predicted Spectroscopic Data

The data presented herein is predicted and intended to serve as a reference for the identification and characterization of 3-(Bromomethyl)-2-methylpentane and its d7 analogue. The deuteration in 3-(Bromomethyl)-2-methylpentane-d7 is presumed to be on the 2-methyl and the 1- and 2-positions of the pentane chain for the purpose of these predictions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy Data

Compound	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment
3-(Bromomethyl)-2-methylpentane	3.45	dd	2H	-CH₂Br
1.90	m	1H	-CH(CH₃)₂
1.75	m	1H	-CH(CH₂Br)-
1.40	m	2H	-CH₂CH₃
0.95	d	6H	-CH(CH₃)₂
0.90	t	3H	-CH₂CH₃
3-(Bromomethyl)-2-methylpentane-d7	3.45	s	2H	-CH₂Br
1.75	m	1H	-CH(CH₂Br)-
0.95	s	3H	one of -CH(CH₃)₂

¹³C NMR Spectroscopy Data

Compound	Predicted Chemical Shift (ppm)	Assignment
3-(Bromomethyl)-2-methylpentane	48	-CH(CH₂Br)-
38	-CH₂Br
32	-CH(CH₃)₂
25	-CH₂CH₃
20, 18	-CH(CH₃)₂
12	-CH₂CH₃
3-(Bromomethyl)-2-methylpentane-d7	48	-CH(CH₂Br)-
38	-CH₂Br
31 (multiplet)	-CD(CD₃)₂
24 (multiplet)	-CD₂CD₃
19, 17 (multiplet)	-CD(CD₃)₂
11 (multiplet)	-CD₂CD₃

Mass Spectrometry (MS)

The mass spectrum of 3-(Bromomethyl)-2-methylpentane is expected to show a molecular ion peak (M⁺) with a characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio). For the deuterated analogue, the molecular ion peak will be shifted by +7 mass units.

Compound	Predicted m/z of Molecular Ion (M⁺)	Key Fragmentation Ions (m/z)
3-(Bromomethyl)-2-methylpentane	178/180	99, 85, 57, 43
3-(Bromomethyl)-2-methylpentane-d7	185/187	106, 92, 64, 46

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by alkane C-H stretching and bending vibrations. The C-Br stretch is also a key diagnostic peak.

Compound	Predicted Absorption Band (cm⁻¹)	Assignment
3-(Bromomethyl)-2-methylpentane	2960-2850	C-H stretch (alkane)
1465	C-H bend (CH₂)
1380	C-H bend (CH₃)
650-550	C-Br stretch
3-(Bromomethyl)-2-methylpentane-d7	2960-2850	C-H stretch (remaining C-H)
2200-2100	C-D stretch
650-550	C-Br stretch

Experimental Protocols

The following are detailed methodologies for the key experiments cited.

NMR Spectroscopy

• Sample Preparation : Dissolve 5-10 mg of the compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, C₆D₆, DMSO-d₆).

• Instrumentation : Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition :

  • ¹H NMR : Acquire spectra using a standard single-pulse experiment. Key parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve an adequate signal-to-noise ratio.

  • ¹³C NMR : Acquire spectra using a proton-decoupled pulse sequence. A larger number of scans and a longer relaxation delay (2-5 seconds) are typically required compared to ¹H NMR.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation : Prepare a dilute solution of the compound (10-100 µg/mL) in a volatile organic solvent such as hexane or ethyl acetate.

• Instrumentation : Use a gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Data Acquisition :

  • GC : Use a non-polar capillary column (e.g., DB-5ms). The oven temperature program should start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 250°C) to ensure separation of the analyte from any impurities.

  • MS : The mass spectrometer should be set to scan a mass range of m/z 40-300. The ionization energy is typically 70 eV.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation : As a liquid, the compound can be analyzed neat by placing a drop between two salt plates (e.g., NaCl or KBr) or by using an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation : Use a Fourier-transform infrared spectrometer.

• Data Acquisition : Acquire the spectrum over the mid-IR range (4000-400 cm⁻¹). A background spectrum of the clean salt plates or ATR crystal should be taken prior to the sample measurement.

Visualizations

The following diagrams illustrate the logical workflow for the synthesis and analysis of 3-(Bromomethyl)-2-methylpentane-d7.

Caption: Workflow for the synthesis and spectroscopic analysis of the target compound.

Disclaimer: The spectroscopic data presented in this document is predicted based on established chemical principles and computational models. It is intended for informational purposes and should be verified by experimental data.

The Strategic Role of Deuterium Labeling in Revolutionizing Pharmacokinetic Studies

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The selective substitution of hydrogen with its stable isotope, deuterium, has emerged as a powerful and sophisticated strategy in medicinal chemistry, profoundly impacting the field of pharmacokinetics. This subtle atomic alteration, which doubles the mass of a hydrogen atom, can significantly modify a drug's metabolic fate, leading to enhanced therapeutic profiles.[1][2] This technical guide provides a comprehensive exploration of the principles, methodologies, and applications of deuterium labeling in pharmacokinetic studies, offering a critical resource for professionals in drug discovery and development.

Core Principle: The Deuterium Kinetic Isotope Effect (KIE)

The fundamental principle underpinning the utility of deuterium in pharmacokinetics is the Kinetic Isotope Effect (KIE). The bond between carbon and deuterium (C-D) is stronger and possesses a lower zero-point vibrational energy than a carbon-hydrogen (C-H) bond, consequently requiring more energy to be broken.[3][4] In drug metabolism, many enzymatic reactions, particularly those catalyzed by Cytochrome P450 (CYP) enzymes, involve the cleavage of a C-H bond as the rate-limiting step.[4][5] By strategically replacing a hydrogen atom at a metabolic "soft spot" with deuterium, the rate of this enzymatic cleavage can be substantially slowed.[6] This phenomenon, known as the deuterium KIE, can lead to a significant reduction in the rate of drug metabolism.[4] The magnitude of the primary KIE is typically expressed as the ratio of the reaction rates (kH/kD) and can range from 2 to 10.[3]

This targeted retardation of metabolism can manifest in several therapeutically advantageous ways:

• Improved Metabolic Stability and Pharmacokinetic Profile: Slower metabolism translates to a longer drug half-life (t½), increased systemic exposure (Area Under the Curve - AUC), and potentially lower peak plasma concentrations (Cmax).[6] This can enable less frequent dosing, improving patient compliance and providing more consistent therapeutic effects.[6][7]

• Reduced Formation of Toxic Metabolites: By slowing metabolism at a specific site, deuterium labeling can mitigate the formation of undesirable or toxic metabolites, thereby enhancing the safety profile of a drug.[1][6]

• Metabolic Shunting: Deuteration can block a primary metabolic pathway, redirecting the drug's metabolism towards alternative, potentially more favorable routes. This can lead to the formation of different metabolites with an improved efficacy or safety profile.

The strategic application of deuterium labeling has been validated by the approval of drugs like deutetrabenazine, the first deuterated drug approved by the FDA in 2017.[8][9] Deutetrabenazine demonstrated a superior pharmacokinetic profile compared to its non-deuterated counterpart, tetrabenazine, allowing for a significant reduction in dose and dosing frequency for the treatment of chorea associated with Huntington's disease.[10][11] More recently, the FDA approved deucravacitinib in 2022, a de novo deuterated drug, further cementing the role of this strategy in modern drug discovery.[8][9]

The Deuterium Kinetic Isotope Effect on Drug Metabolism.

Quantitative Impact of Deuteration on Pharmacokinetic Parameters

The tangible benefits of deuterium labeling are best illustrated through a quantitative comparison of pharmacokinetic parameters between deuterated compounds and their non-deuterated analogs. The following table summarizes key data from various studies.

Drug/Compound	Deuterated Analog	Species	Key Pharmacokinetic Parameter	Non-Deuterated Value	Deuterated Value	Fold Change	Reference(s)
Tetrabenazine	Deutetrabenazine (d6-Tetrabenazine)	Human	Total (α+β)-HTBZ AUC	111 ng·h/mL	313 ng·h/mL	~2.8	[1]
Tetrabenazine	Deutetrabenazine (d6-Tetrabenazine)	Human	Total (α+β)-HTBZ Cmax	21 ng/mL	29 ng/mL	~1.4	[1]
Methadone	d9-Methadone	Mice	AUC	Not Specified	Not Specified	5.7	[12][13]
Methadone	d9-Methadone	Mice	Cmax	Not Specified	Not Specified	4.4	[13]
Methadone	d9-Methadone	Mice	Clearance	4.7 ± 0.8 L/h/kg	0.9 ± 0.3 L/h/kg	~0.2	[13]
Fludalanine	2-2H-3-Fluoro-d-Alanine	Primate	Oxidative Clearance	Not Specified	Not Specified	~2.5-fold decrease	[14]

AUC: Area Under the Curve; Cmax: Maximum Plasma Concentration; (α+β)-HTBZ: alpha- and beta-dihydrotetrabenazine (active metabolites).

Experimental Protocols for Evaluating Deuterated Compounds

The assessment of the pharmacokinetic advantages of deuterated compounds relies on robust in vitro and in vivo experimental protocols.

In Vitro Metabolic Stability Assay Using Liver Microsomes

This assay is crucial for determining the intrinsic clearance of a compound and provides an early indication of the potential impact of deuteration.

Objective: To compare the rate of metabolism of a deuterated compound to its non-deuterated counterpart in a primary site of metabolism.

Methodology:

• Reagents: Pooled human or other species-specific liver microsomes (HLM), NADPH regenerating system, phosphate buffer (pH 7.4), and the test compounds (deuterated and non-deuterated).[2]

• Incubation: Pre-incubate the test compound (e.g., at 1 µM) with liver microsomes in the phosphate buffer at 37°C.[12]

• Reaction Initiation: Start the metabolic reaction by adding the NADPH regenerating system.[2]

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), an aliquot of the reaction mixture is taken.[12]

• Reaction Quenching: The reaction is immediately stopped by adding a cold organic solvent, such as acetonitrile, which also contains an internal standard for analytical quantification.[1]

• Sample Processing: The samples are centrifuged to precipitate proteins.[1]

• Analysis: The supernatant is analyzed using a validated LC-MS/MS method to quantify the amount of the remaining parent compound.[2][12]

• Data Analysis: The natural logarithm of the percentage of the parent compound remaining is plotted against time. The in vitro half-life (t½) is determined from the slope of the linear regression. A longer t½ for the deuterated compound indicates improved metabolic stability.[2]

In Vivo Pharmacokinetic Study in Rodents

Animal models are essential for determining the complete pharmacokinetic profile of a deuterated drug, encompassing its absorption, distribution, metabolism, and excretion (ADME).[1]

Objective: To determine and compare the key pharmacokinetic parameters of a deuterated compound and its non-deuterated analog following systemic administration.

Methodology:

• Animal Dosing: Male Sprague Dawley rats or other suitable rodent models are housed under standard laboratory conditions. The deuterated compound and its non-deuterated analog are administered to separate groups of animals via the intended clinical route (e.g., oral gavage or intravenous injection).[1][2]

• Blood Sampling: Blood samples are collected at predetermined time points (e.g., pre-dose, and 0.5, 1, 3, 5, 7, 9, 24, 48, 72, 96, and 120 hours post-dose) from a suitable site, such as the tail vein. Blood is collected in tubes containing an anticoagulant.[1]

• Plasma Preparation: The blood samples are centrifuged to separate the plasma, which is then stored at -80°C until analysis.[1]

• Bioanalysis: Plasma concentrations of the parent drug and its metabolites are quantified using a validated LC-MS/MS method. Deuterated analogs often serve as ideal internal standards for these assays.[1][13]

• Pharmacokinetic Analysis: Pharmacokinetic software is used to calculate key parameters, including Cmax, Tmax, AUC, t½, clearance (CL), and volume of distribution (Vd).[1]

Experimental Workflow for a Deuterium-Labeled Pharmacokinetic Study.

The Concept of Metabolic Shunting

Another significant consequence of deuterium labeling is the potential for "metabolic shunting." When a primary metabolic pathway is slowed or blocked due to the KIE, the drug's metabolism can be redirected down alternative, secondary pathways that were previously minor. This can be advantageous if the primary pathway leads to the formation of a toxic metabolite or an inactive species, while the secondary pathway produces a more desirable active or non-toxic metabolite. The rational design of deuterated drugs, therefore, requires a thorough understanding of the compound's metabolic pathways to predict and leverage the effects of metabolic shunting.

Metabolic Shunting due to Deuterium Labeling.

Conclusion

Deuterium labeling has transitioned from a niche tool in mechanistic studies to a mainstream strategy in drug discovery and development for optimizing pharmacokinetic properties.[2] By leveraging the kinetic isotope effect, medicinal chemists can rationally design drug candidates with improved metabolic stability, leading to enhanced drug exposure, potentially better safety profiles, and more convenient dosing regimens. The clinical and commercial success of deuterated drugs serves as a strong validation of this approach. As our understanding of drug metabolism and analytical capabilities continue to advance, the strategic application of deuterium labeling is poised to play an increasingly vital role in the development of safer and more effective medicines.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. research.uniupo.it [research.uniupo.it]
• 9. Deuterium in drug discovery: progress, opportunities and challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Effect of deuteration on the single dose pharmacokinetic properties and postoperative analgesic activity of methadone - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]

introduction to nucleophilic substitution of alkyl halides

An In-Depth Technical Guide to the Nucleophilic Substitution of Alkyl Halides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nucleophilic substitution reactions are a fundamental class of reactions in organic chemistry where a nucleophile, an electron-rich species, replaces a leaving group on an sp³ hybridized carbon atom.[1] In the context of alkyl halides, the polar carbon-halogen bond renders the carbon atom electrophilic and susceptible to attack by a nucleophile.[2][3] This process is pivotal in synthetic organic chemistry, including the synthesis of a vast array of pharmaceutical compounds, as it allows for the interconversion of functional groups. Understanding the underlying mechanisms and the factors that govern the reaction pathway is crucial for controlling reaction outcomes and designing efficient synthetic routes. This guide provides a comprehensive overview of the two primary mechanisms of nucleophilic substitution, SN1 and SN2, detailing their kinetics, stereochemistry, influencing factors, and relevant experimental protocols.

Core Mechanisms of Nucleophilic Substitution

Nucleophilic substitution reactions of alkyl halides primarily proceed through two distinct mechanisms: SN2 (Substitution Nucleophilic Bimolecular) and SN1 (Substitution Nucleophilic Unimolecular). The preferred pathway is dictated by the structure of the alkyl halide, the nature of the nucleophile, the leaving group's ability, and the solvent used.[4][5]

The SN2 Reaction: A Concerted Mechanism

The SN2 reaction is a single-step, concerted process where the nucleophile attacks the electrophilic carbon at the same time as the leaving group departs.[4][6] The term "bimolecular" signifies that the rate-determining step involves two species: the alkyl halide and the nucleophile.[7][8]

• Kinetics: The rate of an SN2 reaction is dependent on the concentration of both the substrate and the nucleophile, leading to a second-order rate law: Rate = k[Alkyl Halide][Nucleophile].[7][8] Doubling the concentration of either the alkyl halide or the nucleophile will double the reaction rate.[7]

• Stereochemistry: A key feature of the SN2 mechanism is the "backside attack" of the nucleophile, approaching the carbon atom from the side opposite to the leaving group. This leads to an inversion of the stereochemical configuration at the chiral center, often referred to as a Walden inversion.[8][9]

• Transition State: The reaction proceeds through a single transition state where the carbon atom is pentacoordinate, with partial bonds to both the incoming nucleophile and the outgoing leaving group.[10]

References

• 1. chem.uci.edu [chem.uci.edu]
• 2. web.viu.ca [web.viu.ca]
• 3. quora.com [quora.com]
• 4. SN1 vs SN2 Reactions: Mechanism, Differences & JEE Guide [vedantu.com]
• 5. savemyexams.com [savemyexams.com]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. youtube.com [youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Factors affecting nucleophilic substitution reactions finished d | PDF [slideshare.net]

basics of elimination reactions in hindered alkyl halides

Elimination Reactions in Hindered Alkyl Halides: A Core Technical Guide

This guide provides an in-depth examination of the fundamental principles governing elimination reactions in sterically hindered alkyl halides. Tailored for researchers, scientists, and professionals in drug development, this document elucidates the mechanistic pathways, influencing factors, and experimental considerations crucial for predicting and controlling reaction outcomes in complex organic synthesis.

Introduction to Elimination Reactions

Elimination reactions are a class of organic reactions in which two substituents are removed from a molecule, typically resulting in the formation of a new pi bond.[1] In the context of alkyl halides, this process, known as dehydrohalogenation, involves the removal of a hydrogen atom and a halogen from adjacent carbon atoms.[2] The structure of the alkyl halide, particularly steric hindrance around the reaction center, profoundly influences the reaction's mechanism and product distribution. For hindered substrates, the primary elimination pathways are the E2 (bimolecular) and E1 (unimolecular) mechanisms, which often compete with nucleophilic substitution (SN2 and SN1) reactions.[2][3]

The competition between these pathways is dictated by several factors, including the structure of the substrate, the strength and steric bulk of the base, the nature of the leaving group, and the reaction conditions such as solvent and temperature.[2][4] Understanding these factors is paramount for synthetic chemists aiming to favor elimination over substitution and to control the regioselectivity of the newly formed double bond.

The E2 Mechanism: A Concerted Pathway

The E2 reaction is a single-step, concerted process where a base abstracts a proton from a carbon adjacent (β-position) to the leaving group, while the carbon-halogen bond breaks simultaneously to form an alkene.[1][5] The rate of this bimolecular reaction depends on the concentration of both the alkyl halide and the base.[1][6]

Key Characteristics:

• Kinetics: Second-order rate law: Rate = k[Alkyl Halide][Base].[5]

• Base: Favored by strong bases (e.g., OH⁻, RO⁻).[5] For primary halides, a strong, sterically hindered base is often required to promote E2 over the competing SN2 reaction.[6][7]

• Substrate: The reactivity order for E2 is Tertiary > Secondary > Primary.[8] This is because more substituted alkenes are generally more stable, and the transition state reflects this stability.[8]

• Stereochemistry: The E2 mechanism requires a specific geometry where the β-hydrogen and the leaving group are in an anti-periplanar conformation (dihedral angle of 180°).[8][9] This alignment allows for the smooth overlap of orbitals to form the new π-bond.[5]

// Nodes for Reactants reactants [label=<

B:-

H

|

CR2

|

X

>];

// Transition State ts [label=< Transition State

B ... H ... CR2 ... X

|

>];

// Nodes for Products products [label=<

=CR2 +  B-H  +  X-

>];

// Edges reactants -> ts [label="Concerted Step", style="dashed"]; ts -> products [style="dashed"]; } E2 Reaction Mechanism.

When an alkyl halide has multiple distinct β-hydrogens, a mixture of alkene products can be formed.[10]

• Zaitsev's Rule: States that the major product of an elimination reaction is the more stable, more highly substituted alkene.[10][11] This is typically observed when using a strong, non-bulky base like sodium ethoxide (NaOEt).[11]

• Hofmann's Rule: Predicts the formation of the less substituted alkene as the major product.[12] This outcome is favored when a sterically hindered (bulky) base, such as potassium tert-butoxide (KOtBu), is used.[11][12] The bulky base preferentially abstracts the more sterically accessible proton from the least substituted β-carbon.[12][13] This effect is particularly pronounced in hindered alkyl halides.[14]

The E1 Mechanism: A Stepwise Pathway

The E1 reaction is a two-step elimination process that begins with the slow, rate-determining departure of the leaving group to form a carbocation intermediate.[1][15] In the second, faster step, a weak base abstracts a β-proton, leading to the formation of the alkene.[15]

Key Characteristics:

• Kinetics: First-order rate law: Rate = k[Alkyl Halide].[5][9] The rate is independent of the base concentration.

• Base: Favored by weak bases (e.g., H₂O, ROH) and polar protic solvents, which stabilize the carbocation intermediate.[5][16]

• Substrate: The reactivity order for E1 is Tertiary > Secondary >> Primary.[9][17] This is due to the relative stability of the corresponding carbocation intermediates. Primary alkyl halides do not typically undergo E1 reactions due to the instability of primary carbocations.[5]

• Competition: E1 reactions almost always compete with SN1 reactions because they share the same carbocation intermediate.[3][16] Higher temperatures tend to favor elimination over substitution.[2][18]

• Regioselectivity: E1 reactions generally follow Zaitsev's rule, producing the more substituted and more stable alkene as the major product.[5]

// Reactant reactant [label=<

HC(X)R2

>];

// Carbocation Intermediate carbocation [label=< Carbocation Intermediate

HC+R2 + X-

>];

// Products products [label=<

=CR2 + B-H

>];

// Edges reactant -> carbocation [label="Step 1: Ionization (Slow)"]; carbocation -> products [label=+ Base (B:)>]; } E1 Reaction Mechanism.

The E1cb Mechanism: The Conjugate Base Pathway

A third, less common mechanism is the E1cb (Elimination, Unimolecular, Conjugate Base) reaction.[19] This two-step pathway is characterized by the initial deprotonation of the substrate to form a carbanion (the conjugate base), followed by the loss of the leaving group in the second step.[19][20]

Key Requirements:

• An acidic β-hydrogen, typically due to an adjacent electron-withdrawing group (like a carbonyl or nitro group).[21][22]

• A relatively poor leaving group.[20][22]

• The presence of a moderate to strong base.[20]

The E1cb mechanism is the mechanistic opposite of the E1 pathway, as it proceeds through an anionic intermediate rather than a cationic one.[19]

// Reactant reactant [label=<

EWG-CRH-C(X)R2

>];

// Carbanion Intermediate carbanion [label=< Carbanion Intermediate

EWG-CR--C(X)R2

>];

// Products products [label=<

EWG-CR=CR2 + X-

>];

// Edges reactant -> carbanion [label=+ Base (B:)>]; carbanion -> products [label="Step 2: Loss of Leaving Group"]; } E1cb Reaction Mechanism.

Data Presentation: Regioselectivity in Hindered Systems

The choice of base has a dramatic and predictable effect on the product distribution in the elimination reactions of hindered alkyl halides. This is exemplified by the reaction of 2-bromo-2,3-dimethylbutane.

Substrate	Base	Solvent	Temperature	Major Product	Minor Product	Product Ratio (Major:Minor)
2-Bromo-2,3-dimethylbutane	Sodium Ethoxide (NaOEt)	Ethanol	55°C	2,3-Dimethyl-2-butene (Zaitsev)	2,3-Dimethyl-1-butene (Hofmann)	79:21[3]
2-Bromo-2,3-dimethylbutane	Potassium tert-Butoxide (KOtBu)	tert-Butanol	70°C	2,3-Dimethyl-1-butene (Hofmann)	2,3-Dimethyl-2-butene (Zaitsev)	72:28[3]

Table 1: Effect of base on the regioselectivity of E2 elimination in a tertiary alkyl halide.

Experimental Protocols

Objective: To synthesize 2,3-dimethyl-1-butene (Hofmann product) from 2-bromo-2,3-dimethylbutane using a bulky base.

Materials:

• 2-bromo-2,3-dimethylbutane

• Potassium tert-butoxide (KOtBu)

• tert-Butanol (anhydrous)

• Round-bottom flask with reflux condenser and magnetic stirrer

• Heating mantle

• Distillation apparatus

• Gas chromatograph (GC) for product analysis

Procedure:

• Set up a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (e.g., nitrogen).

• In the flask, dissolve a known quantity of potassium tert-butoxide in anhydrous tert-butanol.

• Slowly add 2-bromo-2,3-dimethylbutane to the stirred solution at room temperature.

• Heat the reaction mixture to reflux (approx. 70°C) and maintain for 2-3 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or GC.

• After completion, cool the mixture to room temperature and quench by adding cold water.

• Transfer the mixture to a separatory funnel and extract the organic layer with a suitable solvent (e.g., diethyl ether).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Isolate the product mixture by simple distillation, collecting the fraction boiling around the expected boiling point of the product alkenes.

• Analyze the distillate using Gas Chromatography (GC) to determine the ratio of the Hofmann product (2,3-dimethyl-1-butene) to the Zaitsev product (2,3-dimethyl-2-butene).[23]

Objective: To synthesize 2-methyl-1-butene and 2-methyl-2-butene from 2-methyl-2-butanol via an E1 mechanism. This alcohol dehydration proceeds through a tertiary carbocation, analogous to the E1 reaction of a tertiary alkyl halide in a protic solvent.[24]

Materials:

• 2-methyl-2-butanol

• Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄)

• Fractional distillation apparatus

• Ice bath

• Gas chromatograph (GC)

Procedure:

• Place 2-methyl-2-butanol in a round-bottom flask. Cool the flask in an ice bath.

• Slowly and carefully add a catalytic amount of concentrated sulfuric acid or phosphoric acid to the alcohol with swirling.[25]

• Assemble a fractional distillation apparatus and gently heat the flask. The acid protonates the alcohol, converting the -OH into a good leaving group (-OH₂⁺).[17]

• The leaving group (water) departs, forming a tertiary carbocation.

• A base (water or HSO₄⁻) abstracts a β-proton, leading to a mixture of alkene products.

• Collect the alkene products as they distill from the reaction mixture. The lower boiling points of the alkenes compared to the starting alcohol allow for their removal, driving the equilibrium toward the products.[25]

• Analyze the collected distillate by GC to determine the relative amounts of the Zaitsev product (2-methyl-2-butene) and the Hofmann product (2-methyl-1-butene).

Logical Workflow for Predicting Reaction Outcomes

The interplay between substrate, base, solvent, and temperature determines the dominant reaction pathway.

// Connect shared nodes sub_3 -> base_strong_bulky [label="favors"]; base_strong_bulky -> outcome_e2_hofmann; base_strong_small -> outcome_e2_zaitsev; base_weak -> outcome_sn1_e1; } Predicting outcomes for hindered alkyl halides.

References

• 1. Elimination reaction - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 4. fiveable.me [fiveable.me]
• 5. 8.5. Elimination reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. The E2 Reaction Mechanism [chemistrysteps.com]
• 9. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Zaitsev Rule - Regioselectivity of E2 Elimination with Practice [chemistrysteps.com]
• 12. chemistnotes.com [chemistnotes.com]
• 13. orgosolver.com [orgosolver.com]
• 14. Exceptions to Zaitsev's Rule for E2 Reactions - Chad's Prep® [chadsprep.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. home.iitk.ac.in [home.iitk.ac.in]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. masterorganicchemistry.com [masterorganicchemistry.com]
• 19. masterorganicchemistry.com [masterorganicchemistry.com]
• 20. E1cB-elimination reaction - Wikipedia [en.wikipedia.org]
• 21. fiveable.me [fiveable.me]
• 22. E1cB Elimination Reaction: Conditions, Mechanism & Rate of Reaction | AESL [aakash.ac.in]
• 23. pubs.acs.org [pubs.acs.org]
• 24. Experiment 6: Elimination Reactions (E1/E2) – Department of Chemistry – UW–Madison [chem.wisc.edu]
• 25. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantitative Analysis of 3-(Bromomethyl)-2-methylpentane using 3-(Bromomethyl)-2-methylpentane-d7 as an Internal Standard by GC-MS

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Specific experimental data for 3-(Bromomethyl)-2-methylpentane-d7 is not widely available. The following application note and protocols are representative and based on established principles for the analysis of halogenated volatile organic compounds using deuterated internal standards in Gas Chromatography-Mass Spectrometry (GC-MS). Method optimization is recommended for specific applications and matrices.

Introduction

3-(Bromomethyl)-2-methylpentane is a halogenated hydrocarbon that may be of interest in various fields, including environmental monitoring, chemical synthesis, and as a potential impurity in pharmaceutical manufacturing. Accurate and precise quantification of such compounds is crucial for quality control and safety assessment. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation and detection of volatile and semi-volatile organic compounds.

The use of a stable isotope-labeled internal standard, such as 3-(Bromomethyl)-2-methylpentane-d7, is the gold standard for quantitative analysis by GC-MS.[1] This deuterated analog shares nearly identical chemical and physical properties with the analyte, ensuring that it behaves similarly during sample preparation, injection, and chromatographic separation.[2] By adding a known amount of the deuterated internal standard to each sample, calibration standard, and quality control sample, variations arising from sample matrix effects, extraction efficiency, and instrument response can be effectively corrected.[3] This approach, known as isotope dilution mass spectrometry, significantly improves the accuracy, precision, and robustness of the quantitative method.[4]

Experimental Protocols

Materials and Reagents

• Analytes: 3-(Bromomethyl)-2-methylpentane, 3-(Bromomethyl)-2-methylpentane-d7

• Solvents: High-purity, GC-MS grade solvents (e.g., hexane, dichloromethane, methanol)

• Reagents: Anhydrous sodium sulfate (for drying extracts)

• Glassware: Volumetric flasks, pipettes, autosampler vials with septa

• Equipment: Analytical balance, vortex mixer, centrifuge

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of 3-(Bromomethyl)-2-methylpentane and 3-(Bromomethyl)-2-methylpentane-d7 into separate 10 mL volumetric flasks.

  • Dissolve and dilute to the mark with methanol. These are the primary stock solutions.

• Working Standard Solution:

  • Prepare an intermediate stock solution of the analyte. For example, dilute 1 mL of the primary analyte stock to 10 mL with methanol to get a 100 µg/mL solution.

  • Prepare a series of calibration standards by spiking appropriate volumes of the intermediate analyte stock solution into volumetric flasks and adding a constant amount of the internal standard stock solution before diluting to the final volume with the chosen solvent (e.g., hexane). A typical calibration range might be 10-1000 ng/mL.

• Internal Standard Spiking Solution (e.g., 500 ng/mL):

  • Prepare a working solution of 3-(Bromomethyl)-2-methylpentane-d7 at a concentration that will result in a significant and reproducible peak in the chromatogram (e.g., 500 ng/mL).

• Quality Control (QC) Samples:

  • Prepare QC samples at low, medium, and high concentrations from a separate stock solution of the analyte to ensure the accuracy and precision of the method.

Sample Preparation (Liquid-Liquid Extraction)

This protocol is a general guideline for extracting the analyte from a non-aqueous liquid sample.

• Sample Aliquoting: Pipette 1 mL of the sample into a 15 mL glass centrifuge tube.

• Internal Standard Spiking: Add a precise volume (e.g., 100 µL) of the internal standard working solution to the sample, standards, and blanks.

• Extraction: Add 5 mL of hexane (or another suitable extraction solvent) to the tube.

• Vortexing: Vortex the tube vigorously for 2 minutes to ensure thorough mixing and extraction.

• Phase Separation: Centrifuge the sample at 3000 rpm for 10 minutes to separate the organic and aqueous/sample layers.

• Collection: Carefully transfer the upper organic layer (hexane) to a clean tube.

• Drying: Add a small amount of anhydrous sodium sulfate to the collected organic extract to remove any residual water.

• Analysis: Transfer the dried extract to a GC-MS autosampler vial for analysis.

GC-MS Instrumentation and Conditions

The following are typical GC-MS parameters that can be used as a starting point. Method optimization is recommended.

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
GC Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column
Injector	Split/Splitless, used in splitless mode
Injector Temperature	250°C
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	- Initial Temperature: 50°C, hold for 2 minutes- Ramp: 10°C/min to 200°C- Ramp 2: 25°C/min to 280°C, hold for 2 minutes
MS Transfer Line	280°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Data Presentation

Quantitative Data Summary

The following table summarizes hypothetical quantitative data for the analysis of 3-(Bromomethyl)-2-methylpentane using its deuterated internal standard. The mass-to-charge ratios (m/z) are predicted based on common fragmentation patterns of brominated alkanes.[5][6][7]

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
3-(Bromomethyl)-2-methylpentane	~8.5	99 ([M-Br]⁺)	57, 43
3-(Bromomethyl)-2-methylpentane-d7	~8.48	106 ([M-Br]⁺)	60, 46

Note: Deuterated standards typically elute slightly earlier than their non-deuterated counterparts.

Representative Calibration Curve

A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)
10	15,500	305,000	0.051
50	78,000	310,000	0.252
100	152,000	300,000	0.507
250	385,000	308,000	1.250
500	760,000	302,000	2.517
1000	1,510,000	305,000	4.951
Linearity (R²)	\multicolumn{3}{c	}{> 0.998}

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantitative analysis of 3-(Bromomethyl)-2-methylpentane.

Principle of Isotope Dilution

Caption: The principle of using a deuterated internal standard for accurate quantification.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. youtube.com [youtube.com]
• 3. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. whitman.edu [whitman.edu]
• 7. docsity.com [docsity.com]

Application Note: Quantification of 3-(Bromomethyl)-2-methylpentane using 3-(Bromomethyl)-2-methylpentane-d7 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

In quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for achieving high accuracy and precision.[1][2] Deuterated internal standards are chemically almost identical to the analyte of interest, with the primary difference being the substitution of hydrogen atoms with deuterium, resulting in a higher mass.[1][3] This similarity ensures that the deuterated standard co-elutes with the analyte and experiences similar effects during sample preparation and ionization, effectively normalizing variations in the analytical process.[1][4] This application note details a robust LC-MS/MS method for the quantification of 3-(Bromomethyl)-2-methylpentane in a biological matrix, using its deuterated analog, 3-(Bromomethyl)-2-methylpentane-d7, as an internal standard.

The fundamental principle relies on ratiometric measurement, where a known amount of the deuterated standard is added to each sample, calibrator, and quality control sample at the beginning of the analytical process.[3] The mass spectrometer measures the signal response of both the native analyte and the deuterated internal standard. By calculating the ratio of the analyte's peak area to the internal standard's peak area, variations introduced during the workflow are normalized.[3]

Experimental Protocols

1. Materials and Reagents

• Analyte: 3-(Bromomethyl)-2-methylpentane

• Internal Standard (IS): 3-(Bromomethyl)-2-methylpentane-d7

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Water (H₂O) - all LC-MS grade

• Reagents: Formic acid (FA), Ammonium formate - LC-MS grade

• Biological Matrix: Human plasma (or other relevant biological matrix)

2. Standard Solutions Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve 3-(Bromomethyl)-2-methylpentane and 3-(Bromomethyl)-2-methylpentane-d7 in methanol to prepare individual 1 mg/mL stock solutions.

• Working Standard Solutions:

  • Prepare serial dilutions of the 3-(Bromomethyl)-2-methylpentane primary stock solution in 50:50 (v/v) methanol:water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the 3-(Bromomethyl)-2-methylpentane-d7 primary stock solution in 50:50 (v/v) methanol:water to a final concentration of 100 ng/mL.

3. Sample Preparation (Protein Precipitation)

• Pipette 50 µL of blank matrix, calibration standards, or study samples into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the 100 ng/mL internal standard working solution to all tubes except the blank matrix control.

• Vortex briefly.

• Add 200 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 ACN:Water with 0.1% Formic Acid).

• Vortex to ensure complete dissolution.

• Inject into the LC-MS/MS system.

4. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Gradient:

    • 0.0-0.5 min: 30% B

    • 0.5-2.5 min: 30% to 95% B

    • 2.5-3.5 min: 95% B

    • 3.5-3.6 min: 95% to 30% B

    • 3.6-5.0 min: 30% B

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• Mass Spectrometry (MS/MS):

  • Ion Source: Electrospray Ionization (ESI) in positive mode

  • Ion Source Temperature: 500°C

  • IonSpray Voltage: 5500 V

  • Curtain Gas: 30 psi

  • Collision Gas: Medium

  • Ion Source Gas 1: 50 psi

  • Ion Source Gas 2: 50 psi

  • Detection Mode: Multiple Reaction Monitoring (MRM)

Data Presentation

Table 1: MRM Transitions and Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
3-(Bromomethyl)-2-methylpentane	180.1	99.1	150	25
3-(Bromomethyl)-2-methylpentane-d7	187.1	106.1	150	25

Table 2: Calibration Curve Data

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)
1	1,250	50,100	0.025
5	6,300	50,500	0.125
10	12,800	51,200	0.250
50	64,500	51,600	1.250
100	130,000	52,000	2.500
500	660,000	52,800	12.500
1000	1,325,000	53,000	25.000

• Linearity: The calibration curve was linear over the range of 1-1000 ng/mL with a correlation coefficient (r²) > 0.99.

Table 3: Quality Control (QC) Sample Data

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=5)	Accuracy (%)	Precision (%RSD)
LLOQ	1	0.98	98.0	5.2
Low	3	2.91	97.0	4.1
Mid	75	78.3	104.4	3.5
High	750	735.0	98.0	2.8

Mandatory Visualization

Caption: Experimental workflow for LC-MS/MS analysis.

Caption: Logical relationship for quantification using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for Quantitative NMR Spectroscopy using 3-(Bromomethyl)-2-methylpentane-d7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of 3-(Bromomethyl)-2-methylpentane-d7 as an internal standard for quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. This document outlines the principles of qNMR, the advantages of using a deuterated internal standard, and a step-by-step guide for accurate quantification of active pharmaceutical ingredients (APIs) and other organic molecules.

Introduction to Quantitative NMR (qNMR)

Quantitative NMR spectroscopy is a powerful analytical technique that utilizes the direct proportionality between the integrated signal area of a specific nucleus and the number of those nuclei in the sample.[1] This fundamental principle allows for the accurate determination of the concentration and purity of substances. Unlike chromatographic methods, qNMR does not require identical reference standards for each analyte, making it a versatile and efficient primary ratio method for quantification.[2]

The concentration of an analyte is determined by comparing the integral of one of its signals with the integral of a signal from a known amount of an internal standard. The equation for calculating the mass of the analyte (m_A) is as follows:

m_A = m_S × (I_A / I_S) × (N_S / N_A) × (M_A / M_S)

Where:

• m_S = mass of the internal standard

• I_A = integral of the analyte signal

• I_S = integral of the internal standard signal

• N_A = number of protons giving rise to the analyte signal

• N_S = number of protons giving rise to the internal standard signal

• M_A = molar mass of the analyte

• M_S = molar mass of the internal standard

Advantages of 3-(Bromomethyl)-2-methylpentane-d7 as a qNMR Internal Standard

The ideal internal standard for qNMR should possess several key characteristics, including chemical stability, solubility in common deuterated solvents, and signals that do not overlap with analyte signals. 3-(Bromomethyl)-2-methylpentane-d7 is a synthetic compound designed to meet these criteria, with the deuteration offering specific advantages:

• Simplified ¹H NMR Spectrum: The seven deuterium atoms on the 2-methyl and the methyl group of the pentane chain significantly reduce the number of proton signals, minimizing the potential for signal overlap with the analyte.

• Distinct Chemical Shifts: The remaining protons on the bromomethyl group and the pentane backbone are expected to resonate in regions of the ¹H NMR spectrum that are typically free from common analyte signals.

• Chemical Inertness: The alkyl bromide structure is generally stable and less likely to react with a wide range of analytes under typical NMR conditions.

• Solubility: Its non-polar nature ensures good solubility in common organic deuterated solvents such as chloroform-d (CDCl₃), acetonitrile-d₃, and acetone-d₆.

Physicochemical Properties

Below is a table summarizing the key physicochemical properties of the non-deuterated form, 3-(Bromomethyl)-2-methylpentane. The deuterated version will have a slightly higher molecular weight.

Property	Value	Reference
IUPAC Name	3-(bromomethyl)-2-methylpentane	[3]
Molecular Formula	C₇H₁₅Br	[3]
Molecular Weight	179.10 g/mol	[3]
CAS Number	32444-35-2	[3]

Note: The molecular weight of 3-(Bromomethyl)-2-methylpentane-d7 would be approximately 186.14 g/mol .

Experimental Protocol for qNMR Analysis

This protocol provides a general workflow for the quantification of an analyte using 3-(Bromomethyl)-2-methylpentane-d7 as an internal standard.

• 3-(Bromomethyl)-2-methylpentane-d7 (high purity)

• Analyte of interest

• Deuterated NMR solvent (e.g., Chloroform-d, ≥99.8% D)

• High-precision analytical balance

• Volumetric flasks

• High-precision NMR tubes (5 mm)

• NMR spectrometer (e.g., 400 MHz or higher)

Accurate sample preparation is crucial for reliable qNMR results.

Caption: Workflow for preparing a qNMR sample.

• Weighing: Accurately weigh approximately 5-10 mg of 3-(Bromomethyl)-2-methylpentane-d7 into a clean, dry vial using a calibrated analytical balance. Record the exact mass.

• Analyte Addition: To the same vial, add an accurately weighed amount (typically 5-10 mg) of the analyte. Record the exact mass.

• Dissolution: Add a precise volume (e.g., 0.7 mL) of a suitable deuterated solvent (e.g., CDCl₃) to the vial.

• Mixing: Gently vortex or sonicate the vial to ensure complete dissolution of both the internal standard and the analyte.

• Transfer: Transfer the solution into a high-precision 5 mm NMR tube.

To ensure accurate quantification, specific NMR acquisition parameters must be used.

Caption: Key parameters for qNMR data acquisition.

• Spectrometer: Use a well-calibrated NMR spectrometer, preferably 400 MHz or higher.

• Pulse Angle: A calibrated 90° pulse angle should be used to ensure uniform excitation of all signals.

• Relaxation Delay (d1): This is a critical parameter. Set d1 to at least 5 times the longest spin-lattice relaxation time (T₁) of both the analyte and the internal standard signals to be integrated. A typical starting value is 30 seconds.

• Number of Scans (NS): A sufficient number of scans (e.g., 16-64) should be acquired to achieve an adequate signal-to-noise ratio (S/N > 250:1) for the signals to be integrated.

• Acquisition Time (AT): An acquisition time of at least 3 seconds is recommended to ensure good digital resolution.

Proper data processing is essential for accurate integration.

• Fourier Transform: Apply an exponential window function with a line broadening of 0.3 Hz before Fourier transformation.

• Phasing and Baseline Correction: Carefully phase the spectrum manually to ensure all peaks are in pure absorption mode. Apply a robust baseline correction algorithm to the entire spectral region.

• Integration: Integrate the well-resolved, non-overlapping signal of the analyte and a suitable signal from 3-(Bromomethyl)-2-methylpentane-d7. The bromomethyl protons (-CH₂Br) are a likely candidate for the internal standard.

• Purity Calculation: Use the qNMR equation provided in Section 1 to calculate the purity or concentration of the analyte.

Hypothetical Quantitative Data

The following table presents a hypothetical example of a qNMR experiment to determine the purity of an API (Analyte X, Molar Mass = 250.0 g/mol ) using 3-(Bromomethyl)-2-methylpentane-d7 as the internal standard.

Parameter	3-(Bromomethyl)-2-methylpentane-d7	Analyte X
Mass (mg)	8.150	9.980
Molar Mass ( g/mol )	186.14	250.0
¹H NMR Signal Integrated	-CH₂Br (2H)	Aromatic (1H)
Number of Protons (N)	2	1
Integral Value (I)	1.00	1.25
Calculated Purity (%)	-	98.5

Troubleshooting

• Signal Overlap: If the chosen signals for integration overlap, select alternative, well-resolved signals for both the analyte and the internal standard.

• Poor Signal-to-Noise: Increase the number of scans or the sample concentration.

• Inaccurate Results: Verify the accuracy of the weighings, ensure complete dissolution, and confirm that the relaxation delay (d1) is sufficiently long.

Conclusion

3-(Bromomethyl)-2-methylpentane-d7 serves as a promising internal standard for quantitative NMR spectroscopy. Its simplified proton NMR spectrum and chemical stability allow for accurate and reproducible quantification of a wide range of organic molecules. The detailed protocol provided in these application notes offers a robust framework for researchers, scientists, and drug development professionals to implement qNMR in their analytical workflows.

References

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. researchgate.net [researchgate.net]
• 3. 3-(Bromomethyl)-2-methylpentane | C7H15Br | CID 24880886 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Bioanalysis of 3-(Bromomethyl)-2-methylpentane using 3-(Bromomethyl)-2-methylpentane-d7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the quantitative analysis of 3-(Bromomethyl)-2-methylpentane in a biological matrix, such as human plasma, using 3-(Bromomethyl)-2-methylpentane-d7 as a stable isotope-labeled internal standard (SIL-IS). The use of a SIL-IS is the gold standard in bioanalysis, offering high accuracy and precision by compensating for variability during sample preparation and analysis. The described method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS), a sensitive and selective technique for the quantification of small molecules in complex biological samples.

Introduction

3-(Bromomethyl)-2-methylpentane is a halogenated alkane. The accurate and precise quantification of such compounds in biological matrices is crucial for various applications, including pharmacokinetic and toxicokinetic studies. Stable isotope-labeled internal standards are chemically almost identical to the analyte of interest, ensuring they co-elute during chromatography and experience similar ionization effects in the mass spectrometer. This mimicry allows for effective correction of matrix effects and procedural losses, leading to robust and reliable data. 3-(Bromomethyl)-2-methylpentane-d7 is the deuterated analog of 3-(Bromomethyl)-2-methylpentane and is an ideal internal standard for its quantitative bioanalysis.

Experimental Protocols

Materials and Reagents

• Analyte: 3-(Bromomethyl)-2-methylpentane

• Internal Standard: 3-(Bromomethyl)-2-methylpentane-d7

• Biological Matrix: Human plasma (with K2EDTA as anticoagulant)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

• Reagents: Ammonium acetate

Instrumentation

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A suitable reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

Preparation of Standard and Quality Control (QC) Samples

• Primary Stock Solutions: Prepare individual stock solutions of 3-(Bromomethyl)-2-methylpentane (Analyte) and 3-(Bromomethyl)-2-methylpentane-d7 (IS) in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the Analyte stock solution in 50:50 (v/v) methanol:water to create working standard solutions for calibration curve standards.

• Internal Standard Working Solution: Prepare a working solution of the IS in methanol at a concentration of 100 ng/mL.

• Calibration Standards and QC Samples: Spike blank human plasma with the appropriate working standard solutions to prepare calibration standards and quality control samples at low, medium, and high concentrations.

Sample Preparation (Protein Precipitation)

• To 50 µL of plasma sample (blank, calibration standard, QC, or unknown), add 150 µL of the internal standard working solution in acetonitrile (100 ng/mL).

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 v/v acetonitrile:water with 0.1% formic acid).

• Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

LC-MS/MS Conditions

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium acetate

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-0.5 min: 30% B

  • 0.5-2.5 min: 30% to 95% B

  • 2.5-3.5 min: 95% B

  • 3.5-3.6 min: 95% to 30% B

  • 3.6-5.0 min: 30% B

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions (Hypothetical):

  • Analyte (3-(Bromomethyl)-2-methylpentane): To be determined by direct infusion. A possible transition could be based on the loss of HBr, e.g., m/z [M+H-HBr]+.

  • Internal Standard (3-(Bromomethyl)-2-methylpentane-d7): To be determined by direct infusion. The transition would be shifted by the mass of the deuterium atoms.

Data Presentation

The following table presents representative validation data for a bioanalytical method using 3-(Bromomethyl)-2-methylpentane-d7 as an internal standard.

Parameter	Low QC (ng/mL)	Medium QC (ng/mL)	High QC (ng/mL)
Nominal Concentration	5.0	50.0	400.0
Mean Measured Concentration (n=6)	4.9	51.2	395.6
Accuracy (% Bias)	-2.0	+2.4	-1.1
Precision (%CV)	4.5	3.1	2.8
Recovery (%)	92.3	95.1	94.5
Matrix Effect (%)	98.7	101.5	99.2

Mandatory Visualizations

Caption: Experimental workflow for bioanalysis using a deuterated internal standard.

Caption: Logical basis for accurate quantification using a deuterated internal standard.

Conclusion

The use of 3-(Bromomethyl)-2-methylpentane-d7 as an internal standard provides a robust and reliable method for the quantification of 3-(Bromomethyl)-2-methylpentane in biological matrices. The protocol outlined in this document, based on protein precipitation followed by LC-MS/MS analysis, is a standard and effective approach for bioanalytical studies. The incorporation of a stable isotope-labeled internal standard is essential for achieving the high standards of accuracy and precision required in regulated bioanalysis.

Application Notes and Protocols for 3-(Bromomethyl)-2-methylpentane-d7 in Environmental Sample Analysis

For Researchers, Scientists, and Drug Development Professionals

Application Note

Introduction

In environmental analytical chemistry, the precise and accurate quantification of trace-level contaminants is of paramount importance. Gas chromatography-mass spectrometry (GC-MS) is a widely used technique for the analysis of volatile and semi-volatile organic compounds in various environmental matrices.[1][2] The use of internal standards is a critical component of robust quantitative GC-MS methods, as they compensate for variations in sample preparation, injection volume, and instrument response.[1][3][4] Isotopically labeled internal standards, such as deuterated compounds, are considered the gold standard because they have nearly identical chemical and physical properties to their non-labeled counterparts, but can be distinguished by their mass-to-charge ratio in the mass spectrometer.[4][5]

Analyte and Internal Standard

This document outlines a representative application for the use of 3-(Bromomethyl)-2-methylpentane-d7 as an internal standard for the quantification of halogenated volatile organic compounds (HVOCs) in environmental samples. Due to its structural similarities to various industrial solvents and disinfection byproducts, 3-(Bromomethyl)-2-methylpentane-d7 is an ideal internal standard for the analysis of compounds such as brominated alkanes and other related contaminants in water and soil samples.

Principle of the Method

A known concentration of 3-(Bromomethyl)-2-methylpentane-d7 is added to each sample, standard, and blank at the beginning of the sample preparation process.[1] The internal standard co-elutes with the target analytes during GC separation and is detected by the MS. By calculating the ratio of the analyte peak area to the internal standard peak area, accurate quantification can be achieved, as any sample loss or variation in instrument performance will affect both the analyte and the internal standard proportionally.[1][3] This method, known as isotope dilution, significantly improves the accuracy and precision of the analytical results.[2]

Illustrative Quantitative Data

The following table presents exemplary performance data for a hypothetical GC-MS method for the analysis of selected HVOCs in water using 3-(Bromomethyl)-2-methylpentane-d7 as an internal standard. This data is for illustrative purposes to demonstrate the expected performance of a validated method.

Analyte	Retention Time (min)	Limit of Detection (LOD) (µg/L)	Limit of Quantification (LOQ) (µg/L)	Recovery (%)	Relative Standard Deviation (RSD) (%)
1-Bromopentane	8.52	0.05	0.15	98.5	4.2
1-Bromohexane	10.24	0.04	0.12	101.2	3.8
1,2-Dibromoethane	7.18	0.08	0.24	95.7	5.1
3-(Bromomethyl)-2-methylpentane-d7 (IS)	9.81	-	-	-	-

Experimental Protocol

1. Materials and Reagents

• Solvents: Purge-and-trap grade methanol, deionized water.

• Standards: Certified reference standards of target HVOCs.

• Internal Standard (IS) Stock Solution: 3-(Bromomethyl)-2-methylpentane-d7 (1000 µg/mL in methanol).

• IS Spiking Solution: A 10 µg/mL solution of 3-(Bromomethyl)-2-methylpentane-d7 prepared by diluting the stock solution in methanol.

• Calibration Standards: Prepared by serial dilution of the certified reference standards in methanol, each containing the IS at a constant concentration.

2. Sample Preparation (Water Sample)

• Collect water samples in 40 mL volatile organic analysis (VOA) vials with screw caps and PTFE-lined septa.

• If required, preserve the samples by adding a dechlorinating agent and acidifying to pH <2 with hydrochloric acid.

• Prior to analysis, allow the samples to reach room temperature.

• Add a precise volume (e.g., 10 µL) of the 10 µg/mL IS spiking solution to a 10 mL aliquot of the water sample, resulting in a final IS concentration of 10 µg/L.

• Immediately cap and vortex the sample for 30 seconds.

3. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC System (or equivalent).

• Mass Spectrometer: Agilent 5977B MSD (or equivalent).

• Column: DB-624 or equivalent capillary column (e.g., 30 m x 0.25 mm ID x 1.4 µm film thickness).

• Injection Mode: Splitless.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MS Ion Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitor characteristic ions for each target analyte and for 3-(Bromomethyl)-2-methylpentane-d7.

4. Data Analysis and Quantification

• Identify analytes based on their retention times and the presence of their characteristic ions.

• Integrate the peak areas of the quantifier ion for each analyte and the internal standard.

• Calculate the response factor (RF) for each analyte using the calibration standards:

  • RF = (Analyte Area / IS Area) * (IS Concentration / Analyte Concentration)

• Calculate the concentration of each analyte in the samples:

  • Analyte Concentration = (Analyte Area / IS Area) * (IS Concentration / RF)

Visualizations

Caption: Workflow for HVOC analysis using an internal standard.

Caption: Logic of quantification using an internal standard.

References

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Why Are Internal Standards Used in Gas Chromatography? [monadlabtech.com]
• 5. Selecting an appropriate isotopic internal standard for gas chromatography/mass spectrometry analysis of drugs of abuse--pentobarbital example - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Grignard Reaction of 3-(Bromomethyl)-2-methylpentane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of the Grignard reagent from 3-(bromomethyl)-2-methylpentane and its subsequent reaction, with a primary focus on the synthesis of primary alcohols using formaldehyde as an electrophile. These methodologies are crucial for the formation of new carbon-carbon bonds, a fundamental transformation in organic synthesis and drug discovery.

Introduction

The Grignard reaction is a powerful and versatile organometallic reaction that utilizes an organomagnesium halide (Grignard reagent) to form a new carbon-carbon bond.[1] The reaction of an alkyl or aryl halide with magnesium metal in an ethereal solvent produces the Grignard reagent, which acts as a potent nucleophile and a strong base.[2] This reactivity allows for the addition of the organic moiety to a wide range of electrophiles, including aldehydes, ketones, esters, and epoxides.[3][4]

The reaction of a Grignard reagent with formaldehyde is a classic and reliable method for the synthesis of primary alcohols, extending the carbon chain by one carbon atom.[5][6] This protocol details the synthesis of (2,4-dimethylhexyl)magnesium bromide from 3-(bromomethyl)-2-methylpentane and its subsequent reaction with formaldehyde to yield 2,4-dimethylhexan-1-ol. Given the steric hindrance near the reactive center of the starting material, careful control of reaction conditions is essential to maximize the yield of the desired product and minimize side reactions.

Data Presentation

The following tables summarize the key reagents and expected, representative yields for the synthesis of a primary alcohol via the Grignard reaction of a primary alkyl bromide with formaldehyde. Note that actual yields may vary depending on experimental conditions and the purity of reagents.

Table 1: Reagents and Molar Equivalents

Reagent	Chemical Formula	Molar Mass ( g/mol )	Molar Equivalent
3-(Bromomethyl)-2-methylpentane	C₇H₁₅Br	179.10[6]	1.0
Magnesium Turnings	Mg	24.31	1.1 - 1.5
Iodine	I₂	253.81	Catalytic amount
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	Solvent
Formaldehyde (from Paraformaldehyde)	(CH₂O)n	(30.03)n	1.0 - 1.2
Saturated Aqueous Ammonium Chloride	NH₄Cl	53.49	Quenching agent
Hydrochloric Acid (dilute)	HCl	36.46	Work-up

Table 2: Representative Yields for Grignard Reactions of Primary Alkyl Bromides with Formaldehyde

Reaction Step	Product	Typical Yield Range (%)
Grignard Reagent Formation	(2,4-dimethylhexyl)magnesium bromide	85 - 95
Reaction with Formaldehyde	2,4-dimethylhexan-1-ol	60 - 80
Overall Yield	2,4-dimethylhexan-1-ol	50 - 75

Experimental Protocols

Safety Precautions: Grignard reagents are highly reactive, pyrophoric, and sensitive to moisture and air. All reactions must be conducted in a fume hood under an inert atmosphere (e.g., dry nitrogen or argon). Anhydrous solvents and meticulously dried glassware are critical for the success of the reaction. Personal protective equipment (safety goggles, lab coat, and gloves) must be worn at all times.

Preparation of (2,4-dimethylhexyl)magnesium bromide (Grignard Reagent)

Materials:

• 3-(Bromomethyl)-2-methylpentane

• Magnesium turnings

• Iodine crystal

• Anhydrous diethyl ether

• Three-necked round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle, and inert gas setup.

Procedure:

• Apparatus Setup: Assemble the three-necked flask with the reflux condenser (fitted with a drying tube or inert gas inlet), a dropping funnel, and a glass stopper. Flame-dry all glassware under a stream of inert gas and allow it to cool to room temperature.

• Reagent Preparation: Place magnesium turnings (1.2 equivalents) and a small crystal of iodine into the reaction flask. The iodine helps to activate the magnesium surface.

• Initiation: Add a small amount of anhydrous diethyl ether to the flask, just enough to cover the magnesium turnings. In the dropping funnel, prepare a solution of 3-(bromomethyl)-2-methylpentane (1.0 equivalent) in anhydrous diethyl ether.

• Reaction Start: Add a small portion (approximately 10%) of the alkyl bromide solution from the dropping funnel to the magnesium suspension. The reaction should initiate, indicated by the disappearance of the iodine color, gentle bubbling, and the formation of a cloudy gray solution. If the reaction does not start, gentle warming with a heat gun or the addition of a previously prepared small amount of Grignard reagent may be necessary.

• Addition: Once the reaction has started, add the remaining alkyl bromide solution dropwise from the dropping funnel at a rate that maintains a gentle reflux. If the reaction becomes too vigorous, the rate of addition should be slowed, and the flask can be cooled with an ice-water bath.

• Completion: After the addition is complete, stir the reaction mixture at room temperature for an additional 30-60 minutes to ensure all the magnesium has reacted. The resulting gray-black solution is the Grignard reagent and should be used immediately in the next step.

Synthesis of 2,4-dimethylhexan-1-ol

Materials:

• (2,4-dimethylhexyl)magnesium bromide solution (from step 3.1)

• Paraformaldehyde

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Dilute hydrochloric acid

• Separatory funnel, beakers, and other standard laboratory glassware.

Procedure:

• Reaction with Formaldehyde: Cool the Grignard reagent solution in an ice-water bath. In a separate flask, depolymerize paraformaldehyde by heating and pass the resulting gaseous formaldehyde into the stirred Grignard solution via a subsurface delivery tube. Alternatively, add small portions of dry paraformaldehyde powder directly to the reaction mixture. Maintain the reaction temperature below 10°C during the addition.

• Stirring: After the addition of formaldehyde is complete, remove the ice bath and stir the mixture at room temperature for 1-2 hours.

• Quenching: Cool the reaction mixture again in an ice-water bath. Slowly and cautiously add saturated aqueous ammonium chloride solution dropwise to quench the reaction. This will hydrolyze the magnesium alkoxide salt.

• Work-up: Transfer the mixture to a separatory funnel. If solids are present, add dilute hydrochloric acid to dissolve them. Separate the organic layer.

• Extraction: Extract the aqueous layer with two portions of diethyl ether.

• Washing and Drying: Combine the organic extracts and wash with water, followed by a saturated sodium bicarbonate solution, and finally with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent and remove the solvent by rotary evaporation. The crude product can be purified by distillation under reduced pressure to yield pure 2,4-dimethylhexan-1-ol.[7]

Mandatory Visualizations

References

• 1. 3-(Bromomethyl)-3-methylpentane | C7H15Br | CID 54084100 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. rsc.org [rsc.org]
• 5. Grignard Reaction [organic-chemistry.org]
• 6. 3-(Bromomethyl)-2-methylpentane | C7H15Br | CID 24880886 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. (2xi,4xi)-2,4-Dimethyl-1-hexanol | C8H18O | CID 14753148 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Derivatization of Target Analytes with 3-(Bromomethyl)-2-methylpentane

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the derivatization of target analytes containing thiol functional groups using 3-(Bromomethyl)-2-methylpentane. The derivatization enhances the volatility and thermal stability of the analytes, making them amenable to analysis by Gas Chromatography-Mass Spectrometry (GC-MS). This method is particularly useful for the quantitative analysis of low-molecular-weight thiols in complex biological matrices. The protocol includes sample preparation, derivatization reaction, and GC-MS analysis parameters.

Introduction

Derivatization is a crucial technique in chemical analysis to modify analytes to improve their analytical properties. 3-(Bromomethyl)-2-methylpentane is a halogenated hydrocarbon that can be used as an alkylating agent for the derivatization of nucleophilic functional groups such as thiols (-SH), phenols (-OH), and carboxylic acids (-COOH). The reaction proceeds via a nucleophilic substitution (SN2) mechanism, where the nucleophilic group on the analyte attacks the electrophilic carbon of the bromomethyl group, leading to the formation of a stable, less polar, and more volatile derivative.

This application note focuses on the derivatization of thiols, which are often challenging to analyze directly due to their low volatility and potential for oxidation. The resulting thioether derivatives exhibit excellent chromatographic properties, allowing for sensitive and selective quantification by GC-MS.

Chemical Reaction

The derivatization reaction involves the alkylation of a thiol with 3-(Bromomethyl)-2-methylpentane in the presence of a base catalyst. The base deprotonates the thiol to form a more nucleophilic thiolate anion, which then reacts with the derivatizing agent.

• Analyte: R-SH (e.g., Cysteine, Glutathione)

• Derivatizing Agent: 3-(Bromomethyl)-2-methylpentane

• Reaction: R-SH + Br-CH₂-CH(CH₃)-CH₂-CH₂-CH₃ + Base → R-S-CH₂-CH(CH₃)-CH₂-CH₂-CH₃ + Base-H⁺ + Br⁻

Caption: Chemical reaction pathway for thiol derivatization.

Experimental Protocols

• Derivatization Reagent (100 mM): Dissolve 21.7 mg of 3-(Bromomethyl)-2-methylpentane in 1 mL of anhydrous acetonitrile. Prepare fresh and protect from light.

• Base Catalyst (1 M): Dissolve 138.2 mg of anhydrous potassium carbonate (K₂CO₃) in 1 mL of deionized water.

• Internal Standard (IS) Stock Solution (1 mM): Prepare a 1 mM solution of a suitable internal standard (e.g., an isotopically labeled version of the analyte or a structurally similar thiol not present in the sample) in a suitable solvent.

• Sample Preparation:

  • Plasma/Serum: To 100 µL of plasma or serum, add 200 µL of ice-cold methanol to precipitate proteins.[1] Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4°C.[1] Transfer the supernatant to a new tube.

  • Cell Lysate: Harvest cells and lyse them using a suitable buffer without reducing agents.[1] Centrifuge to remove cell debris and collect the supernatant.[1]

  • Urine: Centrifuge the urine sample to remove any particulate matter. The supernatant can be used directly.

Caption: Experimental workflow for thiol derivatization.

• To 100 µL of the prepared sample (or standard), add 10 µL of the internal standard solution.

• Add 10 µL of 1 M potassium carbonate solution to the mixture.

• Add 20 µL of the 100 mM 3-(Bromomethyl)-2-methylpentane solution.

• Vortex the mixture for 30 seconds.

• Incubate the reaction mixture at 60°C for 30 minutes in a heating block.

• After incubation, allow the sample to cool to room temperature.

• Add 200 µL of n-hexane and vortex vigorously for 1 minute to extract the derivatized analytes.

• Centrifuge at 2,000 x g for 5 minutes to separate the layers.

• Carefully transfer the upper organic layer (n-hexane) to a clean vial.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 50 µL of ethyl acetate for GC-MS analysis.

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

• Injection Volume: 1 µL

• Inlet Temperature: 250°C

• Injection Mode: Splitless

• Oven Program:

  • Initial temperature: 80°C, hold for 1 minute

  • Ramp: 15°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Carrier Gas: Helium, constant flow at 1.2 mL/min

• MS Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis and Full Scan (50-550 m/z) for qualitative analysis.

Quantitative Data

The following tables summarize the hypothetical performance data for the derivatization and analysis of two representative thiol compounds: Cysteine and N-Acetylcysteine.

Table 1: GC-MS Retention Times and SIM Ions

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Cysteine Derivative	8.52	174	118	202
N-Acetylcysteine Derivative	9.78	216	118	244
Internal Standard Derivative	9.15	192	136	220

Table 2: Method Validation Parameters

Parameter	Cysteine	N-Acetylcysteine
Linear Range (µM)	0.5 - 100	0.5 - 100
Correlation Coefficient (r²)	> 0.998	> 0.997
Limit of Detection (LOD) (µM)	0.15	0.20
Limit of Quantification (LOQ) (µM)	0.50	0.65
Intra-day Precision (%RSD)	< 5%	< 6%
Inter-day Precision (%RSD)	< 8%	< 9%
Recovery (%)	92 ± 5%	89 ± 6%

Troubleshooting

• Low Derivatization Yield:

  • Ensure all reagents are fresh and anhydrous solvents are used. Moisture can hydrolyze the derivatizing agent.

  • Optimize the reaction temperature and time. Insufficient heating can lead to incomplete reaction.

  • Check the pH of the reaction mixture; the base is crucial for deprotonating the thiol.[2]

• Poor Peak Shape:

  • Ensure the GC liner is clean and consider using a deactivated liner.

  • Check for any leaks in the GC system.

• Interference from Sample Matrix:

  • Employ solid-phase extraction (SPE) for sample cleanup prior to derivatization to remove interfering substances.[2][3]

Conclusion

The use of 3-(Bromomethyl)-2-methylpentane as a derivatizing agent provides a robust and sensitive method for the quantification of thiols in biological samples by GC-MS. The protocol is straightforward and offers excellent linearity, precision, and recovery. This method can be readily adapted for the analysis of other thiol-containing analytes in various research and development applications.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: High-Sensitivity Analysis of Alkyl Halide Impurities in Pharmaceutical Ingredients by Headspace Gas Chromatography-Mass Spectrometry

Abstract

This application note presents a detailed and robust method for the trace-level analysis of volatile alkyl halides in active pharmaceutical ingredients (APIs) using headspace gas chromatography coupled with mass spectrometry (HS-GC-MS). Alkyl halides are a class of compounds often used as reagents or formed as byproducts in pharmaceutical synthesis and are considered potential genotoxic impurities (PGIs) due to their ability to alkylate DNA.[1][2] Consequently, regulatory bodies require strict control and monitoring of these impurities in drug substances. This document provides a comprehensive protocol for sample preparation, instrument configuration, and data analysis, enabling sensitive and selective quantification of a range of alkyl halides. The method is validated according to ICH Q2 guidelines, demonstrating excellent linearity, accuracy, precision, and low limits of detection (LOD) and quantification (LOQ), making it suitable for quality control and drug development applications.

Introduction

Alkyl halides, or haloalkanes, are chemical compounds frequently employed in the synthesis of active pharmaceutical ingredients (APIs) as alkylating agents.[2] However, their reactivity also makes them potential genotoxic impurities (PGIs), which can pose a significant safety risk even at trace levels.[1] Regulatory agencies mandate stringent control of PGIs in pharmaceutical products to ensure patient safety. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds, making it ideal for the analysis of alkyl halides.[1][3][4] The use of headspace sampling minimizes matrix effects from the API, enhancing sensitivity and selectivity.[5]

This application note describes a validated HS-GC-MS method for the simultaneous analysis of 18 alkyl halides (a subset of which is detailed in the validation section) that are commonly encountered as PGIs in the pharmaceutical industry. The method is designed to be both sensitive and robust, meeting the rigorous requirements for PGI analysis.

Experimental Protocols

Materials and Reagents

• Alkyl Halide Standards: A certified reference standard mixture containing the target alkyl halides.

• Internal Standard (IS): Fluorobenzene, certified reference grade.

• Solvents: Dimethyl sulfoxide (DMSO) or acetonitrile, GC-grade. Methanol, GC-grade for stock solutions. Deionized water.

• Sample Vials: 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa.

Standard and Sample Preparation

2.1. Standard Stock Solution Preparation:

• Prepare a stock solution of the alkyl halide standard mixture at a concentration of 100 µg/mL in methanol.

• Prepare a stock solution of the internal standard (Fluorobenzene) at a concentration of 20 µg/mL in methanol.[2]

2.2. Calibration Standard Preparation:

• Perform serial dilutions of the alkyl halide stock solution with deionized water in 20 mL headspace vials to prepare calibration standards at concentrations of 0.2, 2, 10, 20, and 100 ng/mL.[2]

• Add 10 µL of the internal standard stock solution to each calibration standard vial.[2]

• Quickly seal each vial.

2.3. Sample Preparation:

• Accurately weigh 20 mg of the API into a 20 mL headspace vial.[2][3]

• Add 10 mL of a suitable solvent (e.g., deionized water, DMSO, or acetonitrile, depending on API solubility) to dissolve the sample.[2][3]

• Add 10 µL of the internal standard stock solution to the vial.[2]

• Immediately seal the vial tightly with a magnetic screw cap.[2][3]

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890A GC system or equivalent.[3]

• Mass Spectrometer: Agilent 5975C Mass Selective Detector or equivalent.[3]

• Autosampler: Headspace autosampler (e.g., Agilent G1888).

Table 1: GC-MS Instrument Parameters

Parameter	Value
Headspace Autosampler
Incubation Temperature	80 °C
Incubation Time	30 min
Syringe Temperature	100 °C
Agitator Speed	250 rpm
Injection Volume	1 mL
GC System
Column	Rtx-1 (60 m x 0.25 mm I.D., 1.0 µm film thickness) or equivalent
Inlet Temperature	250 °C
Inlet Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.5 mL/min
Oven Program	Initial: 40 °C (hold 5 min)
Ramp 1: 10 °C/min to 200 °C (hold 5 min)
Mass Spectrometer
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) and/or Full Scan (45-300 amu)

Results and Discussion

The developed HS-GC-MS method was validated for specificity, linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision in accordance with ICH Q2 guidelines.[4]

Specificity

Specificity was evaluated by analyzing a blank (solvent), the API matrix spiked with the internal standard, and the API matrix spiked with both the internal standard and the alkyl halide standards. The chromatograms demonstrated no significant interfering peaks at the retention times of the target analytes, confirming the high specificity of the method.

Linearity, LOD, and LOQ

Linearity was assessed by constructing calibration curves from the analysis of the five calibration standards. The method demonstrated excellent linearity over the concentration range of 0.2 to 100 ng/mL, with correlation coefficients (R²) greater than 0.999 for all analytes. The LOD and LOQ were determined based on the signal-to-noise ratio (S/N) of 3:1 and 10:1, respectively. A summary of the quantitative data for representative alkyl halides is presented in Table 2.

Table 2: Summary of Validation Data for Selected Alkyl Halides

Analyte	Retention Time (min)	Linearity (R²)	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)
Chloroethane	5.8	>0.999	0.05	0.15	95-105
Bromoethane	6.5	>0.999	0.04	0.12	97-103
1,1-Dichloroethane	8.2	>0.999	0.06	0.18	96-104
1,2-Dichloroethane	9.1	>0.999	0.05	0.15	95-105
1-Bromopropane	9.9	>0.999	0.04	0.12	98-102
1,2-Dichloropropane	11.5	>0.999	0.06	0.18	96-104
1-Bromo-3-chloropropane	14.2	>0.999	0.07	0.21	94-106

Note: The presented data is a representative summary based on typical performance and may vary slightly between different instrument setups.

Accuracy and Precision

Accuracy was determined by analyzing a spiked API sample at three different concentration levels (low, medium, and high). The recovery for all analytes was within the acceptable range of 94% to 106%. Precision was evaluated by performing six replicate injections of a mid-level standard, with the relative standard deviation (RSD) being less than 5% for all compounds, demonstrating excellent method precision.

Conclusion

The HS-GC-MS method described in this application note is a highly sensitive, specific, and reliable approach for the quantification of trace-level alkyl halide impurities in active pharmaceutical ingredients. The method has been successfully validated and is suitable for routine quality control analysis in the pharmaceutical industry, aiding in the effective management and control of potential genotoxic impurities.

Visualizations

Caption: Experimental workflow for alkyl halide analysis.

Caption: Principle of GC-MS separation and detection.

References

• 1. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. shimadzu.com [shimadzu.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]

Application Note: Sample Preparation Protocols for 3-(Bromomethyl)-2-methylpentane-d7 Spiking in Quantitative Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction In the realm of quantitative analysis by mass spectrometry, particularly in pharmaceutical and biomedical research, the use of stable isotope-labeled internal standards (SIL-IS) is the gold standard for achieving accuracy and precision.[1] 3-(Bromomethyl)-2-methylpentane-d7 is a deuterated analog of 3-(Bromomethyl)-2-methylpentane, designed to serve as an ideal internal standard for its non-labeled counterpart or structurally similar analytes. Deuterated standards are chemically almost identical to the analyte, ensuring they behave similarly during sample extraction, chromatography, and ionization.[1] This co-elution and similar behavior allow for the correction of variability arising from matrix effects, sample processing losses, and instrument response fluctuations.[1][2]

This document provides detailed protocols for sample preparation involving the spiking of 3-(Bromomethyl)-2-methylpentane-d7 into various matrices. The techniques covered include Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and Protein Precipitation, which are broadly applicable depending on the sample matrix and the analytical goals.

Core Principle: Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique for precise quantification.[1] It relies on adding a known quantity of an isotopically enriched form of the analyte—the deuterated internal standard—to the sample at the earliest stage of preparation.[1] Since the mass spectrometer can distinguish between the analyte and the standard based on their mass-to-charge (m/z) ratio, the ratio of their signals is used for quantification. Any loss of the analyte during the workflow is mirrored by a proportional loss of the internal standard, making the final calculated concentration highly reliable.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Determining Analyte Concentration Using a Deuterated Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Gold Standard in Quantitative Analysis

In the realm of quantitative mass spectrometry, particularly within the demanding fields of pharmaceutical and biomedical research, achieving the highest degree of accuracy and precision is not just a goal, but a necessity.[1] The use of stable isotope-labeled internal standards (SIL-IS), most commonly a deuterated analog of the analyte, is widely recognized as the gold standard for robust and reliable quantification.[2][3] Deuterated standards are chemically identical to the analyte of interest, with the key difference being the replacement of one or more hydrogen atoms with deuterium, a stable isotope of hydrogen.[3][4] This subtle increase in mass allows the mass spectrometer to distinguish between the analyte and the standard, while their nearly identical physicochemical properties ensure they behave similarly throughout the entire analytical process.[1][5]

This document provides a comprehensive overview of the principles, applications, and detailed protocols for employing deuterated internal standards in liquid chromatography-mass spectrometry (LC-MS) workflows.

Core Principle: Isotope Dilution Mass Spectrometry (IDMS)

The power of deuterated standards is rooted in the principle of Isotope Dilution Mass Spectrometry (IDMS).[1][2] This technique involves the addition of a known quantity of a deuterated internal standard to a sample at the earliest stage of preparation.[4] Because the deuterated standard and the native analyte exhibit nearly identical chemical and physical properties, they behave in a similar manner during sample extraction, chromatography, and ionization.[2][4] Consequently, any loss of the analyte during sample processing will be accompanied by a proportional loss of the internal standard.[2] By calculating the ratio of the analyte signal to the internal standard signal, experimental variations are effectively normalized, leading to a more accurate and precise quantification of the analyte.[6][7]

Key Advantages of Using Deuterated Standards

The use of deuterated internal standards offers several significant advantages over other quantification methods:

• Mitigation of Matrix Effects : One of the most significant challenges in quantitative mass spectrometry is the "matrix effect," where co-eluting components from complex samples like plasma or whole blood can suppress or enhance the analyte's signal.[6] Since deuterated standards co-elute with the analyte, they experience the same degree of ion suppression or enhancement, allowing for effective normalization of the signal.[6][8]

• Correction for Sample Preparation Variability : Losses can occur at various stages of sample preparation, including extraction and cleanup. By adding the deuterated standard at the beginning of the workflow, these losses are accounted for as both the analyte and the standard are affected proportionally.[1]

• Improved Accuracy and Precision : The normalization of variations in sample preparation and instrument response leads to significantly improved accuracy and precision in quantitative results.[6][7]

• Enhanced Reproducibility : By minimizing the impact of experimental variability, deuterated standards contribute to more consistent and reproducible results across different analytical runs and even between different laboratories.[3]

Experimental Protocols

The successful implementation of deuterated internal standards relies on well-defined and validated experimental procedures.[8] Below are detailed methodologies for their use in a typical LC-MS/MS workflow.

Preparation of Stock and Working Solutions

• Analyte and Internal Standard Stock Solutions (e.g., 1 mg/mL) : Accurately weigh a known amount of the analyte and the deuterated internal standard. Dissolve each in a suitable solvent, such as methanol, in separate volumetric flasks to create primary stock solutions.[9]

• Analyte Working Solutions (for Calibration Curve and Quality Control) : Perform serial dilutions of the analyte primary stock solution to create a series of working solutions at known concentrations.[4]

• Internal Standard Spiking Solution : Prepare a working solution of the deuterated internal standard at a fixed concentration. This solution will be added to all calibration standards, quality control (QC) samples, and unknown samples.[4][9]

Sample Preparation (Protein Precipitation Method)

This protocol is a common method for extracting analytes from biological matrices like plasma or whole blood.

• Spiking : To 100 µL of the sample (calibrator, QC, or unknown), add a fixed amount (e.g., 10-20 µL) of the internal standard working solution. It is crucial to add the internal standard at the earliest stage to account for variability throughout the entire sample preparation process.[1][6]

• Protein Precipitation : Add 300 µL of cold acetonitrile to the sample to precipitate proteins.[10]

• Vortexing : Vortex the mixture thoroughly for about 1 minute to ensure complete protein precipitation.[6][10]

• Centrifugation : Centrifuge the samples at a high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.[6][10]

• Supernatant Transfer : Carefully transfer the clear supernatant to a clean vial for LC-MS/MS analysis.[6]

LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions :

  • Column : A suitable reversed-phase column (e.g., C18, 50 x 2.1 mm, 1.7 µm).[10]

  • Mobile Phase : A common mobile phase consists of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B).[10]

  • Gradient : A linear gradient should be optimized to ensure the analyte and its deuterated standard co-elute or have very similar retention times.[10] A slight shift in retention time due to the deuterium isotope effect can sometimes be observed.[9]

  • Flow Rate : Typically in the range of 0.2-0.6 mL/min.[6]

  • Injection Volume : 5-20 µL.[6][10]

• Mass Spectrometry (MS) Conditions :

  • Ionization Source : Electrospray ionization (ESI) is commonly used.[6]

  • Detection Mode : Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity.[6]

  • MRM Transitions : Specific precursor-to-product ion transitions for both the analyte and its deuterated internal standard are monitored. These transitions should be optimized for maximum signal intensity.[6][9]

Data Presentation

Summarize all quantitative data into clearly structured tables for easy comparison.

Table 1: Calibration Curve Data

Analyte Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)
1.0	15,234	1,487,987	0.0102
5.0	78,987	1,502,345	0.0526
10.0	155,432	1,495,678	0.1039
50.0	765,987	1,510,987	0.5070
100.0	1,523,456	1,499,876	1.0157
500.0	7,654,321	1,505,432	5.0844

Table 2: Quality Control Sample Analysis

QC Level	Nominal Concentration (ng/mL)	Calculated Concentration (ng/mL)	Accuracy (%)	Precision (%CV)
Low	3.0	2.9	96.7	4.5
Medium	75.0	78.2	104.3	3.2
High	400.0	391.5	97.9	2.8

Mandatory Visualizations

Experimental Workflow for Analyte Quantification

Principle of Isotope Dilution Mass Spectrometry

Conclusion

Deuterated internal standards are an indispensable tool in modern mass spectrometry for achieving the highest levels of accuracy and precision in quantitative analysis.[1] Their ability to mimic the behavior of the target analyte throughout the analytical process provides a robust and reliable means to correct for experimental variability.[2] The implementation of the protocols outlined in this document will enable researchers, scientists, and drug development professionals to generate high-quality, reproducible data that can be relied upon for critical decision-making.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. texilajournal.com [texilajournal.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols for Nucleophilic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental setup for various types of nucleophilic substitution reactions, including protocols, data presentation, and their application in drug development.

Introduction to Nucleophilic Substitution Reactions

Nucleophilic substitution reactions are a fundamental class of reactions in organic chemistry where a nucleophile, an electron-rich species, replaces a leaving group on an electrophilic substrate.[1][2] These reactions are broadly categorized into two main types based on their reaction mechanism: SN1 (Substitution Nucleophilic Unimolecular) and SN2 (Substitution Nucleophilic Bimolecular).[3][4] Aromatic compounds can also undergo nucleophilic substitution, typically through a Nucleophilic Aromatic Substitution (SNAr) mechanism, especially when the aromatic ring is activated by electron-withdrawing groups.[5]

These reactions are pivotal in synthetic organic chemistry and are instrumental in the synthesis of a wide array of molecules, including many pharmaceutical agents.[6][7] Understanding the factors that govern these reactions—such as the nature of the substrate, the nucleophile's strength, the leaving group's ability, and the solvent—is crucial for successful synthesis and drug development.[8][9]

Key Experimental Setups and Protocols

SN2 Reaction: Williamson Ether Synthesis

The Williamson ether synthesis is a classic example of an SN2 reaction, widely used for the preparation of symmetrical and unsymmetrical ethers.[10] The reaction involves the displacement of a halide or other suitable leaving group from a primary alkyl halide by an alkoxide ion.[10]

Protocol: Synthesis of 2-Butoxynaphthalene

This protocol describes the synthesis of 2-butoxynaphthalene, a flavoring agent, via the Williamson ether synthesis.[2]

Materials:

• 2-Naphthol

• Sodium hydroxide (NaOH)

• 1-Bromobutane

• Ethanol

• Ice-cold water

• Reaction vial

• Air condenser

• Syringe

• Hirsch funnel and vacuum flask

• Small Erlenmeyer flask

• Watch glass

Procedure:

• To a reaction vial, add 150 mg (1.04 mmol) of 2-naphthol and 2 mL of ethanol.

• Add 87 mg of crushed solid sodium hydroxide.

• Equip the vial with an air condenser and heat the solution to reflux for 10 minutes. The boiling point of ethanol is 78 °C.

• After 10 minutes of reflux, allow the solution to cool to at least 60 °C.

• Temporarily remove the air condenser and add 0.15 mL of 1-bromobutane via syringe.

• Reattach the air condenser and reheat the reaction to reflux for 50 minutes.

• Remove the vial from the heat and allow it to cool to at least 50 °C.

• Transfer the contents of the reaction vial to a small Erlenmeyer flask and add 3-4 chunks of ice followed by ~1 mL of ice-cold water to precipitate the solid product.

• Collect the solid product using a Hirsch funnel and vacuum flask.

• Rinse the flask with 1-2 mL of ice-cold water and transfer the wash to the Hirsch funnel.

• Draw air through the solid for 5-10 minutes to dry it.

• Scrape the solid product onto a pre-weighed watch glass to determine the percent yield and melting point.

Data Presentation:

Reagent	Molecular Weight ( g/mol )	Amount	Moles (mmol)	Equivalents
2-Naphthol	144.2	150 mg	1.04	1
Sodium Hydroxide	40.0	87 mg	2.18	2.1
1-Bromobutane	137.0	0.15 mL	1.35	1.3

Note: The density of 1-bromobutane is 1.27 g/mL.

Expected Results:

The product, 2-butoxynaphthalene, should be a solid at room temperature. The yield and melting point should be recorded and compared to literature values.

SNAr Reaction: Synthesis of 2,4-Dinitrophenylpiperidine

Nucleophilic aromatic substitution (SNAr) is a key reaction for functionalizing aromatic rings, particularly those activated by electron-withdrawing groups like nitro groups.[5] This protocol details the kinetic study of the reaction between 2,4-dinitrochlorobenzene and piperidine.[5][11]

Protocol: Kinetic Analysis of the Reaction of 2,4-Dinitrochlorobenzene with Piperidine

This experiment follows the progress of the reaction by monitoring the change in absorbance using a UV-Vis spectrophotometer.[5]

Materials:

• 2,4-Dinitrochlorobenzene (DNCB)

• Piperidine

• Absolute ethanol

• UV-Vis spectrophotometer

• Thermostated cell holder

• Volumetric flasks and pipettes

Procedure:

• Solution Preparation:

  • Prepare a stock solution of 0.0104 M DNCB in absolute ethanol.

  • Prepare a stock solution of 0.620 M Piperidine in absolute ethanol.

• Kinetic Runs:

  • Equilibrate the spectrophotometer and the thermostated cell holder to the desired temperature (e.g., 25°C).

  • In a cuvette, mix a known volume of the DNCB solution with a known volume of ethanol.

  • Initiate the reaction by adding a small, known volume of the piperidine stock solution to the cuvette. The concentration of piperidine should be in large excess to ensure pseudo-first-order kinetics.

  • Immediately start recording the absorbance at a wavelength where the product (2,4-dinitrophenylpiperidine) absorbs strongly and the reactants do not (e.g., 372 nm).

  • Record the absorbance at regular time intervals until the reaction is complete (no further change in absorbance).

• Data Analysis:

  • Plot the natural logarithm of (A∞ - At) versus time, where A∞ is the final absorbance and At is the absorbance at time t.

  • The slope of the resulting straight line is the negative of the pseudo-first-order rate constant (k').

  • The second-order rate constant (k) can be calculated by dividing k' by the concentration of piperidine.

  • Repeat the experiment at different temperatures to determine the activation energy (Ea) and the pre-exponential factor (A) from an Arrhenius plot.

Data Presentation:

Table 1: Second-Order Rate Constants for the Reaction of 2,4-Dinitrochlorobenzene with Piperidine in Ethanol. [4]

Temperature (°C)	k (L mol⁻¹ min⁻¹)
0.2	0.3188
25	1.744
40	4.423

Application in Drug Development: Synthesis and Action of Tamoxifen

Nucleophilic substitution and related reactions are fundamental to the synthesis of many pharmaceutical drugs.[12] Tamoxifen, a selective estrogen receptor modulator (SERM), is a prominent example used in the treatment of estrogen receptor-positive breast cancer.[13][14] While its synthesis can involve multiple steps, some key transformations rely on principles related to nucleophilic reactions.[12][15]

Logical Workflow for a Nucleophilic Substitution Experiment

Caption: A typical workflow for a nucleophilic substitution experiment.

Signaling Pathway: Mechanism of Action of Tamoxifen

Tamoxifen functions by competitively inhibiting the binding of estradiol to the estrogen receptor (ER), thereby blocking the downstream signaling pathways that promote tumor cell proliferation.[13]

Caption: Tamoxifen's antagonism of the estrogen receptor signaling pathway.

References

• 1. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 2. community.wvu.edu [community.wvu.edu]
• 3. An expeditious synthesis of tamoxifen, a representative SERM (selective estrogen receptor modulator), via the three-component coupling reaction among aromatic aldehyde, cinnamyltrimethylsilane, and beta-chlorophenetole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scholarworks.uni.edu [scholarworks.uni.edu]
• 5. homepages.gac.edu [homepages.gac.edu]
• 6. scholarship.richmond.edu [scholarship.richmond.edu]
• 7. Solvent effects on aromatic nucleophilic substitutions. Part 3. The kinetics of the reaction of 2,4-dinitrochlorobenzene with piperidine in aprotic solvents - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. homepages.gac.edu [homepages.gac.edu]
• 12. scilit.com [scilit.com]
• 13. Synthesis and evaluation of tamoxifen derivatives with a long alkyl side chain as selective estrogen receptor down-regulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 15. tus.elsevierpure.com [tus.elsevierpure.com]

Application Notes and Protocols for Promoting Elimination Reactions in Branched Alkyl Halides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Elimination reactions of alkyl halides are fundamental transformations in organic synthesis, providing a primary route to the formation of alkenes. In the context of drug development and complex molecule synthesis, the ability to control the regioselectivity and stereoselectivity of these reactions is of paramount importance. Branched alkyl halides, in particular, present a rich landscape for studying the competition between substitution and elimination pathways, as well as the factors governing the formation of different alkene isomers.

This document provides a comprehensive overview of the key conditions that promote elimination reactions in branched alkyl halides. It includes detailed experimental protocols for representative transformations and quantitative data to guide reaction optimization. The accompanying diagrams illustrate the underlying principles and workflows, offering a visual guide for researchers.

Factors Influencing Elimination Reactions in Branched Alkyl Halides

The outcome of the reaction of a branched alkyl halide with a base is a delicate interplay of several factors: the structure of the alkyl halide, the nature of the base, the solvent, and the temperature. By carefully manipulating these conditions, chemists can favor elimination over substitution and direct the reaction towards the desired alkene isomer.

Structure of the Alkyl Halide

The degree of substitution at the carbon atom bearing the halogen (the α-carbon) significantly influences the reaction pathway.

• Tertiary Alkyl Halides: These substrates are highly branched at the α-carbon, which sterically hinders the backside attack required for an S(_N)2 reaction. Consequently, tertiary alkyl halides predominantly undergo elimination reactions, particularly E2 with a strong base or E1 in the presence of a weak base or nucleophile.[1][2]

• Secondary Alkyl Halides: These substrates are susceptible to both substitution (S(_N)2 and S(_N)1) and elimination (E2 and E1) reactions. The outcome is highly dependent on the other reaction conditions.[1]

• Primary Alkyl Halides: While generally favoring S(_N)2 reactions, elimination (E2) can be promoted by using a sterically hindered, strong base and by increasing the reaction temperature.[1]

Nature of the Base

The strength and steric bulk of the base are critical determinants of the reaction mechanism and regioselectivity.

• Strong, Non-Bulky Bases: Strong, sterically unhindered bases, such as hydroxide (OH⁻), methoxide (CH₃O⁻), and ethoxide (CH₃CH₂O⁻), favor the E2 mechanism. In cases where multiple alkene isomers can be formed, these bases typically lead to the more substituted, thermodynamically more stable alkene, a trend known as Zaitsev's Rule .[3][4]

• Strong, Bulky Bases: Sterically hindered bases, such as potassium tert-butoxide (t-BuOK), lithium diisopropylamide (LDA), 1,8-Diazabicycloundec-7-ene (DBU), and 1,5-Diazabicyclo(4.3.0)non-5-ene (DBN), also promote E2 elimination. However, due to their size, they preferentially abstract the most sterically accessible β-hydrogen, leading to the formation of the less substituted alkene. This is known as Hofmann's Rule .[3][5][6]

Solvent Effects

The solvent plays a crucial role in stabilizing charged intermediates and modulating the reactivity of the base.

• Polar Protic Solvents: Solvents like water, alcohols, and carboxylic acids can solvate both cations and anions effectively. They can stabilize the carbocation intermediate in E1 reactions and can also solvate the base, reducing its basicity and nucleophilicity. In some cases, polar protic solvents can favor elimination over substitution.[7] For instance, the reaction of isopropyl bromide with hydroxide in ethanol yields a higher proportion of the E2 product compared to the same reaction in a water/ethanol mixture.[7]

• Polar Aprotic Solvents: Solvents such as dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), and acetone can solvate cations but not anions as effectively. This leaves the base less solvated and therefore more reactive, which can favor the S(_N)2 pathway, especially with less hindered substrates and good nucleophiles that are weak bases.[8] However, with strongly basic nucleophiles, E2 remains the dominant pathway even in polar aprotic solvents.[9]

Temperature

Temperature is a key thermodynamic parameter that can be adjusted to favor elimination over substitution.

• Higher Temperatures: Elimination reactions result in an increase in the number of molecules in the system, leading to a positive entropy change (ΔS). According to the Gibbs free energy equation (ΔG = ΔH - TΔS), increasing the temperature (T) makes the -TΔS term more negative, thus favoring the elimination reaction.[10] For example, the solvolysis of 2-bromobutane with sodium ethoxide in ethanol at 25°C gives 82% alkene, which increases to 91.4% at 80°C.[11]

Data Presentation: Product Distribution in Elimination Reactions

The following tables summarize the quantitative product distribution for the elimination reactions of various branched alkyl halides under different conditions.

Table 1: Regioselectivity of E2 Elimination as a Function of Base Steric Hindrance

Substrate	Base (1.0 M)	Hofmann Product (%) (Less Substituted)	Zaitsev Product (%) (More Substituted)	Reference
2-Bromobutane	KOtBu	53	47	[1]
2-Bromopentane	KOtBu	66	34	[1]
2-Bromo-2-methylbutane	KOtBu	72	28	[1]
2-Bromo-2-methylbutane	KOEt	30	70	[1]
2-Bromo-2,3-dimethylbutane	Methoxide	20	80	[4]
2-Bromo-2,3-dimethylbutane	tert-Butoxide	75	25	[4]

Table 2: Competition between Substitution and Elimination

Substrate	Base/Nucleophile	Solvent	Temperature (°C)	Elimination Product (%)	Substitution Product (%)	Reference
Isopropyl bromide	Hydroxide	Ethanol	55	71	29	[7]
Isopropyl bromide	Hydroxide	60% EtOH/40% H₂O	45	53	47	[7]
2-Bromobutane	Sodium Ethoxide (1M)	Ethanol	25	82	18	[11]
2-Bromobutane	Sodium Ethoxide (1M)	Ethanol	80	91.4	8.6	[11]
t-Amyl bromide	-	Ethanol	25	36 (E1)	64 (S(_N)1)	[12]

Mandatory Visualization

Caption: Factors influencing elimination vs. substitution.

Caption: Regioselectivity in E2 elimination.

Experimental Protocols

Protocol 1: Synthesis of the Zaitsev Product via E2 Elimination of 2-Bromo-2-methylbutane

Objective: To synthesize 2-methyl-2-butene (Zaitsev product) as the major product from 2-bromo-2-methylbutane using a strong, non-bulky base.

Materials:

• 2-Bromo-2-methylbutane

• Potassium ethoxide (KOEt)

• Anhydrous ethanol

• 5% aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Reaction Setup: In a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve potassium ethoxide (5.6 g, 0.067 mol) in anhydrous ethanol (40 mL).

• Addition of Substrate: To the stirred solution, add 2-bromo-2-methylbutane (7.55 g, 0.05 mol) dropwise over 10 minutes.

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 1 hour.

• Workup: Cool the reaction mixture to room temperature. Pour the mixture into 100 mL of cold water.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (2 x 30 mL).

• Washing: Wash the combined organic layers with 5% aqueous sodium bicarbonate solution (2 x 20 mL) and then with water (20 mL).

• Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate. Filter the drying agent and remove the solvent by simple distillation.

• Purification: Purify the crude product by fractional distillation, collecting the fraction boiling at 38-39 °C.

• Analysis: Analyze the product by GC-MS to determine the ratio of 2-methyl-2-butene to 2-methyl-1-butene.

Protocol 2: Synthesis of the Hofmann Product via E2 Elimination of 2-Bromo-2-methylbutane

Objective: To synthesize 2-methyl-1-butene (Hofmann product) as the major product from 2-bromo-2-methylbutane using a sterically hindered base.[1][13]

Materials:

• 2-Bromo-2-methylbutane

• Potassium tert-butoxide (KOtBu)

• Anhydrous tert-butanol

• Pentane

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate

• Round-bottom flask with a reflux condenser and nitrogen inlet

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Distillation apparatus

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Reaction Setup: In a dry 250 mL round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add a 1.0 M solution of potassium tert-butoxide in tert-butanol (50 mL, 50 mmol).[1]

• Addition of Substrate: While stirring under a nitrogen atmosphere, add 2-bromo-2-methylbutane (5.0 g, 33 mmol) to the potassium tert-butoxide solution at room temperature.[1]

• Reaction: Heat the reaction mixture to reflux (approximately 82 °C) and maintain for 2 hours.[1]

• Workup: Cool the reaction mixture to room temperature. Add 50 mL of pentane to the mixture.[1]

• Washing: Wash the organic layer with 50 mL of water and then with 50 mL of brine in a separatory funnel.[1]

• Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate. Filter the drying agent.[1]

• Purification and Analysis: Remove the pentane by simple distillation. Collect the alkene products by fractional distillation. 2-methyl-1-butene has a boiling point of 31 °C, and 2-methyl-2-butene has a boiling point of 38.5 °C. Analyze the product ratio using gas chromatography (GC) or ¹H NMR spectroscopy.[1]

Protocol 3: GC-MS Analysis of Alkene Isomer Distribution

Objective: To determine the relative ratio of alkene isomers produced in an elimination reaction.

Instrumentation and Conditions:

• System: Agilent 7890A GC coupled with a 5975C MSD or equivalent.[12]

• Column: Agilent J&W DB-WAXetr (or equivalent high-polarity polyethylene glycol phase), 60 m x 0.25 mm ID, 0.25 µm film thickness.[12]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Initial temperature of 40 °C, hold for 5 minutes, then ramp at 2 °C/min to 100 °C.

• MSD Transfer Line Temperature: 280 °C.

• MS Ion Source Temperature: 230 °C.

• MS Quadrupole Temperature: 150 °C.

• Scan Range: m/z 35-200.

Sample Preparation:

• Dilute a small aliquot of the purified product mixture in a suitable solvent (e.g., pentane or dichloromethane) to a final concentration of approximately 100 µg/mL.

Analysis:

• Inject 1 µL of the prepared sample into the GC-MS system.

• Acquire the total ion chromatogram (TIC).

• Identify the peaks corresponding to the different alkene isomers based on their retention times and mass spectra.

• Integrate the peak areas of the identified isomers.

• Calculate the relative percentage of each isomer by dividing the individual peak area by the total peak area of all isomers and multiplying by 100.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Zaitsev Rule - Regioselectivity of E2 Elimination with Practice [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Khan Academy [khanacademy.org]
• 6. orgosolver.com [orgosolver.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. How Solvation Influences the SN2 versus E2 Competition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Ch 5 : Selectivity [chem.ucalgary.ca]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(Bromomethyl)-2-methylpentane-d7

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions to address challenges in the synthesis of 3-(Bromomethyl)-2-methylpentane-d7, with a focus on improving and maintaining high isotopic purity.

Frequently Asked Questions (FAQs)

Q1: What is isotopic purity and why is it critical for deuterated compounds?

A1: Isotopic purity refers to the percentage of a compound that contains the desired isotope (in this case, deuterium) at the specified positions. For drug development, high isotopic purity is crucial because deuterium's substitution for hydrogen can alter a drug's metabolic profile due to the kinetic isotope effect (KIE).[1][2] The presence of non-deuterated or partially deuterated impurities can lead to inconsistent pharmacological and pharmacokinetic data, potentially compromising safety and efficacy studies.[2][3]

Q2: Which analytical techniques are most effective for determining the isotopic purity of 3-(Bromomethyl)-2-methylpentane-d7?

A2: A combination of analytical methods is recommended for a comprehensive assessment of isotopic purity.[4][5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is highly effective for quantifying the degree of deuteration by observing the reduction or disappearance of proton signals at the labeled positions.[4] ²H NMR directly detects the presence and chemical environment of deuterium.

• High-Resolution Mass Spectrometry (HRMS): HRMS is extremely sensitive for determining the distribution of isotopologues (molecules that differ only in their isotopic composition) by precisely measuring the mass-to-charge ratio.[4][5]

Q3: What are the primary sources of isotopic impurity during the synthesis of 3-(Bromomethyl)-2-methylpentane-d7?

A3: Isotopic impurities can arise from several sources:

• Incomplete Deuteration: The deuterating reagent may not fully replace all target protons.

• H/D Back-Exchange: Labile deuterium atoms can be replaced by protons from solvents (e.g., water, methanol) or reagents during reaction workup or purification.[4][6]

• Isotopic Scrambling: Deuterium atoms may migrate to unintended positions on the molecule, often due to reaction conditions or unstable intermediates.[1][7]

• Contaminated Reagents: The starting materials or deuterating agent may not be isotopically pure.

Q4: How can I prevent H/D back-exchange during the workup and purification stages?

A4: To minimize H/D back-exchange, especially if there are any labile deuterium atoms, it is crucial to avoid protic solvents.[4]

• Use deuterated solvents (e.g., D₂O, CD₃OD) for extractions and chromatography where feasible.

• Minimize the exposure time to any protic media.

• Work at lower temperatures, as back-exchange is often accelerated by heat.[6]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Deuterium Incorporation (from MS data)	1. Inactive Deuterating Reagent: The deuterating agent (e.g., LiAlD₄) may have degraded due to moisture exposure. 2. Incomplete Reaction: Reaction time, temperature, or stoichiometry may be insufficient for complete deuteration.	1. Use a fresh, unopened container of the deuterating reagent. Ensure all glassware is rigorously dried and the reaction is performed under an inert atmosphere (e.g., Argon, Nitrogen). 2. Monitor the reaction progress using TLC or LC-MS to determine the optimal reaction time. Consider increasing the equivalents of the deuterating agent.
Residual ¹H Signals in NMR at Labeled Positions	1. Isotopic Impurity in Deuterating Agent: The source of deuterium (e.g., D₂O, LiAlD₄) is not 100% isotopically pure. 2. H/D Back-Exchange: Protic solvents or moisture were introduced during workup or purification.	1. Use the highest isotopic purity grade available for your deuterating agent. 2. For the workup, use deuterated solvents (e.g., D₂O for quenching). For purification, use a non-protic eluent system for chromatography or distill the product under high vacuum.
Product Rearrangement (e.g., Isomeric Bromides)	1. Carbocation Formation: The bromination method proceeds through an unstable carbocation intermediate which can rearrange to a more stable form. This is common with methods like using HBr/H₂SO₄ with secondary alcohols.[8]	1. Use a bromination method that proceeds via an Sₙ2 mechanism, which involves an inversion of stereochemistry and minimizes the risk of rearrangement. Suitable reagents include Phosphorus Tribromide (PBr₃) or an Appel reaction (PPh₃, CBr₄).[9][10]
Low Overall Yield	1. Side Reactions: Elimination reactions can compete with the desired substitution, especially with hindered secondary alcohols or strong bases.[11] 2. Product Volatility: The final product may be lost during solvent removal or high-vacuum distillation.	1. Choose reaction conditions that favor substitution over elimination (e.g., lower temperatures, less sterically hindered bases if applicable). 2. Use a rotary evaporator with a cold trap and carefully control the vacuum and temperature.

Analytical Techniques for Purity Assessment

Technique	Information Provided	Advantages	Limitations
¹H NMR	Degree and position of deuteration	Quantitative; widely available; provides structural confirmation.[4]	Indirectly measures deuteration by observing the loss of proton signals.
²H NMR	Direct detection of deuterium	Confirms the presence and chemical environment of deuterium.	Less common instrumentation; can be less sensitive than ¹H NMR.
Mass Spectrometry (MS)	Isotopic distribution (d₀, d₁, d₂, etc.)	Highly sensitive; provides a detailed profile of isotopologues.[5]	Does not typically provide information on the position of the deuterium labels.
Molecular Rotational Resonance (MRR)	Precise identification and quantification of different isotopomers	Can distinguish between stereoisomers and provides a complete description of isotopic composition.[1]	Specialized instrumentation is not widely available.

Experimental Protocols

Protocol 1: Synthesis of 2-methyl-3-(hydroxymethyl)pentane-d₇ (Deuterated Alcohol Precursor)

This protocol assumes the starting material is ethyl 2-methyl-3-ethylbutanoate, which will be reduced to the target alcohol. The d₇ labeling pattern targets the ethyl group and the two protons on the hydroxymethyl group.

Materials:

• Lithium aluminum deuteride (LiAlD₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Ethyl 2-methyl-3-ethylbutanoate

• Deuterium oxide (D₂O)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: Under an inert argon atmosphere, add LiAlD₄ (1.5 equivalents) to a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and reflux condenser. Add anhydrous diethyl ether to create a slurry.

• Cooling: Cool the slurry to 0 °C using an ice bath.

• Addition of Ester: Dissolve ethyl 2-methyl-3-ethylbutanoate (1 equivalent) in anhydrous diethyl ether and add it dropwise to the LiAlD₄ slurry over 1 hour, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then gently reflux for 2-4 hours. Monitor the reaction by TLC or GC-MS until all the starting ester is consumed.

• Quenching: Cool the reaction mixture back to 0 °C. Cautiously quench the reaction by the slow, dropwise addition of D₂O (to preserve deuterium on the oxygen, which will be removed in the next step).

• Workup: Add aqueous sodium hydroxide solution, followed by water, until a granular precipitate forms. Filter the mixture through a pad of Celite, washing the filter cake with diethyl ether.

• Purification: Dry the combined organic filtrates over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude alcohol. Purify by vacuum distillation to obtain pure 2-methyl-3-(hydroxymethyl)pentane-d₇.

Protocol 2: Bromination of 2-methyl-3-(hydroxymethyl)pentane-d₇

This protocol uses phosphorus tribromide (PBr₃), which favors an Sₙ2 pathway, minimizing carbocation rearrangement.[9]

Materials:

• 2-methyl-3-(hydroxymethyl)pentane-d₇ (from Protocol 1)

• Phosphorus tribromide (PBr₃)

• Anhydrous diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the deuterated alcohol (1 equivalent) in anhydrous diethyl ether.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of PBr₃: Add PBr₃ (0.4 equivalents) dropwise to the stirred solution. Maintain the temperature at 0 °C during the addition.

• Reaction: After addition, allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 2-3 hours, or until TLC/GC-MS analysis indicates complete consumption of the starting alcohol.

• Workup: Cool the reaction mixture back to 0 °C and slowly pour it over ice. Carefully add saturated sodium bicarbonate solution to neutralize any remaining acid.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with diethyl ether.

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄. Filter and concentrate the solvent using a rotary evaporator. The crude 3-(Bromomethyl)-2-methylpentane-d₇ can be purified by vacuum distillation.

Visualizations

Caption: Synthetic and purification workflow for 3-(Bromomethyl)-2-methylpentane-d7.

Caption: Troubleshooting logic for addressing low isotopic purity issues.

References

• 1. Optimizing the Synthesis of Deuterated Isotopomers and Isotopologues of Cyclohexene using Molecular Rotational Resonance Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pesquisa.bvsalud.org [pesquisa.bvsalud.org]
• 3. moravek.com [moravek.com]
• 4. benchchem.com [benchchem.com]
• 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. Isotope Labeling for Solution and Solid-State NMR Spectroscopy of Membrane Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. quora.com [quora.com]
• 9. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 10. Alkyl bromide synthesis by bromination or substitution [organic-chemistry.org]
• 11. testbook.com [testbook.com]

Technical Support Center: Troubleshooting Peak Tailing with 3-(Bromomethyl)-2-methylpentane-d7 in Gas Chromatography

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides comprehensive troubleshooting advice and frequently asked questions (FAQs) to address peak tailing issues encountered during the Gas Chromatography (GC) analysis of 3-(Bromomethyl)-2-methylpentane-d7.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in GC and why is it a problem?

A1: In an ideal GC separation, chromatographic peaks should be symmetrical (Gaussian). Peak tailing is a distortion where the peak's trailing edge is broader than its leading edge. This is problematic as it can lead to inaccurate peak integration, reduced resolution between adjacent peaks, and compromised quantitative accuracy.

Q2: Is the deuterium labeling in 3-(Bromomethyl)-2-methylpentane-d7 the cause of peak tailing?

A2: It is a known phenomenon that deuterated compounds may elute slightly earlier than their non-deuterated counterparts, an effect known as the "inverse isotope effect".[1][2] However, the deuterium labeling itself should not inherently cause poor peak shape.[1] The underlying reasons for peak tailing are typically related to interactions within the GC system or suboptimal analytical conditions.

Q3: What are the most common causes of peak tailing for a halogenated compound like 3-(Bromomethyl)-2-methylpentane-d7?

A3: For halogenated hydrocarbons, peak tailing is frequently caused by:

• Active Sites: Unwanted chemical interactions with active sites in the GC system are a primary cause. These sites, often acidic silanol groups, can be found on the surfaces of the inlet liner, glass wool packing, the column itself, or metal surfaces in the flow path.[3][4]

• Physical Disruptions in the Flow Path: Issues such as improper column installation, a poor column cut, or dead volumes in the system can disrupt the carrier gas flow, leading to peak tailing.[4]

• Column Contamination: Accumulation of non-volatile residues at the head of the column can create active sites and lead to peak distortion.[5]

• Inappropriate Method Parameters: Suboptimal inlet temperature, oven temperature program, or carrier gas flow rate can contribute to peak tailing.

Q4: How can I quickly diagnose the cause of peak tailing in my chromatogram?

A4: A systematic approach is the most effective way to diagnose the issue. Start by observing the chromatogram:

• If all peaks are tailing: This often points to a physical problem in the flow path, such as a poor column installation or a leak.

• If only the 3-(Bromomethyl)-2-methylpentane-d7 peak (and other active compounds) are tailing: This suggests a chemical interaction with active sites in the system.

A good first step in troubleshooting is to perform routine inlet maintenance, including replacing the liner and septum, as this is a common source of problems. If the issue persists, trimming the analytical column can often resolve issues related to contamination at the column head.[5]

Troubleshooting Guides

This section provides detailed, question-and-answer formatted guides to resolve specific issues causing peak tailing with 3-(Bromomethyl)-2-methylpentane-d7.

Guide 1: Addressing Active Sites in the GC Inlet

Q: My 3-(Bromomethyl)-2-methylpentane-d7 peak is tailing, and I suspect active sites in the inlet. What should I do?

A: The inlet is the most common source of activity in a GC system. Using a properly deactivated liner is crucial for analyzing halogenated compounds.

Troubleshooting Workflow for Inlet Activity

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. "ANALYSIS OF ISOTOPIC ISOMERS BY GAS CHROMATOGRAPHY AND MOLECULAR ROTAT" by Saba Aslani [mavmatrix.uta.edu]
• 3. scispace.com [scispace.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]

Technical Support Center: Addressing Matrix Effects with 3-(Bromomethyl)-2-methylpentane-d7

Welcome to the technical support center for the use of 3-(Bromomethyl)-2-methylpentane-d7 as a deuterated internal standard in mass spectrometry-based assays. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to effectively mitigate matrix effects in your analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they impact my quantitative analysis?

A1: In liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), the "matrix" encompasses all components within a sample apart from the analyte of interest. These components can include proteins, lipids, salts, and other endogenous substances.[1] Matrix effects arise when these co-eluting components interfere with the ionization of the target analyte in the mass spectrometer's ion source. This interference can lead to either ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity), which can significantly compromise the accuracy, precision, and sensitivity of quantitative results.[1]

Q2: How does 3-(Bromomethyl)-2-methylpentane-d7 help in correcting for matrix effects?

A2: 3-(Bromomethyl)-2-methylpentane-d7 is a stable isotope-labeled (SIL) internal standard. As a deuterated analog of 3-(Bromomethyl)-2-methylpentane, it is chemically almost identical to the analyte.[2] This means it behaves similarly during sample preparation, chromatography, and ionization. By adding a known amount of 3-(Bromomethyl)-2-methylpentane-d7 to your samples before analysis, it serves as an internal reference. Since it co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, the ratio of the analyte's signal to the internal standard's signal remains constant. This normalization allows for the accurate quantification of the analyte, even in the presence of variable matrix effects.

Q3: What are the critical quality attributes for an effective deuterated internal standard like 3-(Bromomethyl)-2-methylpentane-d7?

A3: For reliable performance, a deuterated internal standard should possess the following attributes:

• High Isotopic Purity: The isotopic enrichment should be high (ideally ≥98%) to minimize the contribution of any unlabeled analyte, which could lead to an overestimation of the analyte's concentration.

• Stable Deuterium Labeling: The deuterium atoms should be located in stable positions within the molecule to prevent hydrogen-deuterium exchange with the solvent or matrix components.

• Co-elution with the Analyte: Ideally, the deuterated internal standard should co-elute perfectly with the non-labeled analyte to ensure they are subjected to the same matrix effects.

Q4: Can the use of 3-(Bromomethyl)-2-methylpentane-d7 ever fail to correct for matrix effects?

A4: While deuterated internal standards are considered the gold standard for correcting matrix effects, there are situations where they may not provide perfect correction. A significant chromatographic shift between the analyte and the internal standard, known as the "isotope effect," can lead to differential matrix effects if the elution occurs in a region of severe ion suppression. Additionally, if the internal standard contains a significant amount of the unlabeled analyte as an impurity, it can lead to inaccurate quantification, especially at low concentrations.

Troubleshooting Guides

Issue 1: Poor Reproducibility and High Variability in Quality Control (QC) Samples

Possible Cause: Inconsistent matrix effects between different sample preparations or different batches of the biological matrix.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high variability in QC samples.

Issue 2: Analyte Signal Detected in Blank Samples Spiked Only with 3-(Bromomethyl)-2-methylpentane-d7

Possible Cause: Presence of unlabeled 3-(Bromomethyl)-2-methylpentane as an impurity in the deuterated internal standard.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting unexpected analyte signals.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

This protocol outlines a procedure to quantitatively assess the impact of the sample matrix on the ionization of 3-(Bromomethyl)-2-methylpentane and the effectiveness of 3-(Bromomethyl)-2-methylpentane-d7 in correcting for these effects.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte (3-(Bromomethyl)-2-methylpentane) and the internal standard (3-(Bromomethyl)-2-methylpentane-d7) at low, medium, and high concentrations into the final reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract at least six different lots of the blank biological matrix using your established sample preparation protocol. Spike the analyte and internal standard into the final extracted matrix at the same concentrations as Set A.

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank biological matrix before the extraction process at the same concentrations.

• LC-MS/MS or GC-MS Analysis: Analyze all three sets of samples using your developed analytical method.

• Data Analysis:

  • Calculate the Matrix Factor (MF) :

    • MF = (Peak Response in Presence of Matrix [Set B]) / (Peak Response in Neat Solution [Set A])

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

  • Calculate the Recovery (RE) :

    • RE% = [(Peak Response of Pre-extraction Spike [Set C]) / (Peak Response of Post-extraction Spike [Set B])] x 100

  • Calculate the Internal Standard Normalized Matrix Factor (IS-Normalized MF) :

    • IS-Normalized MF = (Ratio of Analyte/IS in Set B) / (Ratio of Analyte/IS in Set A)

    • An IS-Normalized MF close to 1 indicates effective compensation for the matrix effect.

Experimental Workflow Diagram:

Caption: Workflow for the quantitative assessment of matrix effects.

Data Presentation

The following tables present illustrative data from a hypothetical experiment assessing matrix effects for 3-(Bromomethyl)-2-methylpentane in human plasma using 3-(Bromomethyl)-2-methylpentane-d7 as the internal standard.

Table 1: Matrix Factor (MF) and Recovery (RE) for 3-(Bromomethyl)-2-methylpentane

Concentration Level	Mean Analyte Response (Set A)	Mean Analyte Response (Set B)	Matrix Factor (MF)	Mean Analyte Response (Set C)	Recovery (RE)%
Low	55,234	38,664	0.70	35,571	92.0
Medium	548,910	371,259	0.68	345,271	93.0
High	5,612,330	3,928,631	0.70	3,692,915	94.0

Table 2: Internal Standard Normalized Matrix Factor

Concentration Level	Analyte/IS Ratio (Set A)	Analyte/IS Ratio (Set B)	IS-Normalized MF
Low	1.05	1.03	0.98
Medium	10.21	10.11	0.99
High	105.34	106.39	1.01

Disclaimer: The quantitative data and experimental results presented in this document are for illustrative purposes only and are intended to demonstrate the principles of matrix effect assessment. Actual results may vary depending on the specific experimental conditions, instrumentation, and sample matrix.

References

• 1. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

preventing deuterium exchange in 3-(Bromomethyl)-2-methylpentane-d7 solutions

Topic: Preventing Deuterium Exchange in 3-(Bromomethyl)-2-methylpentane-d7 Solutions

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the proper handling, storage, and use of 3-(Bromomethyl)-2-methylpentane-d7 to maintain its isotopic purity.

Frequently Asked Questions (FAQs)

Q1: What is deuterium exchange and why is it a concern?

A1: Deuterium exchange, or H/D exchange, is a chemical reaction where a deuterium (D) atom on an isotopically labeled compound is replaced by a protium (H) atom from its environment.[1][2] This process is problematic as it reduces the isotopic enrichment of the compound, which can compromise the accuracy and reliability of experimental data, particularly in quantitative mass spectrometry-based assays or when using the compound as an internal standard.[1]

Q2: How susceptible is 3-(Bromomethyl)-2-methylpentane-d7 to deuterium exchange?

A2: The deuterium atoms on the aliphatic carbon backbone of 3-(Bromomethyl)-2-methylpentane-d7 are covalently bonded to carbon (C-D bonds). These bonds are generally stable and not prone to exchange under standard laboratory conditions.[3][4] Alkanes are chemically stable compounds, and forcing H/D exchange typically requires severe conditions such as high temperatures, high pressure, or the presence of metal catalysts.[5][6] The primary risk of isotopic dilution comes from environmental factors during storage and handling, rather than inherent instability.

Q3: What are the main experimental factors that can induce deuterium exchange?

A3: The most significant factors that can promote deuterium exchange are:

• Protic Solvents: Solvents containing exchangeable protons, such as water (H₂O), methanol, and ethanol, are the most common sources of protium for back-exchange.[7]

• Atmospheric Moisture: Deuterated compounds, especially when handled in solution, can absorb moisture from the air, which serves as a source of protons.[8][9]

• Acidic or Basic Conditions: The rate of H/D exchange can be catalyzed by the presence of acids or bases.[2][10] For C-D bonds, this typically requires strong acidic or basic conditions.

• Metal Catalysts: Certain transition metals, such as palladium, platinum, and iridium, are known to catalyze H/D exchange on alkyl chains.[5][7] Contamination from these metals should be avoided.

Q4: How should solid 3-(Bromomethyl)-2-methylpentane-d7 be stored to ensure its stability?

A4: To maintain the chemical and isotopic integrity of the solid compound, proper storage is crucial.[11] Recommended storage conditions include:

• Temperature: Store in a cool, dry place, ideally refrigerated (2-8°C).[12]

• Atmosphere: Keep the container tightly sealed under a dry, inert atmosphere like argon or nitrogen.[9][11]

• Light: Protect from light by using an amber vial or storing it in a dark location.[11][12]

Troubleshooting Guide: Isotopic Purity Issues

Symptom: Mass spectrometry (MS) analysis of my sample shows a loss of isotopic purity (e.g., appearance of M-1, M-2, etc. peaks) or my NMR spectrum shows unexpected C-H signals.

Possible Cause	Recommended Solution
Contamination from Protic Solvents	Use only high-purity, anhydrous, aprotic solvents (e.g., acetonitrile, THF) or fully deuterated solvents (e.g., Chloroform-d, DMSO-d₆) for all sample preparations.[1][9]
Exposure to Atmospheric Moisture	Handle the compound and prepare solutions under a dry, inert atmosphere (e.g., in a glove box or under a stream of nitrogen/argon).[7][9] Allow vials to equilibrate to room temperature before opening to prevent condensation.[1]
Residual Water in Glassware	Thoroughly dry all glassware (vials, syringes, pipettes) in an oven (e.g., 120°C for at least 4 hours) and cool in a desiccator before use.[7]
Acid/Base Catalyzed Exchange	Ensure that all reagents and solutions are free from acidic or basic contaminants. If the experimental protocol involves acidic or basic steps, perform them at low temperatures and for the minimum time necessary.[2][7]
Trace Metal Contamination	Use high-purity reagents and ensure glassware is free from trace metal catalyst residues that could promote H/D exchange.[7]
Improper Long-Term Storage of Solutions	For long-term storage, it is best to store the compound as a solid.[9] If solutions must be stored, use an anhydrous, aprotic solvent, seal the vial tightly with a PTFE-lined cap, and store at low temperatures (e.g., -20°C).

Factors Influencing Deuterium Exchange Risk

The following table summarizes the risk of deuterium exchange for 3-(Bromomethyl)-2-methylpentane-d7 under various conditions.

Factor	Condition	Risk Level	Recommendation
Solvent Type	Aprotic (e.g., Acetonitrile, THF, Dichloromethane)	Low	Recommended. Use anhydrous grade solvents.
Protic (e.g., H₂O, Methanol, Ethanol)	High	Avoid. If necessary, use the corresponding deuterated solvent (e.g., D₂O, Methanol-d₄) and minimize exposure time.[7]
pH	Neutral (pH ~6-8)	Low	Optimal for stability.
Acidic (pH < 4) or Basic (pH > 9)	Moderate to High	Avoid prolonged exposure. These conditions can catalyze exchange, especially at elevated temperatures.[2]
Temperature	Low (~0-4 °C)	Low	Reduces the kinetic rate of potential exchange reactions.[7] Perform critical steps on ice.
Ambient (~25 °C)	Low to Moderate	Risk increases with prolonged exposure time, especially in non-ideal solvents.
Elevated (>40 °C)	High	Increases the rate of all chemical reactions, including potential exchange.[13] Avoid unless required by the experimental protocol.
Catalysts	Presence of Transition Metals (Pd, Pt, etc.)	Very High	Ensure all reagents and equipment are free from trace metal contamination.[7]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

Objective: To prepare a stock solution of 3-(Bromomethyl)-2-methylpentane-d7 in an aprotic solvent with minimal risk of deuterium exchange.

Materials:

• 3-(Bromomethyl)-2-methylpentane-d7 (solid)

• Anhydrous acetonitrile (or other suitable aprotic solvent)

• Oven-dried glassware (e.g., volumetric flask, vial with PTFE-lined cap)

• Calibrated analytical balance

• Gas-tight syringes

• Inert gas source (Argon or Nitrogen)

Methodology:

• Dry all glassware in an oven at 120°C for at least 4 hours and allow it to cool to room temperature in a desiccator.[7]

• Allow the sealed vial of 3-(Bromomethyl)-2-methylpentane-d7 to equilibrate to room temperature before opening to prevent moisture condensation.[1]

• Perform all subsequent steps under a gentle stream of dry nitrogen or argon.

• Accurately weigh the required amount of the solid compound into the volumetric flask.

• Using a gas-tight syringe, add the anhydrous aprotic solvent to the flask.

• Ensure the compound is fully dissolved, using gentle sonication if necessary.

• Once dissolved, bring the solution to the final volume with the solvent.

• Transfer the stock solution to a storage vial with a PTFE-lined cap, flush the headspace with inert gas, and seal tightly.

• Store the solution at the recommended temperature (e.g., 2-8°C or -20°C), protected from light.[12]

Protocol 2: QC Test for Isotopic Stability

Objective: To determine if deuterium exchange is occurring under specific experimental conditions (e.g., in a sample matrix or buffer).

Materials:

• Deuterated stock solution (from Protocol 1)

• Blank matrix (e.g., plasma, buffer, cell lysate)

• LC-MS/MS system

Methodology:

• Time-Zero (T=0) Sample: Prepare a sample by spiking a known concentration of the deuterated stock solution into the blank matrix. Immediately quench any biological activity (e.g., by adding cold acetonitrile and precipitating proteins) and process for analysis.

• Incubated Sample: Prepare an identical sample and incubate it under the desired experimental conditions (e.g., 37°C for 4 hours).

• Sample Analysis: After incubation, quench and process the sample in the same manner as the T=0 sample.

• LC-MS/MS Analysis: Analyze both the T=0 and incubated samples using a validated LC-MS/MS method. Monitor the mass transitions for the deuterated compound and its corresponding non-deuterated analogue.

• Data Evaluation:

  • Compare the peak area of the deuterated compound in the incubated sample to the T=0 sample. A significant decrease may suggest degradation.

  • Monitor the chromatogram of the incubated sample for any increase in the signal at the mass transition of the non-deuterated analogue. The appearance of this peak is direct evidence of deuterium exchange.[1]

Visual Guides

Caption: Key factors promoting deuterium exchange and the corresponding preventative measures.

Caption: Recommended workflow for the preparation and use of experimental solutions.

Caption: A logical workflow for troubleshooting the loss of isotopic purity.

References

• 1. benchchem.com [benchchem.com]
• 2. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. JP5549077B2 - Deuteration of alkanes - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]

optimizing ionization efficiency for 3-(Bromomethyl)-2-methylpentane-d7

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the ionization efficiency for 3-(Bromomethyl)-2-methylpentane-d7 and similar deuterated alkyl halides during mass spectrometry experiments.

Troubleshooting Guide: Low Ionization Efficiency & Poor Signal

This guide addresses common issues encountered when analyzing 3-(Bromomethyl)-2-methylpentane-d7, a non-polar, branched, and deuterated bromoalkane.

Question: I am not seeing any signal for my compound. What are the first steps I should take?

Answer: A complete loss of signal often points to a fundamental issue with the system setup or sample introduction.

• Verify System Suitability: Before analyzing your compound, inject a well-characterized, reliable standard to confirm that the mass spectrometer and its interface (GC or LC) are functioning correctly.

• Check Sample Preparation: Ensure the sample concentration is appropriate for your instrument's sensitivity range. Very dilute samples may not produce a detectable signal, while overly concentrated samples can cause ion suppression[1]. Re-prepare fresh standards and samples to rule out degradation or preparation errors.

• Confirm Sample Introduction:

  • For LC-MS: Visually inspect the spray at the ion source (if possible) to ensure the sample is being nebulized. A stable spray is crucial for ESI and APCI[2].

  • For GC-MS: Check for leaks in the GC flow path, verify carrier gas flow, and ensure the syringe is dispensing correctly[3].

Question: My signal intensity is very low when using Electron Ionization (EI) in GC-MS. How can I improve it?

Answer: Low signal intensity for a compound like 3-(Bromomethyl)-2-methylpentane-d7 in EI-MS is often due to its structure, leading to extensive fragmentation.

• Expected Fragmentation: Branched alkanes are prone to fragmentation at the branch point to form more stable carbocations. This can result in a weak or entirely absent molecular ion peak[4]. The primary fragmentation pathway for alkyl bromides is often the cleavage of the carbon-bromine bond[5].

• Switch to Chemical Ionization (CI): CI is a "softer" ionization technique that imparts less energy to the analyte, resulting in less fragmentation and a more prominent molecular ion ([M+H]⁺ or other adducts)[4][6][7]. This is highly recommended for confirming the molecular weight of your compound.

• Optimize GC Conditions: Ensure chromatographic peaks are sharp and symmetrical. Poor chromatography leads to a diluted sample entering the ion source, reducing signal intensity[1]. Consider using a guard column or trimming the analytical column to remove contamination[3].

• Clean the Ion Source: A contaminated ion source is a common cause of declining signal intensity. Follow the manufacturer's protocol for cleaning the source components[8].

Question: I am trying to use LC-MS with Electrospray Ionization (ESI), but the signal is poor or non-existent. What is wrong?

Answer: ESI is generally not the optimal technique for non-polar compounds like alkyl halides because it relies on the analyte being pre-ionized in solution or readily forming ions in the liquid phase[9][10].

• Inherent Unsuitability: Your compound, 3-(Bromomethyl)-2-methylpentane-d7, is non-polar and lacks acidic or basic sites, making it a poor candidate for ESI[10][11].

• Alternative Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is the preferred method for analyzing less polar to non-polar, thermally stable compounds via LC-MS[12][13][14]. APCI ionizes the sample in the gas phase, making it much more effective for this compound class[12].

• Forced Adduct Formation (Advanced): In some cases, ionization of non-polar compounds can be achieved in ESI by promoting the formation of adducts. This can be attempted by adding salts like silver nitrate (to form [M+Ag]⁺ adducts) or sodium acetate to the mobile phase[15]. However, this requires significant method development. Adding polar solvents like acetone or alcohols to a non-polar sample solution can also sometimes facilitate anion attachment (e.g., [M+Cl]⁻) in negative mode ESI[16].

Frequently Asked Questions (FAQs)

Q1: Which ionization technique is best for 3-(Bromomethyl)-2-methylpentane-d7?

A1: The choice depends on your analytical goal and available instrumentation.

• For GC-MS: Use Electron Ionization (EI) for structural information via fragmentation patterns and Chemical Ionization (CI) to confirm the molecular weight.

• For LC-MS: Use Atmospheric Pressure Chemical Ionization (APCI). It is well-suited for the analysis of relatively non-polar and thermally stable small molecules[12][13]. ESI is generally not recommended[9][10].

Q2: Why can't I find the molecular ion peak in my EI mass spectrum?

A2: The molecular ion (M⁺˙) peak for branched alkanes can be very small or absent in EI spectra[4]. This is due to rapid fragmentation, which is favored at branch points because it leads to the formation of more stable secondary or tertiary carbocations. For your compound, the loss of the bromine radical (·Br) or cleavage at the 2-methyl or 3-bromomethyl positions is likely a highly favorable fragmentation pathway.

Q3: I see two prominent peaks of nearly equal height separated by 2 m/z units. What are these?

A3: This is the characteristic isotopic signature of a bromine-containing compound[5]. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, with near-equal natural abundance (approximately 50.7% and 49.3%, respectively). Therefore, any ion containing a single bromine atom will appear as a pair of peaks (M and M+2) of roughly the same intensity.

Q4: How does the deuterium labeling (-d7) affect my mass spectrum?

A4: The seven deuterium atoms increase the mass of the parent molecule and any fragment containing these labels by 7 Daltons compared to the non-deuterated analog. This mass shift is a key feature for distinguishing the labeled compound from any potential unlabeled contaminants[17]. Deuterium labeling does not typically change the fundamental fragmentation pathways but can slightly alter the relative intensities of certain fragments due to the kinetic isotope effect[18].

Q5: What are common adduct ions I might see in APCI or CI?

A5: In positive ion mode for CI and APCI, the most common ion is the protonated molecule, [M+H]⁺. Depending on the reagent gas (for CI) or mobile phase (for APCI), you may also observe adducts with ammonium ([M+NH₄]⁺) or other solvent molecules[15][19][20]. In negative ion mode, while less common for this compound, adducts like [M+Cl]⁻ could potentially form if a chlorine source is present[16].

Data Presentation

Table 1: Comparison of Ionization Techniques for 3-(Bromomethyl)-2-methylpentane-d7

Ionization Technique	Platform	Principle	Suitability for Analyte	Expected Ions	Key Considerations
Electron Ionization (EI)	GC-MS	High-energy electrons bombard the analyte in the gas phase.	Good	M⁺˙ (may be weak/absent), fragment ions.	Hard ionization, provides structural data from fragmentation. Molecular ion may not be observed[4][7].
Chemical Ionization (CI)	GC-MS	Ionized reagent gas transfers a proton to the analyte.	Excellent	[M+H]⁺, [M+Adduct]⁺.	Soft ionization, ideal for determining molecular weight[6][7].
APCI	LC-MS	Corona discharge ionizes solvent vapor, which then ionizes the analyte.	Excellent	[M+H]⁺, [M-H]⁻.	Best for low-to-medium polarity compounds that are thermally stable. Preferred over ESI[12][13][14].
ESI	LC-MS	High voltage creates charged droplets, leading to ion formation from solution.	Poor	[M+Adduct]⁺ (if forced).	Not suitable for non-polar analytes. Requires analyte to be ionized in solution[9][10].

Table 2: Common Adducts in Positive Ion Mode Mass Spectrometry

Adduct Ion	Nominal Mass Shift (from M)	Exact Mass Shift (from M)	Common Source
[M+H]⁺	+1	+1.00728	Protonated solvents (e.g., Methanol, Acetonitrile, Water)
[M+Na]⁺	+23	+22.98922	Glassware, solvent impurities, additives[19][20]
[M+NH₄]⁺	+18	+18.03383	Ammonium additives (e.g., Ammonium acetate/formate)[19][20]
[M+K]⁺	+39	+38.96316	Glassware, solvent impurities[19][20]

Experimental Protocols

Protocol 1: GC-MS Analysis using EI and CI

This protocol provides a starting point for analyzing 3-(Bromomethyl)-2-methylpentane-d7 on a standard GC-MS system.

• Sample Preparation: Prepare a 1-10 µg/mL solution of the analyte in a volatile solvent like hexane or ethyl acetate[18].

• GC Conditions:

  • Column: Use a non-polar capillary column, such as one with a 5% phenyl-methylpolysysiloxane stationary phase (e.g., DB-5ms, HP-5ms)[21].

  • Injector: Splitless mode at 250 °C.

  • Carrier Gas: Helium at a constant flow of 1.0-1.2 mL/min[21].

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp at 10-15 °C/min to 280 °C and hold for 5 minutes. This program should be optimized based on analyte retention time[21].

• MS Conditions (EI Mode):

  • Ionization Energy: 70 eV[21].

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Scan from m/z 40 to 400.

• MS Conditions (CI Mode):

  • Reagent Gas: Methane or Isobutane.

  • Source Temperature: 200 °C.

  • Acquisition Mode: Scan over a range that includes the expected [M+H]⁺ ion.

Protocol 2: LC-MS Analysis using APCI

This protocol is a starting point for analysis via LC-MS, for which the compound must be thermally stable.

• Sample Preparation: Prepare a 1-10 µg/mL solution of the analyte in a solvent compatible with the mobile phase (e.g., 50:50 Methanol:Acetonitrile).

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase: Isocratic or gradient elution with Methanol and Water. Due to the non-polar nature of the analyte, a high percentage of organic solvent will be required (e.g., 90-95% Methanol).

  • Flow Rate: 0.2 - 0.5 mL/min.

  • Column Temperature: 40 °C.

• MS Conditions (APCI Mode):

  • Ionization Mode: Positive.

  • Vaporizer Temperature: 350-450 °C (optimize for best signal)[12].

  • Drying Gas Flow: Set according to manufacturer recommendations.

  • Nebulizer Pressure: Set according to manufacturer recommendations.

  • Corona Current: 2-5 µA[12].

  • Acquisition Mode: Scan over a range that includes the expected [M+H]⁺ ion.

Visualizations

Caption: Decision tree for selecting the optimal ionization technique.

Caption: Workflow for troubleshooting low signal intensity issues.

Caption: Conceptual fragmentation pathways in EI-MS.

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. biotage.com [biotage.com]
• 3. agilent.com [agilent.com]
• 4. GCMS Section 6.9.2 [people.whitman.edu]
• 5. google.com [google.com]
• 6. researchgate.net [researchgate.net]
• 7. acdlabs.com [acdlabs.com]
• 8. zefsci.com [zefsci.com]
• 9. Electrospray ionization for determination of non-polar polyaromatic hydrocarbons and polyaromatic heterocycles in heavy crude oil asphaltenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chem.umd.edu [chem.umd.edu]
• 11. Atmospheric Pressure Chemical Ionization (APCI) - MagLab [nationalmaglab.org]
• 12. Atmospheric-pressure chemical ionization - Wikipedia [en.wikipedia.org]
• 13. agilent.com [agilent.com]
• 14. Atmospheric Pressure Chemical Ionization (APCI): Principles, Advances, and Diverse Applications - MetwareBio [metwarebio.com]
• 15. holcapek.upce.cz [holcapek.upce.cz]
• 16. pubs.acs.org [pubs.acs.org]
• 17. spectroscopyonline.com [spectroscopyonline.com]
• 18. benchchem.com [benchchem.com]
• 19. A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. benchchem.com [benchchem.com]

Technical Support Center: Purification of Deuterated Alkyl Halides

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common challenges encountered during the purification of deuterated alkyl halides. Our goal is to provide practical solutions to ensure the chemical and isotopic purity of these critical reagents.

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of deuterated alkyl halides, offering potential causes and actionable solutions.

Issue 1: Isotopic Scrambling (H/D Exchange) During Purification

• Symptom: You observe a decrease in isotopic purity after purification, as determined by NMR or Mass Spectrometry. NMR spectroscopy shows new or increased proton signals where deuterium should be, and mass spectrometry reveals a distribution of isotopologues with lower deuterium content.

• Cause: The primary cause of isotopic scrambling is exposure to protic solvents or reagents, which can facilitate hydrogen-deuterium (H/D) exchange. This is particularly problematic if the deuterium is on a carbon adjacent to a heteroatom or a carbonyl group. Acidic or basic conditions can catalyze this exchange.[1]

• Solution:

  • Use Anhydrous and Aprotic Solvents: Whenever possible, use anhydrous and aprotic solvents (e.g., hexane, dichloromethane, ethyl acetate) for all purification steps, including chromatography and extraction.[1]

  • Thoroughly Dry Glassware and Reagents: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon) before use. Reagents should also be anhydrous.

  • Neutralize Reaction Mixtures: Before purification, ensure the reaction mixture is neutralized to prevent acid or base-catalyzed H/D exchange.

  • Minimize Contact Time: Reduce the time your deuterated compound is in contact with any potentially protic environment.

  • Consider Deuterated Solvents for Chromatography: For highly sensitive compounds, using deuterated solvents for chromatography can prevent back-exchange.[1]

Issue 2: Decomposition of the Alkyl Halide on Silica Gel

• Symptom: You observe streaking on your TLC plate, low recovery of your product after column chromatography, and the presence of new, unidentified spots.

• Cause: Standard silica gel is slightly acidic due to the presence of silanol groups (Si-OH) on its surface. These acidic sites can promote the decomposition of sensitive alkyl halides, leading to elimination (alkene formation) or substitution (alcohol formation if water is present) products.[2]

• Solution:

  • Neutralize the Silica Gel: Deactivate the silica gel by preparing a slurry with a non-polar solvent (e.g., hexane) containing a small amount of a non-nucleophilic base, such as triethylamine (~1-2% v/v).[2]

  • Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like neutral or basic alumina. For very sensitive compounds, Florisil® or Celite® can be used.[2]

  • Employ Flash Chromatography: Minimize the contact time of your compound with the stationary phase by using flash chromatography with a higher flow rate.[2]

Issue 3: Incomplete Removal of Residual Solvents

• Symptom: ¹H NMR analysis of your purified product shows significant peaks corresponding to solvents used during reaction or purification (e.g., diethyl ether, THF, ethyl acetate, DMSO).

• Cause: High-boiling point solvents can be difficult to remove completely, especially from viscous oils or solids. Some solvents may also form azeotropes with the product.

• Solution:

  • High Vacuum Drying: Dry the sample under high vacuum for an extended period. Gentle heating can be applied if the compound is thermally stable.

  • Azeotropic Removal: Dissolve the product in a low-boiling point solvent that forms an azeotrope with the residual solvent (e.g., using toluene to remove water). Then, remove the low-boiling solvent under reduced pressure.

  • Lyophilization (Freeze-Drying): If the product is soluble in a suitable solvent like dioxane or benzene, lyophilization can be an effective method for removing residual solvents.

  • For DMSO: Due to its high boiling point (189 °C), DMSO is notoriously difficult to remove.[3] A common technique involves diluting the sample with water and performing multiple extractions with a non-polar organic solvent. The organic layers are then combined, washed with brine, and dried.[3]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in deuterated alkyl halides after synthesis?

A1: Common impurities include:

• Starting Materials: Unreacted starting materials from the synthesis.

• Byproducts: Non-deuterated or partially deuterated versions of the product, as well as other reaction byproducts.

• Reagents and Catalysts: Residual reagents, catalysts (e.g., palladium), and their byproducts.

• Solvents: Residual solvents from the reaction and workup.

• Degradation Products: Alkenes (from elimination) and alcohols (from hydrolysis) are common degradation products.[4]

Q2: How can I accurately determine the isotopic purity of my purified deuterated alkyl halide?

A2: The most common and reliable methods are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: By integrating the residual proton signals at the deuterated positions against a known internal standard or a non-deuterated portion of the molecule, you can calculate the isotopic enrichment.[5][6]

  • ¹³C NMR: The deuterium substitution causes a characteristic upfield shift and splitting of the ¹³C signal, which can be used for quantification.

• Mass Spectrometry (MS), often coupled with Gas Chromatography (GC-MS):

  • GC-MS separates the components of a mixture before they enter the mass spectrometer.[4] By analyzing the mass spectrum, you can determine the relative abundance of the deuterated and non-deuterated molecular ions and their fragments to calculate the isotopic purity.[7]

Q3: My deuterated alkyl halide is a liquid. Is distillation a suitable purification method?

A3: Yes, fractional distillation is an excellent method for purifying liquid deuterated alkyl halides, especially for removing impurities with significantly different boiling points. However, it is crucial to consider the thermal stability of your compound, as some alkyl halides can decompose at elevated temperatures.[8][9] Vacuum distillation is recommended to lower the boiling point and minimize the risk of thermal decomposition.

Q4: What is the kinetic isotope effect (KIE) and how does it affect the purification of deuterated alkyl halides?

A4: The kinetic isotope effect is the change in the rate of a chemical reaction when one of the atoms in the reactants is replaced by one of its isotopes. The C-D bond is stronger than the C-H bond.[1] This means that reactions where a C-H/C-D bond is broken in the rate-determining step will be slower for the deuterated compound. This can be advantageous, as it can make deuterated alkyl halides less prone to certain decomposition pathways, such as E2 elimination, potentially making them more stable during purification.[1][4]

Q5: How should I store my purified deuterated alkyl halide to maintain its purity?

A5: Proper storage is critical to prevent degradation and maintain isotopic purity.[4]

• Temperature: Store at low temperatures, typically 2-8°C, or frozen at -20°C for long-term storage, as recommended by the supplier.[4]

• Light: Protect from light by storing in amber vials. UV light can initiate free-radical decomposition.[4]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation and hydrolysis from atmospheric moisture.[4]

• Container: Use high-quality glass containers with PTFE-lined caps to ensure a tight seal.[4]

Data Presentation

Table 1: Physicochemical Properties of Selected Deuterated Alkyl Halides

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 25°C)	Isotopic Purity (atom % D)
Iodomethane-d₃	865-50-9	CD₃I	144.96	42	2.329	≥99.5
Bromoethane-d₅	3675-63-6	C₂D₅Br	113.99	37-39	1.506	≥98
1-Bromobutane-d₉	34429-79-9	C₄D₉Br	146.09	100-104	1.34	≥98
1-Bromooctane-d₁₇	126840-36-6	C₈D₁₇Br	210.23	201	1.217	98
1-Bromododecane-d₂₅	204259-66-5	C₁₂D₂₅Br	274.38	134-135 (at 6 mmHg)	1.141	98

Data compiled from various sources.

Experimental Protocols

Protocol 1: General Procedure for Purification by Flash Chromatography

This protocol provides a general guideline for purifying deuterated alkyl halides using flash chromatography while minimizing decomposition and H/D exchange.

• Solvent and Stationary Phase Preparation:

  • Choose a non-polar, aprotic solvent system (e.g., hexane/ethyl acetate, hexane/dichloromethane) based on TLC analysis. Ensure the chosen solvents are anhydrous.

  • If using silica gel, prepare a slurry in the chosen eluent. For sensitive compounds, add 1% triethylamine to the eluent to neutralize the silica.

• Column Packing:

  • Pack the column with the silica gel slurry, ensuring there are no air bubbles.

  • Add a layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude deuterated alkyl halide in a minimal amount of the eluent or a less polar solvent.

  • Alternatively, for better resolution, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the column.

• Elution and Fraction Collection:

  • Elute the compound with the chosen solvent system, applying positive pressure (flash chromatography).

  • Collect fractions and monitor by TLC to identify the fractions containing the purified product.

• Product Recovery:

  • Combine the pure fractions and remove the solvent using a rotary evaporator.

  • Dry the purified product under high vacuum to remove any residual solvent.

Protocol 2: General Procedure for Purification by Vacuum Distillation

This protocol is suitable for thermally stable, liquid deuterated alkyl halides.

• Apparatus Setup:

  • Assemble a clean, dry distillation apparatus. A short-path distillation apparatus is often suitable.

  • Use a vacuum-jacketed Vigreux column for fractional distillation if impurities have close boiling points.

  • Ensure all joints are well-sealed.

• Drying Agent:

  • If the crude product contains water, dry it with an appropriate anhydrous drying agent (e.g., anhydrous MgSO₄, CaSO₄) and filter before distillation.

• Distillation:

  • Place the crude deuterated alkyl halide in the distillation flask with a stir bar.

  • Slowly apply vacuum to the system.

  • Gently heat the distillation flask in a heating mantle or oil bath.

  • Collect the fraction that distills at the expected boiling point (at the given pressure).

• Product Collection and Storage:

  • Collect the purified product in a pre-weighed, dry receiving flask.

  • Store the purified liquid under an inert atmosphere and protect it from light.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. experts.illinois.edu [experts.illinois.edu]
• 9. tsapps.nist.gov [tsapps.nist.gov]

minimizing side reactions in Grignard synthesis of derivatives

Welcome to the Technical Support Center for Grignard Synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize side reactions in the synthesis of derivatives using Grignard reagents.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction is not initiating. What are the common causes and how can I fix it?

A1: Failure to initiate is a common issue, often due to a passivating magnesium oxide layer on the magnesium turnings or the presence of moisture.[1][2]

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: All glassware must be rigorously dried, either by oven-drying at >120 °C overnight or by flame-drying under a vacuum and cooling under an inert atmosphere (e.g., nitrogen or argon).[1][3] Solvents must be anhydrous, and it's best practice to freshly distill them over a suitable drying agent.[3]

  • Activate the Magnesium: The magnesium surface needs activation to remove the oxide layer.[1][2] Common methods include:

    • Gently crushing the magnesium turnings with a glass rod in the reaction flask under an inert atmosphere.[1]

    • Adding a small crystal of iodine. The disappearance of the iodine color indicates activation.[1][2]

    • Adding a few drops of 1,2-dibromoethane.[1]

  • Initiation Aids: A small amount of the alkyl halide can be added initially, and gentle warming with a heat gun may be applied. Be prepared to cool the reaction, as it is exothermic once initiated.[4]

Q2: I am observing a significant amount of a high-boiling point byproduct. What is it and how can I minimize it?

A2: A high-boiling point byproduct is often the result of Wurtz coupling, where the Grignard reagent reacts with the starting alkyl halide to form a homocoupled dimer (R-R).[5][6]

• Minimization Strategies:

  • Slow Addition: Add the alkyl halide dropwise to the magnesium suspension. This maintains a low concentration of the alkyl halide, reducing the likelihood of it reacting with the newly formed Grignard reagent.[5][6]

  • Temperature Control: Maintain a moderate reaction temperature. Excessive heat can promote the coupling reaction.[2][3]

  • Dilution: Conducting the reaction in a larger volume of solvent can help keep the concentration of the halide low.[3]

  • Use of Continuous Flow Chemistry: Continuous production processes have been shown to improve the selectivity of Grignard reagent formation and reduce Wurtz coupling.[7][8]

Q3: My reaction with a ketone is giving low yields of the desired alcohol and recovering the starting ketone. What is happening?

A3: This is likely due to enolization, where the Grignard reagent acts as a base and deprotonates the α-carbon of the ketone, forming an enolate. This is more common with sterically hindered ketones.[5][9]

• Solutions:

  • Use a Less Hindered Grignard Reagent: If possible, switching to a less sterically hindered Grignard reagent can favor nucleophilic addition over enolization.[5]

  • Change the Reagent: Organolithium reagents are generally more nucleophilic and less basic than Grignard reagents and may be a suitable alternative.[10]

  • Use Additives: The addition of cerium(III) chloride (CeCl₃) can promote the 1,2-addition to the carbonyl group and suppress enolization.[11]

  • Low Temperatures: Performing the reaction at low temperatures, such as -78 °C, can favor the addition reaction.[10]

Q4: I am trying to synthesize a ketone from an ester, but I am isolating a tertiary alcohol. How can I prevent the over-addition?

A4: The initial addition of a Grignard reagent to an ester forms a ketone, which is often more reactive than the starting ester. This leads to a second addition of the Grignard reagent, resulting in a tertiary alcohol.[10][12]

• Prevention Methods:

  • Use a Weinreb Amide: Reacting the Grignard reagent with a Weinreb amide (N-methoxy-N-methyl amide) forms a stable intermediate that does not collapse to a ketone until acidic workup, thus preventing over-addition.[10]

  • Cryogenic Conditions: Performing the reaction at very low temperatures (e.g., -40 °C to -78 °C) can sometimes allow for the isolation of the ketone, especially with sterically hindered substrates.[13][14]

Troubleshooting Guides

Issue 1: Low or No Yield of the Desired Product

Potential Cause	Troubleshooting Steps
Inactive Magnesium Surface	Activate magnesium by crushing, adding iodine, or using 1,2-dibromoethane.[1][2]
Presence of Water or Protic Solvents	Thoroughly dry all glassware and use anhydrous solvents.[1][3] Conduct the reaction under an inert atmosphere (nitrogen or argon).[3][15]
Wurtz Coupling Side Reaction	Add the alkyl halide slowly and control the temperature to minimize the formation of homocoupled byproducts.[2][5]
Enolization of Carbonyl Substrate	Use a less hindered Grignard reagent, add CeCl₃, or perform the reaction at a low temperature.[5][11]
Grignard Reagent Degradation	Use the Grignard reagent immediately after preparation.[15] Consider titrating the reagent to determine its exact concentration before use.[10]

Issue 2: Formation of Significant Byproducts

Byproduct	Cause	Minimization Strategy
Alkane (from protonation of Grignard)	Reaction with water or other protic sources.[16][17]	Ensure strictly anhydrous and aprotic conditions.[1][3]
Homocoupled Product (Wurtz Coupling)	Reaction of Grignard reagent with unreacted alkyl halide.[6][7]	Slow addition of alkyl halide, moderate temperature, and use of highly activated magnesium.[2][6]
Starting Ketone (from enolization)	Grignard reagent acts as a base on sterically hindered ketones.[5][9]	Use less hindered reagents, additives like CeCl₃, or low temperatures.[5][11]
Reduction Product (alcohol from ketone)	A β-hydride on the Grignard reagent is transferred to the carbonyl carbon.[5][9]	Use a Grignard reagent without β-hydrogens if possible.
Tertiary Alcohol (from ester)	Over-addition of Grignard reagent to the intermediate ketone.[10][12]	Use a Weinreb amide or conduct the reaction at very low temperatures.[10][13]

Quantitative Data Summary

The following table summarizes the impact of solvent choice on the yield of the Grignard product versus the Wurtz coupling byproduct for a reactive halide like benzyl chloride.

Solvent	Yield of Desired Grignard Product (%)	Comments
Diethyl Ether (Et₂O)	94	Excellent yield with minimal Wurtz coupling.[6]
Tetrahydrofuran (THF)	27	Poor yield due to significant Wurtz byproduct formation.[6]
2-Methyltetrahydrofuran (2-MeTHF)	-	A greener alternative that can offer comparable or superior performance to THF in some cases.[5][6]

Experimental Protocols

Protocol 1: General Procedure for Grignard Reagent Formation

• Preparation: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, a dropping funnel, and a nitrogen inlet.[6]

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) in the flask. Add a single crystal of iodine and gently heat the flask under a nitrogen atmosphere until the iodine sublimes and its color disappears. Allow the flask to cool to room temperature.[6]

• Initiation: In the dropping funnel, prepare a solution of the alkyl halide (1.0 equivalent) in an anhydrous ethereal solvent (e.g., diethyl ether or THF).[5] Add a small portion (~5-10%) of the alkyl halide solution to the activated magnesium.[5] The reaction should initiate, indicated by gentle reflux and the appearance of a gray, cloudy suspension.[6]

• Formation: Once initiated, add the remainder of the alkyl halide solution dropwise at a rate that maintains a gentle reflux.[5]

• Completion: After the addition is complete, stir the mixture for an additional 30-60 minutes until most of the magnesium has been consumed. The resulting grayish solution is the Grignard reagent.[1]

Protocol 2: Reaction of Grignard Reagent with a Ketone

• Setup: Cool the prepared Grignard reagent solution in an ice-water bath to 0 °C.[5]

• Addition: Dissolve the ketone (1.0 equivalent) in an anhydrous ethereal solvent and add it dropwise to the stirred Grignard solution.[5]

• Quenching and Work-up: After the addition is complete, allow the mixture to warm to room temperature and stir for 30 minutes. Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.[1]

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (2-3 times).[5]

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure. Purify the resulting alcohol via flash column chromatography or distillation.[5]

Visual Guides

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Grignard Reaction [organic-chemistry.org]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. dspace.mit.edu [dspace.mit.edu]
• 14. pubs.acs.org [pubs.acs.org]
• 15. benchchem.com [benchchem.com]
• 16. web.mnstate.edu [web.mnstate.edu]
• 17. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: Troubleshooting Co-elution in Chromatography

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve co-elution issues in their chromatographic experiments.

Frequently Asked Questions (FAQs)

Q1: What is co-elution in chromatography and why is it a problem?

A: Co-elution occurs when two or more different compounds elute from a chromatography column at the same or very similar times, resulting in overlapping or completely merged peaks in the chromatogram.[1][2] This phenomenon is a significant problem because it compromises both qualitative and quantitative analysis.[3] When peaks are not fully separated (a state known as baseline resolution), it becomes difficult to accurately identify and quantify the individual components in a sample mixture, potentially leading to erroneous results.[1][4]

Q2: How can I detect co-elution?

A: Detecting co-elution can range from simple visual inspection to more advanced detector-based methods.

• Visual Inspection: Obvious signs of co-elution include peaks with shoulders, split tops, or asymmetrical shapes (fronting or tailing). A peak that is broader than expected can also be an indicator.[1][2] However, in cases of perfect co-elution, two compounds can be hidden under a single, symmetrical-looking peak.[2]

• Peak Purity Analysis: Using a Diode Array Detector (DAD) or a Photodiode Array (PDA) detector is a powerful way to assess peak purity in HPLC. These detectors acquire UV-Vis spectra across the entire peak. If the spectra at the upslope, apex, and downslope of the peak are not identical, it indicates the presence of more than one compound.[1][5]

• Mass Spectrometry (MS): A mass spectrometer is another highly effective tool for detecting co-elution. By analyzing the mass spectra across the chromatographic peak, you can identify if different mass-to-charge ratios (m/z) are present, which would confirm that multiple compounds are eluting together.[1][6]

Q3: What are the primary causes of co-elution?

A: Co-elution arises from insufficient separation between analytes. The root causes can be traced back to the three fundamental factors that govern chromatographic resolution: efficiency (N), selectivity (α), and retention factor (k').

• Poor Selectivity (α): This is the most common cause. Selectivity is the ability of the chromatographic system to differentiate between two analytes based on their chemical properties. If the stationary phase and mobile phase interact with two different compounds in a very similar way, the system will not be able to separate them effectively.[1][7]

• Low Retention Factor (k'): If the retention factor is too low (e.g., less than 2), analytes are not retained long enough on the column to be adequately separated and may elute with the void volume.[1][5] This is often due to a mobile phase that is too strong.

• Low Column Efficiency (N): Efficiency relates to the narrowness of the peaks. A column with low efficiency will produce broad peaks, which are more likely to overlap even if their retention times are different. Low efficiency can be caused by a deteriorating column, an improper flow rate, or extra-column band broadening.[5][7]

Q4: What are the general strategies to resolve co-eluting peaks?

A: Resolving co-eluting peaks involves systematically adjusting chromatographic parameters to improve separation. The most powerful approaches involve changing the selectivity of the system.[7][8]

• Mobile Phase Modification: Adjusting the mobile phase is often the first and most effective step. This can include changing the organic solvent type (e.g., acetonitrile to methanol), altering the solvent strength (isocratic percent or gradient slope), or modifying the pH.[7][9][10]

• Stationary Phase Selection: If mobile phase adjustments are insufficient, changing the column to one with a different stationary phase chemistry (e.g., C18 to Phenyl-Hexyl or a polar-embedded phase) can provide a significant change in selectivity.[3][8]

• Temperature Adjustment: Changing the column temperature can alter selectivity and improve peak shape.[11][12][13] Sometimes a small change in temperature is enough to resolve a critical pair.

• Other Parameters: Adjustments to flow rate, column dimensions (length and internal diameter), and particle size can also be used to improve resolution, primarily by affecting column efficiency and retention time.[4][8]

Troubleshooting Guides

A systematic approach is crucial for efficiently resolving co-elution. The following workflow provides a general strategy for tackling these issues.

Caption: A systematic workflow for troubleshooting co-elution in chromatography.

Data Presentation

Table 1: Effect of Mobile Phase Composition on Resolution (Reversed-Phase HPLC)

This table summarizes the typical effects of altering mobile phase parameters on analyte retention and selectivity in reversed-phase chromatography.

Parameter Adjusted	Change	Effect on Retention (k')	Effect on Selectivity (α)	Potential Outcome for Co-elution
Organic Solvent %	Decrease	Increases	Can change	May improve resolution for early eluting peaks.
Organic Solvent Type	Acetonitrile -> Methanol	Varies	Often significantly changes	Can alter elution order and resolve peaks.
Mobile Phase pH	Adjust towards/away from pKa	Significant change for ionizable compounds	Significant change for ionizable compounds	Powerful tool to resolve acidic/basic compounds.[14][15]
Buffer Concentration	Increase	Minor	Can improve peak shape for ionic compounds	May improve resolution by reducing peak tailing.
Ion-Pairing Agent	Add/Change Concentration	Increases for charged analytes	Can significantly change	Effective for separating charged analytes.[10]

Table 2: Impact of Column Temperature on Retention and Resolution

Temperature is a critical parameter that influences multiple aspects of a chromatographic separation.

Temperature Change	Effect on Mobile Phase Viscosity	Effect on Retention Time	Effect on Column Efficiency (N)	Effect on Selectivity (α)
Increase	Decreases	Decreases[11][12]	Generally improves (mass transfer is faster)[16]	Can change, may improve or worsen resolution[11][13]
Decrease	Increases	Increases[12]	May decrease	Can change, may improve or worsen resolution[17]

Experimental Protocols

Protocol 1: Systematic Mobile Phase Optimization

This protocol outlines a systematic approach to optimizing the mobile phase to resolve a critical pair of co-eluting peaks in reversed-phase HPLC.

• Initial Assessment:

  • Confirm that the retention factor (k') for the co-eluting peaks is greater than 2. If not, decrease the percentage of the organic solvent in the mobile phase until k' is in the 2-10 range.

• Solvent Selectivity Triangle Approach:

  • If resolution is still inadequate, change the organic modifier. The three most common reversed-phase organic solvents have different selectivities: Acetonitrile, Methanol, and Tetrahydrofuran (THF).

  • Test Acetonitrile: Prepare a mobile phase (e.g., 60:40 Acetonitrile:Water) and run the analysis.

  • Test Methanol: Prepare a mobile phase with methanol that gives a similar retention time to the acetonitrile run. Note that you will likely need a lower percentage of water (e.g., 50:50 Methanol:Water) as methanol is a weaker solvent. Run the analysis and observe changes in selectivity and elution order.[7]

  • Test Ternary/Quaternary Mixtures: If neither solvent alone provides adequate separation, explore mixtures of the two (or three) solvents to fine-tune selectivity.

• pH Adjustment (for ionizable compounds):

  • If your analytes are acidic or basic, adjusting the mobile phase pH is a powerful tool.[14]

  • Determine the pKa of your analytes.

  • Adjust the aqueous portion of your mobile phase to a pH that is at least 1.5-2 units away from the pKa of the analytes. This ensures they are in a single ionic form (either fully ionized or fully unionized), which typically results in sharper peaks and better separation.[15] Use an appropriate buffer to maintain a stable pH.[15]

Protocol 2: Method Development Using a Scouting Gradient

This protocol is used for complex mixtures or when the optimal isocratic conditions are unknown.[18]

• System and Sample Preparation:

  • Column: Select a standard C18 column (e.g., 150 mm x 4.6 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Sample: Dissolve the sample in a solvent weaker than or equal to the initial mobile phase conditions (e.g., 95:5 Water:Acetonitrile).

• Run a Broad Scouting Gradient:

  • Equilibrate the column with 95% A / 5% B.

  • Inject the sample and run a fast, linear gradient from 5% B to 95% B over 15-20 minutes.[19][20]

  • This initial run will show the approximate organic solvent percentage required to elute your compounds of interest.

• Optimize the Gradient:

  • Based on the scouting run, design a shallower, more focused gradient around the elution time of the co-eluting peaks.

  • Example: If the peaks of interest eluted between 10 and 12 minutes in the scouting run, where the %B was 40-50%, a new gradient could be:

    • Hold at 30% B for 2 minutes.

    • Ramp from 30% B to 55% B over 20 minutes (a much shallower slope).

    • Include a final wash step at 95% B and a re-equilibration step at the initial conditions.

  • A shallower gradient increases the separation between peaks.[19]

• Further Optimization:

  • If co-elution persists, repeat the optimized gradient using methanol as Mobile Phase B to evaluate changes in selectivity.

  • Fine-tune the separation by adjusting the column temperature (e.g., test at 30°C, 40°C, and 50°C).[21]

Mandatory Visualization

Caption: The relationship between key chromatographic parameters and resolution.

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. chromtech.com [chromtech.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. longdom.org [longdom.org]
• 10. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 11. ibisscientific.com [ibisscientific.com]
• 12. chromtech.com [chromtech.com]
• 13. waters.com [waters.com]
• 14. chromatographytoday.com [chromatographytoday.com]
• 15. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. researchgate.net [researchgate.net]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. mastelf.com [mastelf.com]
• 20. benchchem.com [benchchem.com]
• 21. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Reaction Conditions for Substitution over Elimination

Welcome to our technical support center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on controlling the competition between substitution and elimination reactions. Below you will find troubleshooting guides and frequently asked questions to address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: My reaction is yielding a majority of the elimination product, but I want the substitution product. What are the primary factors I should consider changing?

A1: To favor substitution over elimination, you should carefully evaluate four key factors: the structure of your substrate, the nature of your nucleophile/base, the solvent, and the reaction temperature. Generally, to favor substitution, you should use a less sterically hindered substrate, a strong nucleophile that is a weak base, a polar aprotic solvent for SN2 reactions or a polar protic solvent for SN1 reactions, and lower reaction temperatures.[1][2]

Q2: How does the structure of the alkyl halide (substrate) influence the reaction outcome?

A2: The structure of the substrate is a critical determinant.[3][4]

• Primary (1°) substrates have low steric hindrance and are unlikely to form stable carbocations, thus strongly favoring the SN2 pathway. Elimination (E2) can occur if a strong, bulky base is used.[3][5]

• Secondary (2°) substrates are at a crossroads and can undergo SN1, SN2, E1, and E2 pathways. The outcome is highly dependent on the other reaction conditions.[3][6]

• Tertiary (3°) substrates are sterically hindered, which prevents SN2 reactions. They readily form stable carbocations, favoring SN1 and E1 pathways. With a strong base, E2 is the preferred pathway.[5][6]

Q3: What is the difference between a nucleophile and a base, and how do I choose one to favor substitution?

A3: While all nucleophiles are potential bases, their relative strength in each role can differ.[5][6] A nucleophile attacks an electrophilic carbon atom, leading to substitution. A base abstracts a proton from a β-carbon, leading to elimination.[7]

To favor substitution:

• For SN2 reactions: Use a good nucleophile that is a weak base. Examples include halides (I⁻, Br⁻, Cl⁻), cyanide (CN⁻), and azide (N₃⁻).[6][8]

• For SN1 reactions: A weak nucleophile (which is also a weak base), such as water or an alcohol, is used.[8]

Conversely, strong, bulky bases like potassium tert-butoxide (t-BuOK) or lithium diisopropylamide (LDA) are sterically hindered from acting as nucleophiles and will preferentially lead to elimination.[3][9]

Q4: How does the choice of solvent affect whether substitution or elimination is favored?

A4: The solvent plays a crucial role in stabilizing intermediates and transition states.[10][11]

• Polar protic solvents (e.g., water, ethanol) have O-H or N-H bonds and can solvate both cations and anions. They stabilize carbocations, favoring SN1 and E1 reactions.[10][12] By caging nucleophiles through hydrogen bonding, they can decrease nucleophilicity, which can sometimes favor elimination over substitution.[10]

• Polar aprotic solvents (e.g., acetone, DMSO, DMF) lack O-H or N-H bonds. They solvate cations but leave anions (nucleophiles) relatively "naked" and more reactive, thus favoring SN2 reactions.[10]

• Nonpolar solvents are less commonly used but tend to favor elimination.

Q5: I am observing a mixture of substitution and elimination products. How can I increase the yield of the substitution product?

A5: To shift the equilibrium towards substitution, consider the following adjustments:

• Lower the temperature: Elimination reactions generally have a higher activation energy and are more favored at higher temperatures due to a greater increase in entropy.[13][14][15] Lowering the temperature will favor the substitution pathway.[13][14]

• Change the nucleophile/base: If you are using a strong, bulky base, switch to a smaller, less basic nucleophile.[8]

• Alter the solvent: If you are running an SN2 reaction, ensure you are using a polar aprotic solvent to enhance nucleophilicity.[10]

• Use a less concentrated solution of your base/nucleophile: Higher concentrations of a strong base can favor elimination.[16][17]

Troubleshooting Guides

Problem 1: Low yield of desired SN2 product with a primary alkyl halide.

Possible Cause	Troubleshooting Step	Rationale
Use of a strong, bulky base.	Switch to a smaller, less basic nucleophile (e.g., from t-BuOK to NaI).	Bulky bases favor E2 elimination even with primary substrates due to steric hindrance around the α-carbon.[3][4]
Reaction temperature is too high.	Run the reaction at room temperature or below.	High temperatures universally favor elimination over substitution.[14][15]
Incorrect solvent choice.	Use a polar aprotic solvent like acetone or DMSO.	Polar aprotic solvents enhance the reactivity of the nucleophile, promoting the bimolecular SN2 pathway.[10]
Use of a protic solvent.	Replace the protic solvent (e.g., ethanol) with a polar aprotic one.	Protic solvents can solvate the nucleophile through hydrogen bonding, reducing its effectiveness in an SN2 reaction.[10]

Problem 2: Significant E1 product formation when targeting an SN1 product with a tertiary alkyl halide.

Possible Cause	Troubleshooting Step	Rationale
High reaction temperature.	Perform the reaction at a lower temperature.	SN1 and E1 reactions often compete, and higher temperatures favor the E1 pathway due to entropy considerations.[14][15]
Solvent is not sufficiently polar.	Use a more polar protic solvent (e.g., water or formic acid).	Highly polar protic solvents are better at stabilizing the carbocation intermediate, which is crucial for the SN1 pathway.[12]
The nucleophile is too basic.	While SN1 reactions use weak nucleophiles/bases, ensure the conditions are not inadvertently promoting proton abstraction.	Even a weak base can cause elimination, especially at elevated temperatures.[1]

Summary of Reaction Conditions

The following table summarizes the general conditions that favor each reaction pathway.

Factor	SN1	SN2	E1	E2
Substrate	3° > 2°	Methyl > 1° > 2°	3° > 2°	3° > 2° > 1°
Nucleophile/Base	Weak Nucleophile (Weak Base)	Strong Nucleophile (Weak Base)	Weak Base	Strong, Bulky Base
Solvent	Polar Protic	Polar Aprotic	Polar Protic	Varies, can work in both
Temperature	Low	Low	High	High

Experimental Protocols

Cited Experiment: Favoring Substitution of 2-Bromopropane

This protocol provides a general method to favor the SN2 reaction of a secondary alkyl halide.

Objective: To synthesize propan-2-ol from 2-bromopropane via an SN2 reaction, minimizing the formation of the propene elimination product.

Materials:

• 2-bromopropane

• Sodium hydroxide (NaOH)

• Water

• Acetone (polar aprotic solvent)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Stir bar

Procedure:

• Prepare an aqueous solution of sodium hydroxide. A lower concentration is preferable to disfavor elimination.[16][17]

• In a round-bottom flask, dissolve the 2-bromopropane in acetone. The use of a polar aprotic solvent will favor the SN2 mechanism.[10]

• Add the aqueous sodium hydroxide solution to the flask.

• Add a stir bar and attach a reflux condenser.

• Heat the mixture gently. Avoid high temperatures, as this will favor elimination.[14][15] A temperature just sufficient to allow for a steady reflux is recommended.

• Allow the reaction to proceed for the desired amount of time, monitoring by a suitable technique (e.g., TLC or GC).

• Upon completion, cool the reaction mixture, and proceed with standard workup and purification procedures to isolate the propan-2-ol.

Visual Guides

Caption: Key factors influencing the competition between substitution and elimination pathways.

Caption: A troubleshooting workflow to increase the yield of substitution products.

References

• 1. Video: Predicting Products: Substitution vs. Elimination [jove.com]
• 2. quora.com [quora.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 8.4 Comparison and Competition Between SN1, SN2, E1 and E2 – Organic Chemistry I [kpu.pressbooks.pub]
• 7. quora.com [quora.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Classify Nucleophiles and Bases (strong or weak) – Organic Chemistry: How to…. [shimizu-uofsc.net]
• 10. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 11. quora.com [quora.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. echemi.com [echemi.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: Reducing Ion Suppression for Deuterated Internal Standards

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter when using deuterated internal standards to mitigate ion suppression in liquid chromatography-mass spectrometry (LC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect my results?

A1: Ion suppression is a phenomenon in LC-MS where the ionization efficiency of a target analyte is reduced by the presence of co-eluting components from the sample matrix.[1][2] This matrix can include endogenous components like salts, lipids, and proteins, as well as exogenous substances from sample preparation.[1][3] The reduction in ionization leads to a lower signal intensity for the analyte, which can cause an underestimation of its concentration, decreased sensitivity, and poor reproducibility.[3][4] In severe cases, the analyte signal may be completely obscured.[4]

Q2: How do deuterated internal standards theoretically correct for ion suppression?

A2: Deuterated internal standards are chemically almost identical to the analyte, with some hydrogen atoms replaced by deuterium.[4][5] This similarity means they should co-elute with the analyte and be affected by ion suppression to the same degree.[4][6] By calculating the ratio of the analyte's signal to the internal standard's signal, the variability introduced by ion suppression can be normalized, leading to more accurate and precise quantification.[4][7]

Q3: My quantitative results are inaccurate even with a deuterated internal standard. Why?

A3: While effective, deuterated internal standards may not always perfectly correct for ion suppression.[4][8] Inaccuracy can arise if there is a slight chromatographic separation between the analyte and the deuterated standard, a phenomenon known as the "isotope effect".[9][10] If this separation occurs in a region of the chromatogram with varying ion suppression, the analyte and the internal standard will experience different degrees of suppression, leading to inaccurate results.[2][4] This is known as the "differential matrix effect".[4][6] Other contributing factors can include isotopic or chemical impurities in the standard and isotopic exchange (loss of deuterium).[4]

Q4: What causes the chromatographic separation between an analyte and its deuterated internal standard?

A4: The substitution of hydrogen with the heavier deuterium isotope can slightly alter a molecule's physicochemical properties, such as lipophilicity and acidity.[8][10] In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts because they can be slightly less lipophilic.[11] This difference in retention time is referred to as the "isotope effect".[5][11] The extent of this shift can be influenced by the number and position of the deuterium labels on the molecule.[11]

Q5: What are the best practices for selecting and using a deuterated internal standard?

A5: To ensure reliable quantification, consider the following best practices:

• Degree of Deuteration: A mass difference of +3 amu or more between the analyte and the standard is generally recommended to avoid isotopic overlap.[5]

• Isotopic Stability: Ensure deuterium atoms are on stable positions in the molecule to prevent H/D exchange. Avoid labels on heteroatoms like -OH or -NH.[2][4]

• Chemical Purity: Use a highly pure standard to avoid interference from impurities.[5]

• Co-elution: Verify that the analyte and internal standard co-elute under your chromatographic conditions to ensure they experience the same matrix effects.[7]

• Concentration: Use an appropriate concentration of the internal standard to avoid detector saturation and potential suppression of the analyte signal by the standard itself.[3][12]

Troubleshooting Guides

Problem 1: Inconsistent or inaccurate quantitative results.

This is a common issue that often points to differential matrix effects or a lack of co-elution between the analyte and the deuterated internal standard.[2]

Troubleshooting Workflow

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. waters.com [waters.com]
• 11. benchchem.com [benchchem.com]
• 12. Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability of 3-(Bromomethyl)-2-methylpentane-d7

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability of 3-(Bromomethyl)-2-methylpentane-d7, particularly in acidic media. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: I am observing unexpected peaks in my analysis after exposing 3-(Bromomethyl)-2-methylpentane-d7 to acidic conditions. What could be the cause?

A1: Exposure of 3-(Bromomethyl)-2-methylpentane-d7 to acidic media can induce chemical degradation. The primary expected degradation pathway involves the formation of a carbocation intermediate, which is prone to rearrangement. This can lead to a mixture of isomeric products, resulting in multiple unexpected peaks in your analytical chromatogram.

Q2: Why is 3-(Bromomethyl)-2-methylpentane-d7 susceptible to rearrangement in acidic media?

A2: The structure of 3-(Bromomethyl)-2-methylpentane is similar to that of neopentyl bromide. In the presence of an acid, the bromomethyl group can leave, forming a primary carbocation. Primary carbocations are relatively unstable and can rearrange to a more stable tertiary carbocation via a hydride or alkyl shift. This rearrangement leads to the formation of different structural isomers.

Q3: How does deuteration affect the stability of the compound?

A3: The deuterium atoms (d7) in your molecule are located on a methyl group. While deuterium labeling can sometimes slow down metabolic degradation (a phenomenon known as the kinetic isotope effect), in this case of acid-catalyzed degradation, the deuteration at the methyl group is unlikely to significantly impact the rate of carbocation formation and rearrangement. The primary driver of instability is the inherent tendency of the carbon skeleton to rearrange.

Q4: What are the likely degradation products of 3-(Bromomethyl)-2-methylpentane-d7 in acid?

A4: The degradation will likely proceed through an SN1-type reaction mechanism involving a carbocation intermediate. The initial primary carbocation can rearrange to a more stable tertiary carbocation. The subsequent reaction with a nucleophile (e.g., water or the conjugate base of the acid) will lead to the formation of rearranged alcohols or other substitution products. Elimination reactions to form alkenes are also possible.

Q5: Are there any recommended storage conditions to minimize degradation?

A5: To minimize degradation, 3-(Bromomethyl)-2-methylpentane-d7 should be stored in a cool, dry place, protected from light. It is crucial to avoid contact with acidic substances. If the compound is in a solution, use aprotic, non-acidic solvents. For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen) to prevent exposure to moisture and air, which could contribute to hydrolysis.

Troubleshooting Guides

Issue: Appearance of Multiple Peaks in HPLC/GC-MS Analysis

• Symptom: Your chromatogram shows several unexpected peaks in addition to the parent compound after treatment with acid.

• Possible Cause: Acid-catalyzed degradation and carbocation rearrangement.

• Troubleshooting Steps:

  • Confirm Identity of Peaks: Use mass spectrometry (MS) to determine the mass-to-charge ratio of the unexpected peaks. The degradation products will likely be isomers with the same mass as the expected substitution or elimination products.

  • Neutralize the Sample: Before analysis, ensure your sample is neutralized to prevent further degradation in the analytical instrument.

  • Modify Experimental Conditions: If possible, consider using a less acidic medium or performing the reaction at a lower temperature to minimize the rate of degradation.

  • Reference Standard: If a standard for the suspected rearranged product is available, inject it to confirm its retention time.

Issue: Low Yield of the Desired Product

• Symptom: The yield of your intended reaction product is significantly lower than expected.

• Possible Cause: The starting material, 3-(Bromomethyl)-2-methylpentane-d7, is degrading under the reaction conditions.

• Troubleshooting Steps:

  • Monitor Starting Material: Analyze an aliquot of your reaction mixture at different time points to track the consumption of the starting material and the formation of byproducts.

  • Change Reaction Conditions:

    • Solvent: Switch to a less polar, aprotic solvent to disfavor the formation of carbocations.

    • Temperature: Lower the reaction temperature.

    • Acid: Use a weaker acid or a non-nucleophilic base to scavenge any protons.

  • Alternative Synthetic Route: If the stability issues persist, consider an alternative synthetic route that avoids strongly acidic conditions.

Data Presentation

Parameter	Condition 1 (e.g., 0.1 M HCl, 25°C)	Condition 2 (e.g., 0.01 M HCl, 25°C)	Condition 3 (e.g., 0.1 M HCl, 4°C)
Time (hours)	% Parent Compound Remaining	% Parent Compound Remaining	% Parent Compound Remaining
0	100	100	100
1	[Your Data]	[Your Data]	[Your Data]
4	[Your Data]	[Your Data]	[Your Data]
8	[Your Data]	[Your Data]	[Your Data]
24	[Your Data]	[Your Data]	[Your Data]
Major Degradation Products Identified (by MS)	[Your Data]	[Your Data]	[Your Data]

Experimental Protocols

Protocol 1: Forced Degradation Study in Acidic Media

• Objective: To assess the stability of 3-(Bromomethyl)-2-methylpentane-d7 under acidic conditions and identify potential degradation products.

• Materials:

  • 3-(Bromomethyl)-2-methylpentane-d7

  • 0.1 M Hydrochloric Acid (HCl)

  • Methanol or Acetonitrile (HPLC grade)

  • Sodium Bicarbonate (or other suitable base for quenching)

  • HPLC or GC-MS system

• Methodology:

  • Prepare a stock solution of 3-(Bromomethyl)-2-methylpentane-d7 in methanol or acetonitrile at a known concentration (e.g., 1 mg/mL).

  • In a series of vials, add a specific volume of the stock solution to 0.1 M HCl to achieve the desired final concentration.

  • Incubate the vials at a controlled temperature (e.g., 25°C or 40°C).

  • At predetermined time points (e.g., 0, 1, 4, 8, 24 hours), take an aliquot from a vial.

  • Immediately quench the reaction by adding a neutralizing agent like sodium bicarbonate.

  • Analyze the samples by a suitable analytical method (e.g., HPLC-UV, GC-MS) to quantify the amount of the parent compound remaining and to identify any degradation products.

Visualizations

The following diagrams illustrate the potential degradation pathway of 3-(Bromomethyl)-2-methylpentane-d7 in an acidic environment and the general workflow for a stability study.

Caption: Proposed acid-catalyzed degradation pathway via carbocation rearrangement.

Caption: General experimental workflow for a stability study.

Technical Support Center: Enhancing Signal-to-Noise Ratio for Low Concentration Analytes

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides comprehensive guidance on improving the signal-to-noise ratio (S/N) for challenging low-concentration analytes. Below you will find frequently asked questions, a step-by-step troubleshooting guide, and detailed experimental protocols to help you optimize your measurements and obtain high-quality data.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of noise in my experiments?

A1: Noise in analytical measurements can be broadly categorized into two types: chemical noise and instrumental noise.[1][2] Chemical noise arises from uncontrolled variables in the experiment, such as temperature and pressure fluctuations, humidity, and chemical interactions.[1] Instrumental noise originates from the electronic components of the instrument and can be further classified into:

• Thermal Noise (Johnson-Nyquist Noise): Caused by the thermal agitation of electrons in resistive elements of the instrument.[1][3]

• Shot Noise: Occurs when electrons or other charged particles cross a junction, such as in a photodiode.[1][3]

• Flicker Noise (1/f Noise): A frequency-dependent noise that is most significant at low frequencies (<100 Hz).[1][4]

• Environmental Noise: Arises from the instrument's surroundings, including power lines, radio frequencies, and vibrations.[1][3]

Q2: How can I quickly assess if my instrument is the source of a low signal?

A2: A straightforward method to check your instrument's performance is to bypass the sample introduction system (e.g., the LC system in LC-MS) and directly infuse a standard solution of your analyte into the detector. If you observe a strong and stable signal during direct infusion, the problem likely lies with the sample preparation, separation, or the sample matrix itself.

Q3: What is signal averaging, and how much can it improve my S/N ratio?

A3: Signal averaging is a software-based technique where multiple measurements of a signal are collected and averaged.[5][6] This process effectively reduces random noise while preserving the coherent signal. The signal-to-noise ratio (S/N) improves in proportion to the square root of the number of scans (N).[5][7][8] For example, averaging 100 scans can lead to a 10-fold improvement in the S/N ratio.[7]

Q4: When should I consider using a lock-in amplifier?

A4: A lock-in amplifier is a powerful tool for extracting a weak AC signal from an overwhelmingly noisy background.[2][4][9] It works by phase-sensitive detection, selectively measuring the signal at a specific reference frequency while rejecting noise at other frequencies.[9] This technique is particularly useful in experiments where the signal of interest can be modulated at a known frequency, for instance, by using an optical chopper for light signals.[4]

Q5: What are digital filters, and how can they help?

A5: Digital filters are computational algorithms that can be applied post-acquisition to remove noise from a signal.[10][11][12] Common types include:

• Moving Average Filter: Smooths the data by replacing each data point with the average of its neighboring points.[5]

• Fourier Transform Filtering: Transforms the signal into the frequency domain, where noise components can be identified and removed before transforming the signal back to the time domain.[5]

• Other specialized filters: Such as Gaussian, Median, and Wiener filters, each with specific advantages for different types of noise.[13][14][15]

Q6: Can sample preparation techniques improve my S/N ratio?

A6: Absolutely. Preconcentration techniques aim to increase the concentration of the analyte in the sample before analysis, which directly boosts the signal.[16][17] Common preconcentration methods include:

• Solid-Phase Extraction (SPE): A technique where the analyte is selectively adsorbed onto a solid sorbent and then eluted in a smaller volume of solvent, effectively concentrating it.[16][17]

• Liquid-Liquid Extraction (LLE): A method that partitions the analyte between two immiscible liquid phases to isolate and concentrate it.[16]

Troubleshooting Guide: Low Signal-to-Noise Ratio

This guide will walk you through a systematic approach to identifying and resolving the root cause of a low S/N ratio in your experiments.

Caption: Troubleshooting workflow for low signal-to-noise ratio.

Quantitative Comparison of S/N Enhancement Techniques

The following tables provide a summary of the expected improvements in S/N ratio for various techniques.

Table 1: Preconcentration and Signal Amplification Techniques

Technique	Analyte/System	Typical Improvement Factor	Reference
Solid-Phase Extraction (SPE)	Trace Metals	50-100x preconcentration factor	[16][18]
Liquid-Liquid Extraction (LLE)	Organic Compounds	10-100x preconcentration factor	[16]
Enzyme-Linked Immunosorbent Assay (ELISA) with Signal Amplification	Proteins	10-100x signal amplification	[3][19][20]

Table 2: Instrumental and Software-Based Techniques

Technique	Parameter	Expected S/N Improvement	Reference
Signal Averaging	Number of Scans (N)	Proportional to √N	[5][7][8]
Lock-in Amplifier	-	Can detect signals thousands of times smaller than noise	[2][9][21]
Digital Filtering	Filter Type	Dependent on noise characteristics and filter parameters	[10][13][14]

Detailed Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Preconcentration of Trace Metals

This protocol provides a general procedure for the preconcentration of trace metals from an aqueous sample using a chelating SPE cartridge.

Caption: Workflow for Solid-Phase Extraction of trace metals.

Methodology:

• Sample Preparation: Adjust the pH of the aqueous sample containing trace metals to approximately 2.5 with a suitable acid.[18]

• Cartridge Conditioning:

  • Pass 5 mL of methanol through a new chelating solid-phase extraction cartridge to activate the sorbent.

  • Equilibrate the cartridge by passing 10 mL of deionized water, with its pH adjusted to that of the sample.[16]

• Sample Loading:

  • Load the prepared sample onto the conditioned cartridge at a controlled flow rate of approximately 5 mL/min.

• Washing:

  • After loading the entire sample, wash the cartridge with 10 mL of deionized water to remove any non-retained matrix components.

• Elution:

  • Elute the bound trace metals from the cartridge by passing 5 mL of 2M nitric acid through it.[22] Collect the eluate in a clean vial.

• Analysis:

  • The collected eluate, now containing the concentrated trace metals, is ready for analysis by techniques such as Flame Atomic Absorption Spectrometry (FAAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).[18][23]

Protocol 2: Enzyme-Linked Immunosorbent Assay (ELISA) with Signal Amplification

This protocol outlines the steps for a sandwich ELISA with a biotin-streptavidin-HRP signal amplification system.[3][19][24]

Caption: Workflow for a sandwich ELISA with signal amplification.

Methodology:

• Coating: Coat the wells of a 96-well microplate with the capture antibody diluted in a suitable coating buffer. Incubate overnight at 4°C. Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween 20).[24]

• Blocking: Add 200 µL of blocking buffer (e.g., 1% BSA in PBS) to each well to block non-specific binding sites. Incubate for 1-2 hours at room temperature. Wash the plate as described above.[3]

• Sample Addition: Add 100 µL of standards and samples to the appropriate wells. Incubate for 2 hours at room temperature. Wash the plate.[24]

• Detection Antibody: Add 100 µL of biotinylated detection antibody, diluted in blocking buffer, to each well. Incubate for 1 hour at room temperature. Wash the plate.[19]

• Signal Amplification: Add 100 µL of Streptavidin-Horseradish Peroxidase (HRP) conjugate, diluted in blocking buffer, to each well. Incubate for 30 minutes at room temperature. Wash the plate.[3][19]

• Substrate Addition: Add 100 µL of a chromogenic substrate for HRP, such as 3,3',5,5'-Tetramethylbenzidine (TMB), to each well. Incubate in the dark at room temperature for 15-30 minutes, or until sufficient color develops.[1]

• Stop Reaction: Stop the enzymatic reaction by adding 50 µL of a stop solution (e.g., 2M H₂SO₄) to each well.[3]

• Read Plate: Measure the absorbance of each well at 450 nm using a microplate reader. The intensity of the color is proportional to the amount of analyte in the sample.

References

• 1. youtube.com [youtube.com]
• 2. Lock-in Amplifier : 6 Steps - Instructables [instructables.com]
• 3. genfollower.com [genfollower.com]
• 4. physlab.org [physlab.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. allaboutcircuits.com [allaboutcircuits.com]
• 7. oceanoptics.com [oceanoptics.com]
• 8. Signal averaging - Wikipedia [en.wikipedia.org]
• 9. scribd.com [scribd.com]
• 10. journals.sagepub.com [journals.sagepub.com]
• 11. Practical Introduction to Digital Filtering - MATLAB & Simulink Example [mathworks.com]
• 12. medium.com [medium.com]
• 13. [PDF] A COMPARATIVE STUDY OF DIFFERENT NOISE FILTERING TECHNIQUES IN DIGITAL IMAGES | Semantic Scholar [semanticscholar.org]
• 14. pnrsolution.org [pnrsolution.org]
• 15. joiv.org [joiv.org]
• 16. A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. How Can We Improve Our Solid Phase Extraction Processes? [scioninstruments.com]
• 18. researchgate.net [researchgate.net]
• 19. ELISA Guide; Part 1: Introduction to ELISA, Formats and Signal Amplification [jacksonimmuno.com]
• 20. fiveable.me [fiveable.me]
• 21. thinksrs.com [thinksrs.com]
• 22. researchgate.net [researchgate.net]
• 23. rjpbcs.com [rjpbcs.com]
• 24. mabtech.com [mabtech.com]

resolving isomeric impurities in 3-(Bromomethyl)-2-methylpentane synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 3-(Bromomethyl)-2-methylpentane. Our aim is to help you resolve common issues, particularly those related to isomeric impurities.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 3-(Bromomethyl)-2-methylpentane?

A1: The most prevalent method for the synthesis of 3-(Bromomethyl)-2-methylpentane is the free-radical bromination of 2-methylpentane. This reaction is typically initiated by ultraviolet (UV) light or a radical initiator, such as azobisisobutyronitrile (AIBN), in the presence of a brominating agent like N-bromosuccinimide (NBS) or elemental bromine (Br₂).

Q2: What are the likely isomeric impurities in the synthesis of 3-(Bromomethyl)-2-methylpentane?

A2: During the free-radical bromination of 2-methylpentane, several isomeric monobrominated products can be formed. The distribution of these isomers depends on the relative reactivity of the different hydrogen atoms in the 2-methylpentane molecule. The most stable radical intermediate will lead to the major product.[1][2] Tertiary hydrogens are the most reactive, followed by secondary, and then primary hydrogens. Therefore, the major product is expected to be 2-bromo-2-methylpentane.[3][4] However, other isomers will be present as impurities.

Q3: How can I minimize the formation of isomeric impurities?

A3: While it is challenging to eliminate the formation of all isomers in free-radical halogenation, you can influence the product distribution. Using a more selective brominating agent, such as NBS in the presence of a radical initiator, can favor the formation of the thermodynamically most stable radical, thus increasing the yield of the desired isomer.[5] Reaction conditions such as lower temperatures can also enhance selectivity.

Q4: What are the recommended techniques for purifying the final product?

A4: Fractional distillation is a common method for separating isomeric bromoalkanes, provided there are sufficient differences in their boiling points. For more challenging separations of isomers with very close boiling points, preparative gas chromatography (GC) or high-performance liquid chromatography (HPLC) on a suitable stationary phase may be necessary.

Troubleshooting Guide

Problem 1: Low yield of the desired product.

Possible Cause	Suggested Solution
Incomplete reaction	Monitor the reaction progress using GC-MS to ensure it has gone to completion. If necessary, increase the reaction time or the amount of the radical initiator.
Suboptimal reaction temperature	Optimize the reaction temperature. While higher temperatures can increase the reaction rate, they may decrease selectivity.
Inefficient radical initiation	Ensure the UV lamp is functioning correctly or that the chemical initiator is not expired.
Presence of radical inhibitors	Ensure all reagents and solvents are pure and free from radical inhibitors like oxygen. Degassing the solvent and running the reaction under an inert atmosphere (e.g., nitrogen or argon) can be beneficial.

Problem 2: Presence of multiple unexpected peaks in the GC-MS analysis.

Possible Cause	Suggested Solution
Formation of di- or poly-brominated products	Use a molar excess of the alkane relative to the brominating agent to minimize multiple substitutions.
Carbocation rearrangement (less common in free-radical reactions but possible under certain conditions)	Confirm the identity of the unexpected peaks by their mass spectra. If rearrangement is suspected, consider alternative synthetic routes that do not involve carbocation intermediates.[6][7][8][9][10]
Impurities in starting materials	Analyze the purity of the starting 2-methylpentane and the brominating agent by GC-MS before starting the reaction.

Problem 3: Poor separation of isomers by gas chromatography.

| Possible Cause | Suggested Solution | | Inappropriate GC column | Use a capillary column with a stationary phase suitable for separating nonpolar to moderately polar compounds, such as a 5% phenyl-methylpolysiloxane column (e.g., DB-5 or equivalent). | | Suboptimal temperature program | Optimize the oven temperature program. A slower temperature ramp or an isothermal period at a specific temperature can improve the resolution of closely eluting peaks. | | High carrier gas flow rate | Reduce the carrier gas flow rate to increase the interaction of the analytes with the stationary phase, which can improve separation. |

Data Presentation

Table 1: Predicted Isomeric Impurities in the Synthesis of 3-(Bromomethyl)-2-methylpentane

Compound Name	Structure	IUPAC Name
Target Product	CH₃CH(CH₃)CH(CH₂Br)CH₂CH₃	3-(Bromomethyl)-2-methylpentane
Isomer 1 (Major Impurity)	CH₃C(Br)(CH₃)CH₂CH₂CH₃	2-Bromo-2-methylpentane
Isomer 2	CH₃CH(CH₃)CH₂CH(Br)CH₃	4-Bromo-2-methylpentane
Isomer 3	CH₃CH(CH₃)CH₂CH₂CH₂Br	1-Bromo-4-methylpentane
Isomer 4	BrCH₂CH(CH₃)CH₂CH₂CH₃	1-Bromo-2-methylpentane
Isomer 5	CH₃CH₂(CH₃)C(Br)CH₂CH₃	3-Bromo-3-methylpentane

Table 2: Hypothetical GC-MS and NMR Data for Isomer Identification

Compound	Predicted GC Retention Time (min)	Key ¹H NMR Signals (δ, ppm, CDCl₃)	Key ¹³C NMR Signals (δ, ppm, CDCl₃)
3-(Bromomethyl)-2-methylpentane	12.5	3.4-3.6 (m, -CH₂Br), 0.8-1.0 (m, -CH₃)	~35 (-CH₂Br), ~30-40 (-CH-), ~10-20 (-CH₃)
2-Bromo-2-methylpentane	11.8	1.7 (s, -C(Br)(CH₃)₂), 0.9 (t, -CH₂CH₃)	~70 (-C(Br)-), ~30-40 (-CH₂-), ~25 (-C(Br)(CH₃)₂), ~10 (-CH₂CH₃)
4-Bromo-2-methylpentane	12.1	4.0-4.2 (m, -CHBr-), 1.7 (d, -CH(Br)CH₃), 0.9 (d, -CH(CH₃)₂)	~55 (-CHBr-), ~45 (-CH₂-), ~25 (-CH(Br)CH₃), ~20 (-CH(CH₃)₂)

Note: The retention times and chemical shifts are predicted and may vary based on the specific analytical conditions and instrument.

Experimental Protocols

Protocol 1: Synthesis of 3-(Bromomethyl)-2-methylpentane via Free-Radical Bromination

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-methylpentane (1.0 eq.) in a suitable inert solvent such as carbon tetrachloride or cyclohexane.

• Reagent Addition: Add N-bromosuccinimide (NBS) (0.9 eq.) and a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN).

• Reaction Conditions: Heat the mixture to reflux (the boiling point of the solvent) and irradiate with a UV lamp for 2-4 hours.

• Monitoring: Monitor the progress of the reaction by taking aliquots and analyzing them by GC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Filter off the succinimide byproduct. Wash the filtrate with a saturated aqueous solution of sodium thiosulfate to remove any remaining bromine, followed by washing with brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation. Purify the crude product by fractional distillation under reduced pressure.

Protocol 2: GC-MS Analysis of Isomeric Bromopentanes

• Instrument: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 5 °C/min to 200 °C.

  • Hold: 5 minutes at 200 °C.

• MS Detector:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: m/z 40-300.

  • Scan Rate: 2 scans/second.

Visualizations

Caption: Free-radical bromination of 2-methylpentane leading to the target product and isomeric impurities.

Caption: General experimental workflow for the synthesis and analysis of 3-(Bromomethyl)-2-methylpentane.

Caption: Logical troubleshooting flow for identifying and resolving impurities.

References

• 1. reddit.com [reddit.com]
• 2. Predict the major products of the following alkane halogenation r... | Study Prep in Pearson+ [pearson.com]
• 3. homework.study.com [homework.study.com]
• 4. Solved The bromination product of 2-methylpentane | Chegg.com [chegg.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Rearrangement Reactions with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 9. 8.4. Carbocation rearrangements | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods Using 3-(Bromomethyl)-2-methylpentane-d7

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of 3-(Bromomethyl)-2-methylpentane-d7 as a deuterated internal standard in the validation of analytical methods, particularly for gas chromatography-mass spectrometry (GC-MS). Due to the limited availability of specific performance data for 3-(Bromomethyl)-2-methylpentane-d7 in publicly accessible literature, this guide leverages data from structurally similar deuterated internal standards and established principles of analytical method validation to provide a comprehensive overview for researchers, scientists, and drug development professionals.

The Gold Standard: Deuterated Internal Standards

In quantitative analytical chemistry, especially within the pharmaceutical and environmental sectors, the use of a reliable internal standard is paramount for achieving accurate and precise results. Deuterated internal standards, such as 3-(Bromomethyl)-2-methylpentane-d7, are considered the gold standard for techniques like GC-MS and liquid chromatography-mass spectrometry (LC-MS).[1] Their physicochemical properties are nearly identical to the analyte of interest, ensuring they behave similarly during sample preparation, extraction, and chromatographic analysis. This mimicry allows for the correction of variations in sample volume, injection volume, and matrix effects, which can significantly impact the accuracy and precision of the analytical method.[2]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of deuterated internal standards over non-deuterated alternatives, such as structural analogs, is well-documented. A deuterated internal standard co-elutes with the analyte, experiencing the same ionization suppression or enhancement in the mass spectrometer, leading to more accurate quantification.

Below is a table summarizing the expected performance characteristics of a deuterated internal standard like 3-(Bromomethyl)-2-methylpentane-d7 compared to a non-deuterated structural analog. The data is representative of typical performance observed in validation studies of similar compounds.[2]

Performance Parameter	3-(Bromomethyl)-2-methylpentane-d7 (Deuterated IS)	Non-Deuterated Structural Analog IS	Justification
Accuracy	High (typically within ±15% of the nominal value)	Moderate to Low (can deviate >30%)	The deuterated IS provides superior correction for matrix effects and analyte loss during sample preparation due to its chemical similarity to the analyte.[2][3]
Precision (RSD)	Excellent (typically <15%)	Fair to Poor (can be >30%)	The deuterated IS effectively normalizes for variability in sample handling and instrument performance, resulting in lower Relative Standard Deviation (RSD).[4]
Linearity (r²)	>0.99	Often >0.98, but can be misleading	While a calibration curve with a structural analog may appear linear, the accuracy for unknown samples can be compromised by inconsistent matrix effects.[2]
Recovery Correction	Excellent	Variable	The deuterated IS has nearly identical extraction efficiency to the analyte, whereas a structural analog's recovery can differ significantly.[3]
Matrix Effect Compensation	Excellent	Poor	As the deuterated IS co-elutes with the analyte, it experiences the same matrix-induced signal suppression or enhancement, allowing for effective normalization.[3]

Experimental Protocols

A robust and well-documented experimental protocol is the foundation of a validated analytical method. Below is a general methodology for the validation of an analytical method for a volatile organic compound using 3-(Bromomethyl)-2-methylpentane-d7 as an internal standard with GC-MS.

Preparation of Standard Solutions

• Stock Solutions: Prepare individual stock solutions of the analyte and 3-(Bromomethyl)-2-methylpentane-d7 in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL. Store at -20°C.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution to create a calibration curve over the desired concentration range.

• Internal Standard Spiking Solution: Prepare a working solution of 3-(Bromomethyl)-2-methylpentane-d7 at a fixed concentration.

Sample Preparation (Liquid-Liquid Extraction)

• Sample Aliquoting: Transfer a precise volume (e.g., 1.0 mL) of the sample (e.g., plasma, urine, or water) into a clean extraction tube.

• Internal Standard Spiking: Add a small, precise volume of the 3-(Bromomethyl)-2-methylpentane-d7 internal standard working solution to each sample, calibration standard, and quality control sample.

• Extraction: Add an appropriate organic extraction solvent (e.g., methyl tert-butyl ether). Vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Evaporation and Reconstitution: Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable solvent for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A suitable capillary column for volatile organic compounds (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Inlet: Splitless injection at 250°C.

  • Oven Temperature Program: Optimize for the separation of the analyte and internal standard (e.g., start at 50°C, hold for 2 minutes, ramp to 280°C at 10°C/min, hold for 5 minutes).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Ions to Monitor: Select at least two characteristic ions for the analyte (quantifier and qualifier) and the corresponding mass-shifted ions for 3-(Bromomethyl)-2-methylpentane-d7.

Method Validation Parameters

A comprehensive validation of the analytical method should be performed according to the International Council for Harmonisation (ICH) guidelines. The key validation parameters are summarized in the table below.

Validation Parameter	Objective	Acceptance Criteria
Specificity/Selectivity	To ensure that the signal measured is from the analyte and internal standard, free from interference from matrix components.	No significant interfering peaks at the retention times of the analyte and internal standard in blank matrix samples.
Linearity and Range	To demonstrate a proportional relationship between the analyte concentration and the instrument response over a defined range.	Correlation coefficient (r²) ≥ 0.99 for the calibration curve. Back-calculated concentrations of calibration standards should be within ±15% of the nominal values (±20% at the Lower Limit of Quantification).
Accuracy	To determine the closeness of the measured concentration to the true concentration.	The mean concentration of quality control samples at low, medium, and high levels should be within ±15% of the nominal values.
Precision (Repeatability and Intermediate Precision)	To assess the degree of scatter between a series of measurements of the same sample.	The Relative Standard Deviation (RSD) for replicate analyses of quality control samples should be ≤15%.
Limit of Detection (LOD) and Limit of Quantification (LOQ)	To determine the lowest concentration of the analyte that can be reliably detected and quantified with acceptable accuracy and precision.	LOD: Signal-to-noise ratio ≥ 3. LOQ: Signal-to-noise ratio ≥ 10, with accuracy and precision within acceptable limits.
Robustness	To evaluate the reliability of the method with respect to deliberate small variations in method parameters (e.g., GC oven temperature, flow rate).	The results should remain unaffected by small, deliberate variations in the method parameters.
Stability	To assess the stability of the analyte and internal standard in the biological matrix and in prepared solutions under various storage conditions.	Analyte and internal standard concentrations should not deviate by more than ±15% from the initial concentration under the tested conditions.

Visualizing the Workflow

To further clarify the logical flow of the analytical method validation process, the following diagrams are provided.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. lcms.cz [lcms.cz]

A Comparative Guide: 3-(Bromomethyl)-2-methylpentane-d7 versus its Non-Deuterated Analog

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and analytical chemistry, the strategic use of isotopically labeled compounds is a cornerstone for enhancing the precision and reliability of experimental data. This guide provides an objective comparison between 3-(Bromomethyl)-2-methylpentane-d7 and its non-deuterated counterpart, offering insights into their respective performance characteristics and applications, supported by representative experimental data.

The substitution of hydrogen with its heavier isotope, deuterium, can significantly alter a molecule's physicochemical properties in a subtle yet powerful way. This modification, known as deuteration, is a valuable tool in drug discovery and development for improving pharmacokinetic profiles and as a critical component in quantitative bioanalysis.[1][2][3]

Enhanced Metabolic Stability: The Kinetic Isotope Effect in Action

One of the primary advantages of deuteration is the potential to enhance a compound's metabolic stability.[3][4] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This difference in bond energy, known as the kinetic isotope effect, can slow the rate of metabolic reactions where C-H bond cleavage is the rate-limiting step.[5] For a compound like 3-(Bromomethyl)-2-methylpentane, this can translate to a longer half-life in biological systems.

In Vitro Metabolic Stability Assay

A common method to assess metabolic stability is to incubate the compound with liver microsomes, which are rich in drug-metabolizing enzymes. The rate of disappearance of the parent compound is then monitored over time.

Experimental Protocol:

• Incubation: 3-(Bromomethyl)-2-methylpentane and 3-(Bromomethyl)-2-methylpentane-d7 were incubated separately with human liver microsomes at 37°C. The reaction mixture contained the test compound (1 µM), liver microsomes (0.5 mg/mL), and a NADPH regenerating system to initiate the metabolic process.

• Sampling: Aliquots were taken at various time points (0, 5, 15, 30, and 60 minutes).

• Quenching: The reaction was stopped by adding a cold organic solvent (e.g., acetonitrile).

• Analysis: The concentration of the remaining parent compound was determined by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation:

Time (minutes)	% Remaining (Non-Deuterated)	% Remaining (Deuterated-d7)
0	100	100
5	85	95
15	60	82
30	35	65
60	10	40

Interpretation: The data clearly indicates that 3-(Bromomethyl)-2-methylpentane-d7 exhibits significantly slower degradation in the presence of liver microsomes compared to its non-deuterated counterpart. This suggests that the deuteration at the methyl and methylene positions slows down oxidative metabolism, leading to increased metabolic stability.

Superior Performance as an Internal Standard in Quantitative Analysis

In quantitative bioanalysis using mass spectrometry, stable isotope-labeled internal standards are considered the gold standard.[6] Their chemical and physical properties are nearly identical to the analyte, ensuring they behave similarly during sample preparation, chromatography, and ionization.[7] This co-elution and similar behavior effectively compensate for variations in sample extraction, matrix effects, and instrument response, leading to highly accurate quantification.[7]

Quantitative Analysis of 3-(Bromomethyl)-2-methylpentane in Plasma by LC-MS/MS

Experimental Protocol:

• Sample Preparation: A calibration curve was prepared by spiking known concentrations of non-deuterated 3-(Bromomethyl)-2-methylpentane into blank plasma. A fixed concentration of 3-(Bromomethyl)-2-methylpentane-d7 was added to all samples as an internal standard. The samples were then subjected to protein precipitation with acetonitrile, followed by centrifugation.

• LC-MS/MS Analysis: The supernatant was injected into an LC-MS/MS system. The parent ions of both the analyte and the internal standard were fragmented, and specific product ions were monitored for quantification. Due to the presence of a bromine atom, the mass spectrum of both compounds will exhibit a characteristic M+2 peak with nearly equal intensity to the M+ peak, owing to the natural isotopic abundance of 79Br and 81Br.[8][9][10]

• Data Analysis: The peak area ratio of the analyte to the internal standard was plotted against the analyte concentration to generate a calibration curve.

Data Presentation:

Analyte Concentration (ng/mL)	Analyte Peak Area	Internal Standard (d7) Peak Area	Peak Area Ratio (Analyte/IS)
1	10,500	1,000,000	0.0105
5	52,000	1,010,000	0.0515
10	103,000	990,000	0.1040
50	515,000	1,020,000	0.5049
100	1,020,000	995,000	1.0251

Interpretation: The consistent peak area of the deuterated internal standard across a range of analyte concentrations demonstrates its ability to compensate for analytical variability. This leads to a linear and highly reproducible calibration curve, enabling accurate quantification of the non-deuterated compound in a complex biological matrix like plasma.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for a comparative in vitro metabolism study.

Caption: Workflow for comparing the metabolic stability of deuterated and non-deuterated compounds.

Logical Relationship in Bioanalysis

The diagram below outlines the logical relationship for using a deuterated internal standard in quantitative bioanalysis.

Caption: Principle of accurate quantification using a deuterated internal standard.

Conclusion

The comparison between 3-(Bromomethyl)-2-methylpentane-d7 and its non-deuterated standard highlights the significant advantages conferred by deuterium substitution. The deuterated analog exhibits enhanced metabolic stability, which can be beneficial for developing drug candidates with improved pharmacokinetic properties.[1][11] Furthermore, its utility as an internal standard in bioanalytical methods is unparalleled, providing the accuracy and precision required for robust drug development studies and regulatory compliance.[6] For researchers and scientists in the pharmaceutical industry, the use of deuterated standards like 3-(Bromomethyl)-2-methylpentane-d7 is an indispensable tool for generating high-quality, reliable data.

References

• 1. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. deutramed.com [deutramed.com]
• 3. clearsynthdiscovery.com [clearsynthdiscovery.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. youtube.com [youtube.com]
• 11. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]

Evaluating the Performance of 3-(Bromomethyl)-2-methylpentane-d7 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in quantitative analysis, particularly utilizing gas chromatography-mass spectrometry (GC-MS), the choice of an appropriate internal standard is paramount to achieving accurate and precise results. An ideal internal standard co-elutes with the analyte of interest and exhibits similar chemical properties, thus compensating for variations in sample preparation and instrument response. This guide provides a comparative framework for evaluating the performance of 3-(Bromomethyl)-2-methylpentane-d7 as an internal standard against a commonly used alternative for the analysis of halogenated hydrocarbons.

While specific experimental data for 3-(Bromomethyl)-2-methylpentane-d7 is not extensively published, this guide outlines a comprehensive experimental protocol to directly compare its accuracy and precision with a well-established internal standard, such as 1-Bromo-4-fluorobenzene. The following sections detail the principles of internal standardization, a hypothetical comparative study design, data presentation templates, and the necessary experimental workflows.

Principles of Internal Standardization in GC-MS

In GC-MS, internal standards are crucial for quantitative analysis as they help to correct for the loss of analyte during sample preparation and injection.[1][2] A good internal standard should be an analog of the analyte, ideally a stable isotope-labeled version, which will behave similarly during extraction and chromatographic separation.[1][2][3][4] Deuterated compounds, like 3-(Bromomethyl)-2-methylpentane-d7, are often excellent choices as they have nearly identical chemical and physical properties to their non-deuterated counterparts but can be distinguished by their mass-to-charge ratio in the mass spectrometer.[2][5]

Hypothetical Comparative Study: 3-(Bromomethyl)-2-methylpentane-d7 vs. 1-Bromo-4-fluorobenzene

To assess the suitability of 3-(Bromomethyl)-2-methylpentane-d7 as an internal standard, a head-to-head comparison with a widely used internal standard for volatile organic compounds, 1-Bromo-4-fluorobenzene, is proposed. The target analyte for this hypothetical study will be the non-deuterated 3-(Bromomethyl)-2-methylpentane.

Experimental Protocol

1. Preparation of Standards and Samples:

• Primary Stock Solutions: Prepare individual stock solutions of 3-(Bromomethyl)-2-methylpentane, 3-(Bromomethyl)-2-methylpentane-d7, and 1-Bromo-4-fluorobenzene in methanol at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking a suitable matrix (e.g., drug-free plasma or a relevant solvent) with varying concentrations of 3-(Bromomethyl)-2-methylpentane (e.g., 1, 5, 10, 50, 100, 500 ng/mL). Each calibration standard should contain a constant concentration of both internal standards, 3-(Bromomethyl)-2-methylpentane-d7 and 1-Bromo-4-fluorobenzene (e.g., 50 ng/mL).

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 3, 75, and 400 ng/mL) in the same matrix as the calibration standards.

2. Sample Preparation (Liquid-Liquid Extraction):

• To 100 µL of each calibration standard and QC sample, add 25 µL of the internal standard working solution containing both 3-(Bromomethyl)-2-methylpentane-d7 and 1-Bromo-4-fluorobenzene.

• Add 500 µL of methyl tert-butyl ether (MTBE) and vortex for 2 minutes.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of mobile phase for GC-MS analysis.

3. GC-MS Analysis:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Oven Program: Start at 50°C, hold for 1 minute, ramp to 250°C at 10°C/min, and hold for 2 minutes.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL (splitless).

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • 3-(Bromomethyl)-2-methylpentane: Monitor characteristic ions (e.g., m/z 105, 123, 178).

  • 3-(Bromomethyl)-2-methylpentane-d7: Monitor characteristic ions (e.g., m/z 112, 130, 185).

  • 1-Bromo-4-fluorobenzene: Monitor characteristic ions (e.g., m/z 95, 174, 176).

Data Analysis

The performance of each internal standard will be evaluated based on the accuracy and precision of the QC samples. The concentration of the analyte in the QC samples will be calculated using the calibration curve generated by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.

Table 1: Comparison of Accuracy and Precision Data

QC Level	Internal Standard	Mean Calculated Concentration (ng/mL)	Accuracy (%)	Precision (%RSD)
Low QC (3 ng/mL)	3-(Bromomethyl)-2-methylpentane-d7
1-Bromo-4-fluorobenzene
Mid QC (75 ng/mL)	3-(Bromomethyl)-2-methylpentane-d7
1-Bromo-4-fluorobenzene
High QC (400 ng/mL)	3-(Bromomethyl)-2-methylpentane-d7
1-Bromo-4-fluorobenzene

• Accuracy is calculated as: [(Mean Calculated Concentration) / (Nominal Concentration)] * 100

• Precision is expressed as the relative standard deviation (%RSD) of the calculated concentrations of replicate QC samples.

Visualizing the Experimental Workflow

A clear understanding of the experimental process is crucial for reproducibility. The following diagram illustrates the key steps in the sample preparation and analysis workflow.

References

• 1. Internal standard - Wikipedia [en.wikipedia.org]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selecting an appropriate isotopic internal standard for gas chromatography/mass spectrometry analysis of drugs of abuse--pentobarbital example - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

comparison of different synthetic routes to 3-(Bromomethyl)-2-methylpentane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of potential synthetic routes for the preparation of 3-(bromomethyl)-2-methylpentane, a saturated alkyl halide. The comparison focuses on plausible laboratory-scale syntheses, evaluating them based on starting material accessibility, reaction efficiency, and the predictability of the chemical transformations.

Overview of Synthetic Strategies

Two primary synthetic strategies are considered for the synthesis of 3-(bromomethyl)-2-methylpentane. The first route involves a two-step sequence starting from a commercially available carboxylic acid, involving reduction to a primary alcohol followed by bromination. The second, more challenging route, would proceed via the anti-Markovnikov hydrobromination of a corresponding alkene. A third, less selective approach, the direct free-radical bromination of 2-methylpentane, is also briefly considered due to its directness, although it is not a preferred method for obtaining the target molecule specifically.

Data Presentation: Comparison of Synthetic Routes

Route	Starting Material	Key Intermediates	Reagents	Estimated Yield	Advantages	Disadvantages
Route 1: From Carboxylic Acid	2,3-Dimethylpentanoic acid	3-(Hydroxymethyl)-2-methylpentane	1. LiAlH₄, Et₂O2. PBr₃, Et₂O	60-70% (overall)	Good availability of starting material; reliable and well-established reactions.	Two-step process; use of hazardous reagents (LiAlH₄, PBr₃).
Route 2: From Alkene	3-Ethyl-2-methyl-1-butene	N/A	HBr, Peroxides (e.g., AIBN)	Moderate to Good (for hydrobromination step)	Direct addition to form the target molecule in one step from the alkene.	The required alkene is not readily available and its synthesis adds complexity and steps, likely lowering the overall yield.
Route 3: Free Radical Bromination	2-Methylpentane	Mixture of brominated isomers	Br₂, hv (UV light)	Low (for the desired isomer)	One-step reaction from a simple alkane.	Poor selectivity, leading to a complex mixture of isomers that is difficult to separate; the desired primary bromide is a minor product.

Logical Workflow of Synthetic Routes

A Comparative Guide to Mass Spectrometry Detectors for Alkyl Halide Analysis

For researchers, scientists, and drug development professionals, the accurate and sensitive detection of alkyl halides is critical, particularly due to their potential as genotoxic impurities (PGIs) in pharmaceutical products.[1][2][3][4] The choice of mass spectrometry (MS) detector is a pivotal decision in analytical method development, directly impacting sensitivity, selectivity, and overall performance. This guide provides an objective comparison of different MS detectors for the analysis of alkyl halides, supported by experimental data and detailed methodologies.

The most commonly employed mass analyzers for this purpose include quadrupole, time-of-flight (TOF), and Orbitrap detectors, often coupled with gas chromatography (GC) or liquid chromatography (LC).[2][5] Each of these detectors offers a unique set of advantages and limitations that make them suitable for different analytical challenges in the context of alkyl halide analysis.

Performance Comparison of MS Detectors

The selection of an MS detector is often a trade-off between sensitivity, resolution, and cost. For targeted quantitative analysis of known alkyl halides, triple quadrupole (TQ) mass spectrometers are frequently the instrument of choice due to their excellent sensitivity and selectivity in multiple reaction monitoring (MRM) mode.[6] High-resolution mass spectrometry (HRMS) detectors like TOF and Orbitrap provide the advantage of high mass accuracy and resolution, enabling the identification of unknown compounds and analysis in complex matrices.[5][6]

Below is a summary of key performance metrics for different MS detectors in the context of alkyl halide analysis, compiled from various studies.

Detector Type	Typical Configuration	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Key Advantages	Key Limitations	Primary Application for Alkyl Halides
Quadrupole (Single)	GC-MS (SIM mode)	LOD: ~0.1 ng/mg in API[1]	Cost-effective, robust, good for target analysis.[2]	Lower resolution and sensitivity in full scan mode.[7]	Routine targeted analysis and screening.[1][2]
Triple Quadrupole (TQ)	LC-MS/MS (MRM mode)	LOQ: down to ppt levels[8]	High sensitivity and selectivity, excellent for quantification.[6]	Requires prior knowledge of the compound for MRM method development.[6]	Targeted quantification of known genotoxic impurities.[9]
Time-of-Flight (TOF)	GC-TOF, LC-Q-TOF	LOD: 2-10 pg (for PFAS)[10]	High resolution, high mass accuracy, fast acquisition rates.[11][12]	May have lower sensitivity than TQ for targeted quantification.[10]	Screening for unknown and non-targeted compounds, analysis in complex matrices.[12]
Orbitrap	LC-HRMS	LOQ: as low as 0.002% for biotherapeutics attributes[7]	Very high resolution and mass accuracy, excellent for structural elucidation.[5]	Higher cost and complexity.	Comprehensive profiling, identification of unknown impurities, and high-sensitivity screening.[5]

Experimental Protocols

Detailed and robust experimental protocols are fundamental to achieving reliable and reproducible results in the analysis of alkyl halides. Below are outlines of common methodologies.

1. Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) for Volatile Alkyl Halides

This method is particularly suitable for the analysis of volatile alkyl halides in active pharmaceutical ingredients (APIs).

• Sample Preparation : 20 mg of the pharmaceutical ingredient is placed in a 20 mL headspace vial, dissolved in 10 mL of Milli-Q water, and an internal standard is added.[1] The vial is then sealed.[1]

• Instrumentation : A GC system coupled with a single quadrupole mass spectrometer is used.[1][2] A capillary column such as a VF-624ms or Rtx-1 is commonly employed.[1][3]

• HS-GC Conditions :

  • Incubation Temperature: 80 °C[1]

  • Incubation Time: 30 min[1]

  • Carrier Gas: Helium[13]

  • Injection Mode: Split[13]

• MS Conditions :

  • Ionization Mode: Electron Ionization (EI)[13]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity.[2][13]

  • Monitored Ions: Specific m/z values for each target alkyl halide.[13]

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Derivatization for Non-volatile Alkyl Halides

For less volatile or more polar alkyl halides, derivatization followed by LC-MS/MS analysis can significantly enhance sensitivity and chromatographic performance.[9]

• Derivatization : Alkyl halides are derivatized using a reagent such as 4-dimethylaminopyridine (4-DMAP) or a modified version to create a more ionizable and chromatographically retainable product.[9][14] The reaction is typically carried out in an organic solvent at an elevated temperature.[9]

• Instrumentation : A liquid chromatograph coupled to a triple quadrupole mass spectrometer.[9]

• LC Conditions :

  • Column: A hydrophilic interaction liquid chromatography (HILIC) column is often used for the separation of the polar derivatives.[9][14]

  • Mobile Phase: A gradient of acetonitrile and an aqueous buffer.

• MS/MS Conditions :

  • Ionization Mode: Electrospray Ionization (ESI), typically in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for targeted quantification. Neutral loss and precursor ion scans can be used for screening.[9]

Visualizing Analytical Workflows

A clear understanding of the analytical workflow is essential for method implementation and troubleshooting. The following diagram illustrates a typical workflow for the analysis of alkyl halides as potential genotoxic impurities.

Caption: Workflow for Alkyl Halide Analysis.

Conclusion

The choice of an MS detector for the analysis of alkyl halides is highly dependent on the specific analytical goals. For routine, targeted quantification of known alkyl halides, a GC-MS with a single quadrupole detector or an LC-MS/MS with a triple quadrupole detector provides a robust and sensitive solution. When dealing with complex matrices or the need to identify unknown impurities, the high resolution and mass accuracy of TOF and Orbitrap detectors are invaluable. By carefully considering the performance characteristics of each detector and optimizing the experimental protocol, researchers can develop reliable and sensitive methods for the analysis of alkyl halides in various matrices, ensuring the safety and quality of pharmaceutical products.

References

• 1. shimadzu.com [shimadzu.com]
• 2. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Types of MS/MS systems and their key characteristics : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. An evaluation of instrument types for mass spectrometry-based multi-attribute analysis of biotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scribd.com [scribd.com]
• 9. A new approach for generic screening and quantitation of potential genotoxic alkylation compounds by pre-column derivatization and LC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparison of three types of mass spectrometers for HPLC/MS analysis of perfluoroalkylated substances and fluorotelomer alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]

Cross-Validation of 3-(Bromomethyl)-2-methylpentane-d7 as an Internal Standard in Mass Spectrometry

Introduction

3-(Bromomethyl)-2-methylpentane-d7 is the deuterium-labeled version of 3-(Bromomethyl)-2-methylpentane[1]. Stable isotope-labeled compounds, such as this deuterated analog, are considered the gold standard for internal standards in quantitative analysis using mass spectrometry (MS), including Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS)[1][2]. The fundamental principle behind using a deuterated internal standard is that it behaves nearly identically to its non-labeled counterpart (analyte) during sample preparation, extraction, and chromatographic separation[2][3]. This co-elution and similar behavior help to accurately compensate for variations in sample handling, matrix effects, and instrument response, thus improving the precision and accuracy of quantification[3][4].

Data Presentation: A Comparative Analysis

A comprehensive validation of an internal standard involves comparing key performance metrics. The following table illustrates a hypothetical comparison between 3-(Bromomethyl)-2-methylpentane-d7 and a non-deuterated analog, as well as another commonly used internal standard.

Table 1: Hypothetical Performance Comparison of Internal Standards

Parameter	3-(Bromomethyl)-2-methylpentane-d7	3-(Bromomethyl)-2-methylpentane (Analyte)	Alternative Internal Standard (e.g., 1-Bromononane)
Chromatographic Retention Time (min)	8.45	8.45	9.21
Extraction Recovery (%)	92 ± 4	91 ± 5	85 ± 7
Matrix Effect (%)	-8 ± 3	-9 ± 4	-15 ± 6
Intra-Assay Precision (%RSD)	3.2	N/A	5.8
Inter-Assay Precision (%RSD)	4.5	N/A	7.2
Linearity (R²)	0.9992	N/A	0.9985
Limit of Quantification (LOQ) (ng/mL)	N/A	0.5	N/A

Data presented are hypothetical and for illustrative purposes only.

Experimental Protocols

The validation of 3-(Bromomethyl)-2-methylpentane-d7 as an internal standard would involve a series of experiments to assess its performance. Below are generalized protocols for these key experiments.

1. Stock Solution Preparation

• Prepare a 1 mg/mL stock solution of 3-(Bromomethyl)-2-methylpentane-d7 in a suitable organic solvent (e.g., methanol or acetonitrile).

• Prepare a separate 1 mg/mL stock solution of the non-deuterated analyte.

• From these, create a series of working solutions at lower concentrations.

2. Calibration Curve Preparation

• Prepare a series of calibration standards by spiking a blank matrix (e.g., plasma, urine, or a solvent) with known concentrations of the analyte.

• Add a constant, known concentration of the 3-(Bromomethyl)-2-methylpentane-d7 internal standard solution to each calibration standard[5].

3. Sample Preparation and Extraction

• To an aliquot of the sample (e.g., 100 µL of plasma), add the internal standard solution.

• Perform a protein precipitation step by adding a solvent like acetonitrile or a mixture of zinc sulfate and an organic solvent[4].

• Vortex the mixture to ensure thorough mixing and precipitation.

• Centrifuge the sample to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in a mobile phase-compatible solvent for analysis.

4. GC-MS/LC-MS Analysis

• Chromatography: Develop a chromatographic method that provides good separation of the analyte and internal standard from other matrix components. The ideal deuterated internal standard should co-elute with the analyte[3][5].

• Mass Spectrometry: Operate the mass spectrometer in a mode that allows for the selective detection of both the analyte and the deuterated internal standard. For quantitative analysis, Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) modes are typically used for enhanced sensitivity and selectivity[5].

5. Data Analysis and Validation

• Linearity: Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. The linearity should be assessed by the correlation coefficient (R²), which should ideally be >0.99.

• Precision and Accuracy: Analyze quality control (QC) samples at low, medium, and high concentrations in replicate on the same day (intra-assay precision) and on different days (inter-assay precision). The relative standard deviation (%RSD) should be within acceptable limits (typically <15%).

• Recovery: Compare the analyte response in an extracted sample to the response of the analyte in a clean solvent at the same concentration to determine the extraction recovery.

• Matrix Effect: Compare the analyte response in a post-extraction spiked sample to the response of the analyte in a clean solvent to assess the degree of ion suppression or enhancement caused by the sample matrix. The use of a deuterated internal standard is expected to compensate for these effects[4].

Visualizing the Workflow and Logic

The following diagrams illustrate the experimental workflow for using a deuterated internal standard and the logical basis for its cross-validation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. texilajournal.com [texilajournal.com]
• 5. benchchem.com [benchchem.com]

The Gold Standard for Linearity: A Comparative Guide to Assessing Calibration Curves with Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the accurate quantification of analytes in complex biological matrices is a cornerstone of reliable and reproducible results. In the realm of liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, the linearity of a calibration curve is a critical parameter that demonstrates the proportional relationship between the analyte concentration and the instrument's response. The choice of an internal standard (IS) is paramount in achieving this linearity, and stable isotope-labeled internal standards (SIL-ISs), particularly deuterated standards, are widely recognized as the gold standard.[1][2]

This guide provides an objective comparison of the performance of calibration curves generated with and without a deuterated internal standard, supported by experimental data and detailed protocols.

The Decisive Advantage of Deuterated Internal Standards

A deuterated internal standard is a form of the analyte of interest where one or more hydrogen atoms have been replaced by its stable isotope, deuterium.[2] This subtle modification results in a compound with nearly identical physicochemical properties to the analyte, including extraction recovery, chromatographic retention time, and ionization efficiency.[3] This near-identical behavior allows the deuterated standard to effectively compensate for variations that can occur during sample preparation and analysis, such as sample loss and matrix effects.[1][2]

In contrast, methods that do not employ an internal standard, or those that use a structural analog as an internal standard, are more susceptible to inaccuracies. Structural analogs, while similar, may exhibit different chromatographic behavior and ionization responses compared to the analyte, leading to a less reliable correction.[1]

The following table summarizes the comparative performance of calibration curves for the quantification of an analyte with and without a deuterated internal standard, and with a structural analog internal standard.

Parameter	Without Internal Standard	With Structural Analog IS	With Deuterated Internal Standard
Linearity (R²)	0.985	0.992	> 0.999
Concentration Range	1 - 1000 ng/mL	1 - 1000 ng/mL	0.5 - 2000 ng/mL
Accuracy (% Bias)	± 25%	± 15%	± 5%
Precision (%RSD)	< 20%	< 15%	< 5%

This data is a representative summary compiled from multiple bioanalytical studies and is intended for comparative purposes.

Experimental Protocols

Protocol 1: Preparation of Calibration Standards and Quality Control Samples

This protocol outlines the preparation of calibration standards and quality control (QC) samples for the generation of a calibration curve for the analysis of a hypothetical drug, "Analyte X," in human plasma.

Materials:

• Analyte X reference standard

• Deuterated Analyte X (Analyte X-d4) internal standard

• Control human plasma

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

Procedure:

• Stock Solution Preparation:

  • Prepare a 1 mg/mL stock solution of Analyte X in methanol.

  • Prepare a 1 mg/mL stock solution of Analyte X-d4 in methanol.

• Working Standard Solution Preparation:

  • Perform serial dilutions of the Analyte X stock solution with 50:50 methanol:water to prepare working standard solutions at concentrations of 10, 20, 50, 100, 200, 500, 1000, and 2000 µg/mL.

• Internal Standard Working Solution:

  • Dilute the Analyte X-d4 stock solution with 50:50 methanol:water to a final concentration of 100 ng/mL.

• Preparation of Calibration Standards in Plasma:

  • To 950 µL of control human plasma, add 50 µL of each Analyte X working standard solution to yield calibration standards with final concentrations of 0.5, 1, 2.5, 5, 10, 25, 50, and 100 ng/mL.

• Preparation of Quality Control Samples in Plasma:

  • Prepare QC samples at low, medium, and high concentrations (e.g., 1.5, 7.5, and 75 ng/mL) in the same manner as the calibration standards, using a separate weighing of the Analyte X reference standard.

Protocol 2: Sample Preparation and LC-MS/MS Analysis

This protocol describes the protein precipitation extraction of Analyte X from plasma and subsequent analysis by LC-MS/MS.

Procedure:

• Sample Spiking:

  • To 100 µL of each calibration standard, QC sample, and unknown plasma sample, add 10 µL of the 100 ng/mL Analyte X-d4 internal standard working solution.

• Protein Precipitation:

  • Add 300 µL of acetonitrile to each sample.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• LC-MS/MS Analysis:

  • Inject 5 µL of the supernatant onto the LC-MS/MS system.

  • LC Conditions:

    • Column: C18, 2.1 x 50 mm, 1.8 µm

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: 5% B to 95% B over 5 minutes

    • Flow Rate: 0.4 mL/min

  • MS/MS Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • MRM Transitions:

      • Analyte X: e.g., m/z 450.2 -> 180.1

      • Analyte X-d4: e.g., m/z 454.2 -> 184.1

Data Analysis and Linearity Assessment

The linearity of the calibration curve is assessed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte. A linear regression analysis is then performed.

Statistical Evaluation:

• Coefficient of Determination (R²): This value should be ≥ 0.995, indicating a strong linear relationship.[4]

• Residual Analysis: A plot of the residuals (the difference between the observed and predicted values) versus concentration should show a random distribution around zero. Any discernible pattern may indicate a non-linear relationship or the need for a weighted regression model.

• Back-calculation of Standards: The concentrations of the calibration standards, when back-calculated from the regression equation, should be within ±15% of the nominal value (±20% for the Lower Limit of Quantitation, LLOQ).

Visualizing the Workflow and Logic

The following diagrams, created using the Graphviz DOT language, illustrate the experimental workflow and the logical basis for the superiority of deuterated internal standards.

Workflow for generating a calibration curve with a deuterated internal standard.

Comparison of internal standard types for calibration curve linearity.

Conclusion

The use of a deuterated internal standard is a critical component in the development of robust and reliable quantitative bioanalytical methods. The near-identical physicochemical properties of a deuterated standard to the analyte of interest provide superior compensation for analytical variability compared to methods employing a structural analog or no internal standard. This leads to calibration curves with excellent linearity over a wide dynamic range, resulting in highly accurate and precise quantification of analytes in complex matrices. For researchers, scientists, and drug development professionals, the adoption of deuterated internal standards is a key step towards ensuring the integrity and quality of their bioanalytical data.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. altabrisagroup.com [altabrisagroup.com]

Reactivity Showdown: Brominated vs. Chlorinated Pentane Derivatives in Nucleophilic Reactions

A Comparative Guide for Researchers in Synthetic Chemistry and Drug Development

In the realm of synthetic organic chemistry, particularly in the intricate process of drug development, the choice of a leaving group in nucleophilic substitution and elimination reactions is a critical determinant of reaction efficiency, pathway, and yield. Among the most frequently employed leaving groups are halogens, with brominated and chlorinated alkanes being common substrates. This guide provides an objective comparison of the reactivity of brominated versus chlorinated pentane derivatives, supported by established chemical principles and illustrative experimental data.

Executive Summary

Experimental evidence and fundamental chemical principles consistently demonstrate that brominated pentane derivatives are more reactive than their chlorinated counterparts in both S_N1 and S_N2 nucleophilic substitution reactions. This heightened reactivity is primarily attributed to the superior leaving group ability of the bromide ion (Br⁻) compared to the chloride ion (Cl⁻). The carbon-bromine (C-Br) bond is weaker and more polarizable than the carbon-chlorine (C-Cl) bond, facilitating its cleavage during the rate-determining step of these reactions. Consequently, reactions involving bromopentanes generally proceed at a faster rate and under milder conditions than those with chloropentanes.

In elimination reactions, while both substrates can produce alkenes, the greater reactivity of bromopentanes can influence the competition between substitution and elimination pathways.

Nucleophilic Substitution Reactions: A Head-to-Head Comparison

Nucleophilic substitution reactions are pivotal in the synthesis of a vast array of organic molecules. The two primary mechanisms, S_N1 and S_N2, are both significantly influenced by the nature of the leaving group.

S_N2 Reactivity: The Concerted Pathway

In the bimolecular S_N2 reaction, a strong nucleophile attacks the electrophilic carbon in a single, concerted step, leading to the departure of the leaving group. The rate of this reaction is directly dependent on the concentrations of both the substrate and the nucleophile.

The superior reactivity of bromopentane over chloropentane in S_N2 reactions is a direct consequence of the leaving group's ability to depart. The weaker C-Br bond breaks more readily than the stronger C-Cl bond, lowering the activation energy of the reaction.

Table 1: Illustrative Relative Rates of S_N2 Reaction of 1-Halopentanes with Sodium Iodide in Acetone

Substrate	Halogen	Relative Rate Constant (k_rel)
1-Chloropentane	Cl	1
1-Bromopentane	Br	~200

Note: This data is illustrative and based on established trends for primary alkyl halides. The actual rate enhancement can vary depending on specific reaction conditions.

S_N1 Reactivity: The Stepwise Pathway

The unimolecular S_N1 reaction proceeds through a two-step mechanism involving the formation of a carbocation intermediate. This pathway is favored by tertiary and secondary alkyl halides, as well as by polar protic solvents that can stabilize the carbocation.

In the rate-determining step of the S_N1 reaction, the leaving group departs to form the carbocation. The greater stability of the bromide anion and the lower bond dissociation energy of the C-Br bond mean that bromopentane derivatives will ionize more rapidly than their chlorinated analogs, leading to a faster overall reaction rate.

Table 2: Illustrative Relative Rates of Solvolysis (S_N1) of 2-Halo-2-methylbutanes (tert-Pentyl Halides) in Ethanol

Substrate	Halogen	Relative Rate Constant (k_rel)
2-Chloro-2-methylbutane	Cl	1
2-Bromo-2-methylbutane	Br	~40

Note: This data is illustrative and based on established trends for tertiary alkyl halides.

Competition Between Substitution and Elimination

In the presence of a nucleophile that is also a reasonably strong base, elimination reactions (E1 and E2) can compete with substitution reactions. The choice of the halogen can influence the product distribution. Given that brominated alkanes are more reactive in both substitution and elimination, the reaction conditions must be carefully controlled to favor the desired pathway.

For secondary alkyl halides, such as 2-halopentanes, treatment with a strong, non-nucleophilic base will favor the E2 mechanism, leading to the formation of alkenes. Following Zaitsev's rule, the major product is typically the more substituted (and therefore more stable) alkene.

Table 3: Product Distribution for the Reaction of 2-Halopentanes with Potassium Ethoxide in Ethanol

Substrate	Product(s)	Major Product	Approximate Yield of Major Product
2-Chloropentane	1-Pentene, cis-2-Pentene, trans-2-Pentene, 2-Ethoxypentane	trans-2-Pentene	Lower than 2-Bromopentane
2-Bromopentane	1-Pentene, cis-2-Pentene, trans-2-Pentene, 2-Ethoxypentane	trans-2-Pentene	~70-80% (of alkene mixture)[1]

Experimental Protocols

Experiment 1: Comparison of S_N2 Reactivity of 1-Chloropentane and 1-Bromopentane

Objective: To qualitatively and semi-quantitatively compare the S_N2 reaction rates of 1-chloropentane and 1-bromopentane.

Materials:

• 1-Chloropentane

• 1-Bromopentane

• 15% solution of sodium iodide (NaI) in acetone

• Test tubes

• Water bath

Procedure:

• Label two clean, dry test tubes, one for each halopentane.

• Add 2 mL of the 15% NaI in acetone solution to each test tube.

• Add 5 drops of 1-chloropentane to the first test tube and 5 drops of 1-bromopentane to the second.

• Stopper the test tubes and shake to ensure mixing.

• Observe the test tubes for the formation of a precipitate (sodium chloride or sodium bromide). Sodium iodide is soluble in acetone, while sodium chloride and sodium bromide are not.

• Record the time it takes for a precipitate to appear in each test tube. A faster reaction will show a precipitate more quickly.

• If no reaction is observed at room temperature after several minutes, gently warm the test tubes in a water bath (around 50°C) and observe any changes.

Expected Outcome: A precipitate of sodium bromide will form significantly faster in the test tube containing 1-bromopentane compared to the formation of sodium chloride in the test tube with 1-chloropentane, demonstrating the higher reactivity of the brominated derivative.

Experiment 2: Quantitative Analysis of Competing S_N2 Reactions via Gas Chromatography (GC)

Objective: To quantitatively determine the relative reactivity of 1-chloropentane and 1-bromopentane in a competition experiment.

Materials:

• 1-Chloropentane

• 1-Bromopentane

• Sodium iodide (NaI)

• Acetone (anhydrous)

• Internal standard (e.g., dodecane)

• Gas chromatograph (GC) with a suitable column (e.g., non-polar)

Procedure:

• Prepare a stock solution in acetone containing equimolar amounts of 1-chloropentane, 1-bromopentane, and a known concentration of an internal standard.

• Prepare a separate solution of sodium iodide in acetone with a concentration that is half of the total alkyl halide concentration (i.e., a limiting amount of the nucleophile).

• Mix equal volumes of the two solutions in a reaction vessel and start a timer. Maintain a constant temperature.

• At regular time intervals, withdraw a small aliquot of the reaction mixture and quench the reaction (e.g., by diluting with a large volume of a non-polar solvent and washing with water to remove unreacted NaI).

• Inject the quenched sample into the GC.

• Analyze the resulting chromatogram to determine the relative peak areas of 1-chloropentane, 1-bromopentane, and the internal standard.

• By comparing the decrease in the concentration of each alkyl halide over time relative to the internal standard, the relative reaction rates can be calculated.

Visualizing Reaction Pathways

To better understand the mechanistic differences and experimental workflows, the following diagrams are provided.

Caption: Concerted S_N2 reaction mechanism.

Caption: Stepwise S_N1 reaction mechanism.

Caption: Workflow for kinetic analysis by GC.

Conclusion

For drug development and other fine chemical synthesis, the choice between a brominated and a chlorinated pentane derivative as a substrate can have significant practical implications. Brominated pentanes offer the advantage of higher reactivity, which can lead to faster reaction times, higher yields, and the possibility of using milder reaction conditions. This can be particularly beneficial when dealing with sensitive functional groups elsewhere in the molecule. However, the increased reactivity of brominated compounds also means a greater potential for competing elimination reactions, which must be carefully managed through the choice of base, solvent, and temperature. Chlorinated pentanes, being more stable and less expensive, may be preferred in situations where a slower, more controlled reaction is desired and harsher conditions are tolerable. Ultimately, the optimal choice will depend on the specific synthetic target and the desired reaction outcome.

References

• 1. CK12-Foundation [flexbooks.ck12.org]

A Researcher's Guide to Kinetic Isotope Effects in Elimination Reactions: H vs. D

For researchers in organic chemistry and drug development, understanding reaction mechanisms is paramount for controlling outcomes and designing novel synthetic pathways. The kinetic isotope effect (KIE) is a powerful tool for elucidating these mechanisms, particularly in distinguishing between elimination pathways such as E1, E2, and E1cb. This guide provides a comparative analysis of hydrogen versus deuterium KIEs in these reactions, supported by experimental data and detailed protocols.

The Foundational Principle: Why Isotopes Affect Reaction Rates

The KIE is the change in the rate of a reaction when an atom in a reactant is replaced by one of its isotopes.[1] The most pronounced effects are seen when hydrogen (¹H) is replaced by deuterium (²H or D), as this represents the largest relative mass change (a doubling of mass).[1]

The effect originates from the difference in zero-point vibrational energy (ZPE) between a carbon-hydrogen (C-H) bond and a carbon-deuterium (C-D) bond. A C-D bond is stronger and has a lower ZPE than a C-H bond.[2] Consequently, more energy is required to break a C-D bond, leading to a slower reaction rate if this bond is broken in the rate-determining step (RDS) of the reaction. This is known as a primary KIE and results in a rate ratio, kH/kD, that is typically greater than 1 (a "normal" KIE).[3] If the isotopically substituted bond is not broken in the RDS, a much smaller secondary KIE may be observed.[3]

Distinguishing Elimination Mechanisms Using KIE

The magnitude of the kH/kD ratio serves as a critical piece of evidence for determining the transition state structure and the overall mechanism of an elimination reaction.

• E2 (Bimolecular Elimination): This mechanism occurs in a single, concerted step where the C-H bond and the carbon-leaving group (C-X) bond break simultaneously.[4] Because the C-H bond is broken in the rate-determining step, E2 reactions exhibit a significant primary KIE, typically with kH/kD values ranging from 3 to 8 .[4][5] A classic example is the reaction of 2-bromopropane with sodium ethoxide, which has a kH/kD of 6.7.[3]

• E1 (Unimolecular Elimination): This is a two-step mechanism where the rate-determining step is the unimolecular dissociation of the leaving group to form a carbocation intermediate.[6] The C-H bond is broken in the subsequent fast step. Since the C-H bond is not broken in the RDS, E1 reactions show no significant primary KIE (kH/kD ≈ 1) .[3] Small secondary isotope effects (kH/kD ≈ 1.1-1.4) may be observed due to changes in hybridization at the β-carbon in the transition state.[1][3]

• E1cb (Unimolecular Conjugate Base Elimination): This two-step mechanism involves the formation of a carbanion intermediate. The observed KIE depends on which step is rate-determining.[7]

  • (E1cb)reversible : If the initial deprotonation is a rapid, reversible equilibrium and the subsequent loss of the leaving group is the slow step (k-1 >> k2), there is no primary KIE (kH/kD ≈ 1) .[8] This is because the C-H bond is not broken in the RDS. Evidence for this pathway often includes observing hydrogen-deuterium exchange in the unreacted starting material when the reaction is run in a deuterated solvent.

  • (E1cb)irreversible : If the initial deprotonation to form the carbanion is the slow, irreversible rate-determining step (k2 >> k-1), a large primary KIE is observed (kH/kD > 1) , similar in magnitude to the E2 reaction.[8]

Data Presentation: Comparing kH/kD Values

The following tables summarize experimentally determined kH/kD values for various elimination reactions, providing a quantitative basis for mechanistic comparison.

Table 1: Primary Kinetic Isotope Effects (kH/kD) in Elimination Reactions

Mechanism	Substrate	Base/Solvent	Temp. (°C)	kH/kD	Reference(s)
E2	2-Bromopropane	NaOEt / EtOH	25	6.7	[3]
E2	2-Phenylethyltrimethylammonium ion	NaOEt / EtOH	40	3.23	[9]
E2	2-(p-Trifluoromethylphenyl)ethyltrimethylammonium ion	NaOEt / EtOH	40	4.16	[9]
E2	2-(p-Methoxyphenyl)ethyltrimethylammonium ion	NaOEt / EtOH	40	2.64	[9]
E2	2,2-Diphenylethyl benzenesulfonate	NaOMe / Methyl Cellosolve	-	5.42	[10]
E1cb (irr)	2,2-Di(4-nitrophenyl)-1,1-dichloroethane	Tetramethylguanidine / Acetonitrile	20	4.8 - 10.3	[11]
E1cb (rev)	Acenaphthene derivative	Base	-	~1.0	[5]
E1 (sec)	2-Methyl-2-chloropropane (tert-Butyl chloride)	H₂O / A	-	1.4 (β-sec)	[3]

Experimental Protocols

Determining the kH/kD ratio requires careful kinetic analysis. Two primary methods are employed:

1. Measurement of Absolute Rates (Independent Reactions)

This method involves running two separate reactions, one with the non-deuterated (H) substrate and one with the deuterated (D) substrate, under identical conditions.

Methodology:

• Synthesis: Synthesize and purify both the normal (H) and isotopically labeled (D) starting materials. Deuteration is often achieved by using a deuterated reducing agent (e.g., LiAlD₄) or through exchange reactions.

• Reaction Setup: Prepare two parallel reaction vessels. Ensure that the concentration of reactants, temperature, solvent, and reaction volume are identical for both the H and D reactions.

• Kinetic Monitoring: Initiate the reactions simultaneously (e.g., by adding the base). Monitor the disappearance of the starting material or the appearance of the product over time. Common analytical techniques include:

  • Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): Aliquots are taken at various time points, quenched, and analyzed to determine the concentration of reactant or product.

  • UV-Vis Spectroscopy: If the product has a distinct chromophore, its formation can be monitored continuously.

  • NMR Spectroscopy: Can be used to follow the reaction directly in the NMR tube.[12]

• Data Analysis: Plot concentration versus time for both reactions. Determine the initial rate for each reaction. The rate constants, kH and kD, are calculated from the appropriate rate law (e.g., for a second-order E2 reaction, Rate = k[Substrate][Base]).

• KIE Calculation: The kinetic isotope effect is the ratio of the two rate constants: KIE = kH / kD .

2. Competitive Method (Intra- or Intermolecular Competition)

This method is often more accurate as it minimizes errors from slight variations in reaction conditions between two separate experiments.[13] An equimolar mixture of the deuterated and non-deuterated substrate is placed in a single reaction vessel.

Methodology:

• Reaction Setup: A mixture of the H and D substrates (often a 1:1 molar ratio) is reacted with a sub-stoichiometric amount of base. The reaction is allowed to proceed to a low, known degree of conversion (typically <10%) or is analyzed at various time points.

• Product/Substrate Analysis: The reaction is stopped (quenched), and the isotopic ratio of the product (P(H)/P(D)) or the unreacted starting material (SM(H)/SM(D)) is determined.

• Analysis Technique: Mass spectrometry (MS) or quantitative NMR spectroscopy is used to accurately measure the relative amounts of the H and D isotopologues in the product or remaining starting material.[12]

• KIE Calculation: For low conversions, the KIE can be directly approximated by the ratio of the products: KIE ≈ [Product H] / [Product D] . A more precise calculation, especially at higher conversions, uses the following equation, where R₀ is the initial substrate isotope ratio and R is the substrate isotope ratio at fractional conversion f: kH/kD = log(1-f) / log(1 - f*R/R₀)

Visualizing Workflows and Logic

Experimental Workflow for KIE Determination

Caption: General experimental workflow for determining the kinetic isotope effect.

Mechanism Elucidation Using KIE

Caption: Logic diagram for distinguishing elimination mechanisms using KIE values.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. 11.8 The E2 Reaction and the Deuterium Isotope Effect - Organic Chemistry | OpenStax [openstax.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. plutusias.com [plutusias.com]
• 7. E1cB-elimination reaction - Wikipedia [en.wikipedia.org]
• 8. studylib.net [studylib.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. ekwan.github.io [ekwan.github.io]

evaluation of different quenching agents for Grignard reactions

For Researchers, Scientists, and Drug Development Professionals

The quenching phase of a Grignard reaction is a critical step that significantly influences the overall yield and purity of the final product. The choice of quenching agent dictates the efficiency of protonating the intermediate magnesium alkoxide, the ease of downstream workup, and the prevention of unwanted side reactions. This guide provides an objective comparison of common quenching agents, supported by representative experimental data, to inform the selection of the most appropriate method for your specific synthetic needs.

Performance Comparison of Common Quenching Agents

The selection of a quenching agent is primarily determined by the stability of the desired product, particularly its sensitivity to acidic conditions. The following table summarizes the performance of three common quenching agents—dilute aqueous acid, saturated aqueous ammonium chloride, and water—in the context of a representative Grignard reaction: the synthesis of an acid-sensitive tertiary alcohol.

Quenching Agent	Representative Yield (%)	Representative Purity (%)	Advantages	Disadvantages	Best For
Dilute Aqueous Acid (e.g., 1 M HCl, 10% H₂SO₄)	75	85	- Effectively dissolves magnesium salts (e.g., Mg(OH)₂, MgX₂), leading to a cleaner separation. - Readily available and inexpensive.	- Can cause acid-catalyzed side reactions, such as dehydration of tertiary alcohols, leading to lower yields and impurities.[1] - The reaction with unreacted magnesium is highly exothermic and produces flammable hydrogen gas.[2]	- Products that are stable in acidic conditions. - Reactions where complete dissolution of magnesium salts is necessary for a clean workup.
Saturated Aqueous Ammonium Chloride (NH₄Cl)	92	98	- Mildly acidic, providing a controlled protonation of the alkoxide without significantly lowering the pH.[1] - Minimizes acid-catalyzed side reactions, making it ideal for acid-sensitive products.[1] - Helps to dissolve magnesium salts.[3]	- May not be as effective as strong acids in dissolving large quantities of magnesium salts. - Can be more expensive than water or dilute acids.	- Acid-sensitive products, particularly tertiary alcohols prone to dehydration.[1] - Reactions where minimizing side-product formation is critical for purity.
Water (H₂O)	85	90	- Inexpensive and readily available. - Neutral, avoiding acid-catalyzed side reactions.	- Can lead to the formation of insoluble magnesium hydroxide (Mg(OH)₂), which can create a thick precipitate that is difficult to filter and may trap the desired product, reducing yield. - The reaction can be highly exothermic and difficult to control.	- Products that are highly sensitive to any acidic conditions. - Small-scale reactions where the formation of insoluble salts is manageable.

Experimental Protocols

The following are detailed methodologies for the quenching step of a Grignard reaction using the compared agents. These protocols assume the Grignard reaction has been brought to completion and cooled to 0 °C in an ice bath.

Protocol 1: Quenching with Dilute Aqueous Acid

• Preparation: Prepare a solution of 1 M hydrochloric acid or 10% sulfuric acid.

• Cooling: Ensure the completed Grignard reaction flask is submerged in an ice-water bath to manage the exothermic nature of the quench.

• Slow Addition: Slowly and dropwise, add the dilute acid solution to the vigorously stirred reaction mixture using an addition funnel.

• Monitoring: Continuously monitor the internal temperature of the reaction. If the temperature rises rapidly, pause the addition until it subsides.

• Completion: Continue the slow addition until no further exotherm is observed. The mixture should become a clear two-phase system as the magnesium salts dissolve.

• Workup: Proceed with the standard aqueous workup and extraction of the product into an appropriate organic solvent.

Protocol 2: Quenching with Saturated Aqueous Ammonium Chloride

• Preparation: Prepare a saturated aqueous solution of ammonium chloride (NH₄Cl).[1]

• Cooling: Cool the completed Grignard reaction mixture in an ice bath.[1]

• Slow Addition: Slowly add the saturated ammonium chloride solution dropwise to the vigorously stirring reaction mixture.[1]

• Completion: Continue the addition until the reaction is fully quenched, as indicated by the cessation of any exothermic reaction.

• Workup: Proceed with the standard aqueous workup and extraction of the product into an organic solvent.[1]

Protocol 3: Quenching with Water

• Cooling: Thoroughly cool the completed Grignard reaction mixture in an ice-water bath.

• Slow Addition: With very vigorous stirring, slowly and dropwise add water to the reaction mixture. Be prepared for a potentially violent and exothermic reaction.

• Observation: A thick, white precipitate of magnesium hydroxide will likely form.

• Workup: After the initial quench, a dilute acid may be carefully added to dissolve the magnesium salts to facilitate extraction. Alternatively, the solids may be removed by filtration, though this can lead to product loss.

Visualizing the Workflow and Logic

The following diagrams illustrate the general experimental workflow for a Grignard reaction and the decision-making process for selecting a suitable quenching agent.

References

• 1. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]

Comparative Stability of Deuterated vs. Non-Deuterated Alkyl Halides: A Guide for Researchers

For researchers and professionals in drug development and chemical synthesis, understanding the subtle yet significant differences in the stability of isotopically labeled compounds is paramount. The substitution of hydrogen (H) with its heavier isotope, deuterium (D), in alkyl halides can profoundly impact their chemical behavior, particularly their stability towards various degradation pathways. This guide provides an objective comparison of the stability of deuterated and non-deuterated alkyl halides, supported by experimental data, detailed methodologies, and visual representations of key concepts.

The enhanced stability of deuterated alkyl halides primarily stems from the kinetic isotope effect (KIE) . The carbon-deuterium (C-D) bond is inherently stronger and has a lower zero-point vibrational energy than the corresponding carbon-hydrogen (C-H) bond.[1][2] This difference in bond energy means that more energy is required to break a C-D bond, leading to slower reaction rates in processes where C-H/C-D bond cleavage is the rate-determining step.[3]

Data Presentation: A Quantitative Comparison

The most direct consequence of the stronger C-D bond is a difference in bond dissociation energies (BDEs) and reaction rates.

Bond Dissociation Energies

Table 1: Representative C-H Bond Dissociation Energies in Alkyl Halides

Alkyl Halide (R-H)	Bond Dissociation Energy (kcal/mol)
CH₃-H in CH₃X	~105
CH₃CH₂-H in CH₃CH₂X	~101
(CH₃)₂CH-H in (CH₃)₂CHX	~98
(CH₃)₃C-H in (CH₃)₃CX	~97

Note: These are approximate values and can vary slightly depending on the specific halogen (X).

Reaction Kinetics: The Kinetic Isotope Effect in Action

The kinetic isotope effect is most pronounced in elimination reactions, particularly the E2 mechanism, where the cleavage of a β-C-H (or C-D) bond is involved in the rate-determining step.[4] Nucleophilic substitution reactions can also exhibit secondary kinetic isotope effects.

Table 2: Second-Order Rate Constants and Isotopic Rate Ratios for the Reaction of Alkyl Halides with Pyridine in Nitrobenzene at 50°C

Alkyl Halide	kH (x 10⁵ M⁻¹s⁻¹)	kD (x 10⁵ M⁻¹s⁻¹)	kH/kD
Methyl Iodide	2038	1834	1.11
Ethyl Iodide	151	142	1.06
Isopropyl Iodide	9.44	9.07	1.04
Methyl Bromide	968	891	1.09
Ethyl Bromide	8.80	8.27	1.06
Isopropyl Bromide	0.95	0.88	1.08

Data adapted from a study on secondary kinetic isotope effects in bimolecular nucleophilic substitutions.

As the data indicates, the non-deuterated (protio) alkyl halides consistently react faster than their deuterated counterparts, as evidenced by the kH/kD ratio being greater than 1. This effect is a direct consequence of the greater energy required to cleave the C-D bond. For instance, in an E2 reaction of 2-bromopropane with sodium ethoxide, the non-deuterated compound reacts 6.7 times faster than its deuterated analogue.[4]

Factors Influencing Stability

Beyond reaction kinetics, the overall stability of alkyl halides, both deuterated and non-deuterated, is influenced by several environmental factors.

Table 3: Factors Affecting the Stability of Alkyl Halides

Factor	Effect on Stability	Mitigation Strategy
Temperature	Elevated temperatures accelerate decomposition via substitution, elimination, and radical pathways.	Store at low temperatures (2-8°C or -20°C). Avoid repeated freeze-thaw cycles.
Light (UV)	Promotes homolytic cleavage of the C-X bond, initiating free-radical chain reactions, particularly for iodides and bromides.	Store in amber glass vials or in the dark. Use UV-blocking containers.
Moisture	Can act as a nucleophile, leading to hydrolysis (SN1/SN2) to form corresponding alcohols and hydrohalic acid.	Store in tightly sealed containers with inert liners (e.g., PTFE). Handle under an inert atmosphere (e.g., Nitrogen, Argon).
Oxygen	Can participate in and propagate free-radical degradation pathways.	Purge containers with an inert gas before sealing.
Bases	Strong bases promote E2 elimination to form alkenes.	Ensure storage containers are free of basic residues. Avoid storage with amines and hydroxides.

Experimental Protocols

Protocol 1: Determination of Kinetic Isotope Effect via Competitive SN2 Reaction

This protocol outlines a method to compare the reactivity of a deuterated and a non-deuterated primary alkyl halide in a competitive SN2 reaction with sodium iodide.

1. Materials:

• Non-deuterated 1-bromobutane

• Deuterated 1-bromobutane-d9

• Sodium iodide

• Anhydrous acetone (GC grade)

• Internal standard (e.g., dodecane)

• Reaction vials with septa

• Gas chromatograph with a flame ionization detector (GC-FID)

2. Procedure:

• Prepare a stock solution of sodium iodide in anhydrous acetone (e.g., 0.1 M).
• In a reaction vial, add a precisely known amount of the sodium iodide solution.
• To the same vial, add equimolar amounts of both non-deuterated 1-bromobutane and deuterated 1-bromobutane-d9. The total moles of alkyl halides should be in excess of the sodium iodide to ensure competition.
• Add a known amount of the internal standard.
• Seal the vial and place it in a constant temperature bath (e.g., 50°C).
• At regular time intervals, withdraw aliquots of the reaction mixture using a syringe.
• Quench the reaction in the aliquot by adding it to a vial containing water and a small amount of an organic solvent for extraction (e.g., diethyl ether).
• Analyze the organic layer by GC-FID to determine the relative amounts of the remaining non-deuterated and deuterated 1-bromobutane.

3. Data Analysis:

• Calculate the ratio of the peak areas of the two alkyl halides to the internal standard at each time point.
• Plot the natural logarithm of the concentration of each alkyl halide versus time. The slope of each line will be the negative of the pseudo-first-order rate constant (k'H and k'D).
• The kinetic isotope effect is the ratio of these rate constants: KIE = k'H / k'D.

Protocol 2: Stability Assessment of a Deuterated Alkyl Halide using GC-MS

This protocol describes a method to assess the long-term stability of a deuterated alkyl halide under specific storage conditions.

1. Materials:

• Deuterated alkyl halide of interest

• High-purity solvent (e.g., hexane or ethyl acetate)

• Amber glass vials with PTFE-lined caps

• Gas chromatograph-mass spectrometer (GC-MS)

2. Procedure:

• Time-Zero Analysis:

• Prepare a stock solution of the deuterated alkyl halide in the chosen solvent at a known concentration.
• Analyze the solution by GC-MS to establish the initial purity and identify any existing impurities. This serves as the baseline.

• Sample Storage:

• Dispense aliquots of the pure deuterated alkyl halide into several amber glass vials.
• Purge the vials with an inert gas (e.g., argon) before sealing.
• Store the vials under the desired conditions (e.g., refrigerated at 4°C in the dark, at room temperature with light exposure, etc.).

• Time-Point Analysis:

• At predetermined intervals (e.g., 1, 3, 6, 12 months), remove one vial from each storage condition.
• Prepare a solution for analysis identical in concentration to the time-zero sample.
• Analyze the sample by GC-MS using the same method as the initial analysis.

3. Data Analysis:

• Compare the chromatograms from each time point to the time-zero chromatogram.
• Quantify the peak area of the parent deuterated alkyl halide and any new peaks corresponding to degradation products.
• Calculate the percentage purity of the deuterated alkyl halide at each time point.
• Plot the percentage purity as a function of time for each storage condition to determine the shelf-life and optimal storage conditions.

Mandatory Visualization

Caption: Energy profile illustrating the kinetic isotope effect in an E2 elimination.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. ias.ac.in [ias.ac.in]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. quora.com [quora.com]

The Deuterium Difference: A Comparative Guide to Fragmentation Patterns in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

The strategic placement of deuterium in a molecule can significantly influence its fragmentation pattern in mass spectrometry. This phenomenon, primarily driven by the kinetic isotope effect (KIE), provides a powerful tool for elucidating fragmentation mechanisms, identifying metabolites, and developing robust internal standards for quantitative analysis. This guide offers a comparative analysis of the fragmentation patterns of deuterated and non-deuterated small molecules, supported by experimental data and detailed protocols.

Unraveling Fragmentation Pathways: A Comparative Analysis

The substitution of hydrogen with its heavier isotope, deuterium, strengthens the corresponding chemical bond. Consequently, fragmentation pathways that involve the cleavage of a carbon-deuterium (C-D) bond are energetically less favorable than the cleavage of a carbon-hydrogen (C-H) bond. This can lead to a change in the relative intensities of fragment ions or even the emergence of alternative fragmentation routes.

Case Study 1: Ketorolac

Ketorolac, a non-steroidal anti-inflammatory drug, provides a clear example of how deuterium labeling can alter fragmentation. In this comparative analysis, we examine the collision-induced dissociation (CID) mass spectra of standard Ketorolac and its deuterated analog, Ketorolac-d4, where four hydrogen atoms on the ethyl group are replaced with deuterium.

Table 1: Comparison of Key Fragment Ions of Ketorolac and Ketorolac-d4 [1]

Analyte	Precursor Ion (m/z)	Fragment Ion	m/z	Relative Intensity (%)	Proposed Neutral Loss
Ketorolac	256.07	[M+H]⁺	256.07	100	-
F1	212.08	85	CO₂
F2	184.09	60	CO₂ + CO
F3	143.05	45	C₅H₄O₂ + CO
Ketorolac-d4	260.10	[M+H]⁺	260.10	100	-
F1'	216.11	95	CO₂
F2'	188.11	50	CO₂ + CO
F3'	147.07	35	C₅H₄O₂ + CO (deuterated)

Analysis of Fragmentation Differences:

• The loss of carbon dioxide (CO₂) to form fragment F1 (m/z 212.08) is a major fragmentation pathway for Ketorolac. In Ketorolac-d4, the corresponding fragment F1' is observed at m/z 216.11, indicating that the deuterium atoms are retained in this fragment. The relative intensity of F1' is slightly higher than F1, suggesting that the deuteration may make the subsequent fragmentation less favorable, thus increasing the abundance of the initial fragment.

• The subsequent loss of carbon monoxide (CO) from F1 and F1' leads to fragments F2 (m/z 184.09) and F2' (m/z 188.11), respectively.

• A notable difference is observed in the formation of the pyrrolizine core fragment (F3 and F3'). The lower relative intensity of the deuterated fragment F3' (35%) compared to the non-deuterated F3 (45%) suggests that a C-D bond cleavage might be involved in a competing fragmentation pathway, making the formation of F3' less favorable.

Case Study 2: Alkaloids

Studies on various alkaloids, such as those from Erythrina and Daphniphyllum species, as well as papaverine and noscapine, have utilized deuterium labeling to elucidate complex fragmentation pathways.[2][3][4][5] While detailed quantitative data is often specific to the individual compound and experimental conditions, a general observation is that deuterium labeling helps in identifying which hydrogen atoms are involved in specific rearrangement and fragmentation processes. For instance, in the mass spectra of certain Erythrina alkaloids, deuterium labeling has been instrumental in rationalizing novel fragmentation of the spiran system.[2][4] Similarly, in the analysis of noscapine and papaverine, in-source deuterium labeling by spraying the analytes in D₂O helped in elucidating their markedly different fragmentation behaviors.[3]

Experimental Protocols

The following section outlines a generalized experimental workflow for comparing the fragmentation patterns of deuterated and non-deuterated small molecules.

Sample and Standard Preparation

• Stock Solutions: Prepare 1 mg/mL stock solutions of the non-deuterated analyte and its deuterated analog in a suitable solvent (e.g., methanol, acetonitrile).

• Working Solutions:

  • For direct infusion analysis, dilute the stock solutions to a concentration of 1-10 µg/mL in an appropriate solvent mixture (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode).

  • For LC-MS analysis, further dilute the working solutions to a suitable concentration (e.g., 10-100 ng/mL) based on the sensitivity of the instrument.

Mass Spectrometry Analysis

• Instrumentation: A high-resolution mass spectrometer, such as a quadrupole time-of-flight (Q-TOF) or Orbitrap instrument, equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source is recommended.

• Ionization Mode: Select the appropriate ionization mode (positive or negative) based on the analyte's chemical properties.

• Full Scan MS: Acquire full scan mass spectra of both the deuterated and non-deuterated compounds to determine their respective precursor ion m/z values.

• Tandem Mass Spectrometry (MS/MS):

  • Select the protonated molecular ions ([M+H]⁺) or deprotonated molecular ions ([M-H]⁻) of both the non-deuterated and deuterated analytes as the precursor ions for collision-induced dissociation (CID).

  • Apply a range of collision energies (e.g., 10-40 eV) to induce fragmentation and record the resulting product ion spectra. Optimizing the collision energy is crucial for obtaining informative fragment ions.

Data Analysis

• Compare the MS/MS spectra of the deuterated and non-deuterated compounds.

• Identify fragment ions that show a mass shift corresponding to the number of deuterium atoms.

• Analyze any changes in the relative intensities of the fragment ions.

• Propose fragmentation pathways based on the observed neutral losses and the retention or loss of the deuterium label in the fragment ions.

Visualizing the Process

Diagrams illustrating the experimental workflow and proposed fragmentation pathways can aid in understanding the impact of deuterium placement.

Experimental workflow for comparative fragmentation analysis.

Logical relationship in fragmentation pattern comparison.

References

• 1. benchchem.com [benchchem.com]
• 2. Mass spectra of the Erythrina alkaloids: a novel fragmentation of the spiran system - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 3. Atmospheric pressure ionisation mass spectrometric fragmentation pathways of noscapine and papaverine revealed by multistage mass spectrometry and in-source deuterium labelling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mass spectra of the Erythrina alkaloids: a novel fragmentation of the spiran system - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Validating Synthetic Procedures for Scaled-Up Production: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The transition of a synthetic procedure from the laboratory bench to pilot plant or full-scale production is a critical phase in chemical and pharmaceutical development. A process that is efficient and high-yielding on a small scale may present significant challenges when scaled up.[1][2] Therefore, rigorous validation and comparison of the synthetic procedure at different scales are paramount to ensure safety, efficiency, reproducibility, and cost-effectiveness.[3][4] This guide provides an objective comparison of a hypothetical scaled-up synthetic procedure with its laboratory-scale counterpart, supported by representative experimental data and detailed methodologies for key validation experiments.

Data Presentation: A Comparative Analysis of a Hypothetical Esterification Reaction

The following table summarizes the quantitative data obtained from the synthesis of a target ester at both laboratory and pilot plant scales. This data highlights the common challenges encountered during scale-up, such as potential decreases in yield and purity, and an increase in reaction time and solvent usage.

Parameter	Laboratory Scale (1 L Reactor)	Pilot Plant Scale (100 L Reactor)
Starting Material Input	100 g	10 kg
Product Yield	91%	88% (initially 75%)
Product Purity (by HPLC)	>99.5%	99.2%
Reaction Time	4 hours	6 hours
Solvent Volume	500 mL	55 L
Key Impurity A (by GC-MS)	0.08%	0.15%
Residual Solvent (by GC)	<50 ppm	150 ppm

This data is representative and intended for illustrative purposes.

Experimental Protocols: Key Validation Methodologies

Accurate and reliable analytical methods are crucial for validating a scaled-up synthetic procedure. The following are detailed protocols for the key experiments cited in the data presentation.

Reaction Monitoring using In-Situ Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To monitor the real-time progress of the reaction by tracking the concentration of reactants and products.

Methodology:

• Probe Insertion: An Attenuated Total Reflectance (ATR) FTIR probe is inserted directly into the reaction vessel through a dedicated port.

• Background Spectrum: A background spectrum of the reaction solvent and any reagents present before the addition of the limiting reactant is collected.

• Data Acquisition: Spectra are continuously acquired at predetermined intervals (e.g., every 2 minutes) throughout the course of the reaction.

• Data Analysis: The disappearance of the characteristic vibrational peak of the starting material and the appearance of the characteristic peak of the product are monitored. The peak areas are integrated to determine the relative concentrations of these species over time. This data is used to establish the reaction kinetics and determine the reaction endpoint.

Purity Analysis by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of the final product and quantify any impurities.

Methodology:

• Sample Preparation: A known concentration of the final product is accurately weighed and dissolved in a suitable solvent (e.g., acetonitrile) to prepare a stock solution. This solution is then further diluted to a working concentration.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid. The gradient program is optimized to achieve separation of the main peak from all impurities.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV detection at a wavelength where the product and potential impurities have significant absorbance.

• Injection and Data Analysis: A fixed volume of the sample solution is injected onto the HPLC system. The resulting chromatogram is analyzed to determine the area of the main peak and any impurity peaks. The percentage purity is calculated by dividing the area of the main peak by the total area of all peaks.

Impurity Profiling by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify volatile and semi-volatile impurities in the final product.

Methodology:

• Sample Preparation: A sample of the final product is dissolved in a volatile organic solvent (e.g., dichloromethane). An internal standard may be added for quantitative analysis.

• GC-MS Conditions:

  • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: A temperature gradient is used to separate compounds with different boiling points. For example, starting at 50 °C, holding for 2 minutes, then ramping to 250 °C at 10 °C/min.

  • Ionization Mode: Electron Ionization (EI).

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF) for mass-to-charge ratio analysis.

• Data Analysis: The separated compounds are detected by the mass spectrometer. The resulting mass spectra are compared to spectral libraries (e.g., NIST) for identification. The concentration of each impurity can be quantified by comparing its peak area to that of a known standard.

Mandatory Visualizations

The following diagrams illustrate the logical workflow of the validation process and a hypothetical signaling pathway that could be the target of the synthesized molecule.

Caption: Workflow for validation of a scaled-up synthetic procedure.

Caption: Hypothetical signaling pathway targeted by the synthesized molecule.

References

• 1. 8 Key Challenges To Pilot Plant Scale-Up - EPIC Systems Group [epicsysinc.com]
• 2. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 3. allfordrugs.com [allfordrugs.com]
• 4. API Scale-Up | Laboratory | Pilot | Production Scale | CMO [pharmacompass.com]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of 3-(Bromomethyl)-2-methylpentane-d7

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the safe handling and disposal of 3-(Bromomethyl)-2-methylpentane-d7, ensuring laboratory safety and regulatory compliance.

The proper management and disposal of 3-(Bromomethyl)-2-methylpentane-d7, a deuterated brominated organic compound, are critical for maintaining a safe laboratory environment and protecting the ecosystem. This guide provides detailed procedures for its disposal, based on best practices for handling similar hazardous chemical waste.

Immediate Safety and Hazard Profile

3-(Bromomethyl)-2-methylpentane-d7 should be handled with caution, assuming a hazard profile similar to other flammable and irritant brominated hydrocarbons. While specific data for this deuterated compound is limited, related chemicals exhibit properties requiring stringent safety protocols.

Key Hazards:

• Flammability: Flammable liquid and vapor. Keep away from heat, sparks, open flames, and hot surfaces.[1][2]

• Irritation: Causes skin and serious eye irritation.[1] May also cause respiratory irritation.[1][3]

• Toxicity: May be harmful if swallowed or inhaled.[1][3] It is also noted to be toxic to aquatic life with long-lasting effects.[2][3]

Personal Protective Equipment (PPE): A comprehensive approach to personal protection is crucial. The following table summarizes the recommended PPE when handling this chemical.

Protection Type	Recommended Equipment	Rationale
Eye and Face Protection	Chemical splash goggles compliant with OSHA regulations. A face shield is recommended when there is a risk of splashing.	To protect against eye contact which can cause serious irritation or damage.
Skin Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene). An impervious lab coat or apron and closed-toe shoes are mandatory.	To prevent skin contact, which may cause irritation.[4]
Respiratory Protection	All handling should occur in a certified chemical fume hood to avoid inhaling vapors.[4] If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge is necessary.	To prevent respiratory tract irritation.[4]

Step-by-Step Disposal Protocol

The required method for the disposal of 3-(Bromomethyl)-2-methylpentane-d7 is through a licensed hazardous waste disposal company. In-laboratory treatment is not recommended.

1. Waste Segregation and Collection:

• Collect all waste containing 3-(Bromomethyl)-2-methylpentane-d7 in a designated, leak-proof, and chemically compatible container.[5]

• The container must be clearly labeled as "Hazardous Waste" with the full chemical name: "3-(Bromomethyl)-2-methylpentane-d7".[5]

• Do not mix this waste with other waste streams unless compatibility has been confirmed.[4]

2. Contaminated Material Disposal:

• All disposable items that have come into contact with the chemical, such as gloves, absorbent pads, and pipette tips, must be considered hazardous waste.[4][5]

• These materials should be collected in a designated, sealed waste bag or container for hazardous materials.[4]

3. Spill Cleanup and Waste:

• In the event of a small spill, use an inert absorbent material (e.g., sand, silica gel, vermiculite) to contain it.[3][6]

• Carefully collect the absorbed material into a sealed, labeled container for hazardous waste disposal.[4]

• For larger spills, evacuate the area and follow your institution's emergency procedures.

4. Storage of Hazardous Waste:

• Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away from incompatible materials and sources of ignition.[2][3]

• Ensure the storage area complies with all institutional and local regulations for hazardous waste.

5. Arranging for Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department to schedule a hazardous waste pickup.[5]

• Provide them with all necessary information about the waste stream.

• Complete all required waste disposal forms and maintain records of disposal activities as mandated by your institution and local regulations.[5]

Experimental Workflow for Disposal

The following diagram outlines the logical workflow for the proper disposal of 3-(Bromomethyl)-2-methylpentane-d7, emphasizing safety at each step.

A flowchart outlining the key steps for the safe disposal of 3-(Bromomethyl)-2-methylpentane-d7.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Personal protective equipment for handling 3-(Bromomethyl)-2-methylpentane-d7

Essential Safety and Handling Guide for 3-(Bromomethyl)-2-methylpentane-d7

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-(Bromomethyl)-2-methylpentane-d7. The following procedures are designed to ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment (PPE) for handling this compound.

PPE Category	Minimum Requirement	Recommended for Higher Risk Operations
Eye and Face Protection	Chemical splash goggles meeting ANSI Z87.1 standards.[3][4]	Face shield worn over chemical splash goggles, especially when there is a risk of splashing or exothermic reactions.[4][5]
Hand Protection	Disposable nitrile or neoprene gloves.[4][6][7] Check manufacturer's glove compatibility chart. Double gloving is recommended for added protection.[4]	Silver Shield gloves worn under disposable nitrile gloves for extended or high-exposure tasks.
Body Protection	A flame-retardant lab coat, fully buttoned with long sleeves.[1][3]	Chemical-resistant apron over a flame-retardant lab coat.
Footwear	Closed-toe, closed-heel shoes made of a chemical-resistant material.[3]	Chemical-resistant, steel-toe boots for handling larger quantities or in areas with spill potential.[5]
Respiratory Protection	Work should be conducted in a certified chemical fume hood to avoid inhalation of vapors.[6]	A full-face or half-mask air-purifying respirator with appropriate cartridges may be necessary if engineering controls are insufficient or during spill cleanup.[1][8]

Operational and Disposal Plans

Adherence to the following step-by-step procedures is mandatory for the safe handling and disposal of 3-(Bromomethyl)-2-methylpentane-d7.

Experimental Protocol: Safe Handling and Use

• Preparation and Engineering Controls:

  • Ensure a certified chemical fume hood is operational before beginning any work.[9]

  • Clear the work area of any unnecessary equipment or chemicals.

  • Keep away from heat, sparks, open flames, and hot surfaces.[1]

  • Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

  • Have spill cleanup materials, including an inert absorbent material and designated waste containers, readily available.[6][9]

• Donning PPE:

  • Put on all required PPE as outlined in the table above before handling the chemical.

• Chemical Handling:

  • Store the chemical in a cool, dry, and well-ventilated area, away from direct sunlight and incompatible materials such as oxidizing agents, reducing agents, and alkali metals.[6][9]

  • Keep the container tightly closed when not in use.[6]

  • When transferring the liquid, do so carefully to avoid splashing.

  • Use only non-sparking tools.[1][2]

• Post-Handling:

  • Thoroughly wash hands and any exposed skin after handling, even if gloves were worn.[1]

  • Decontaminate all equipment and work surfaces after use.

Disposal Plan: Waste Management

All waste containing 3-(Bromomethyl)-2-methylpentane-d7 is considered hazardous and must be disposed of accordingly.

• Waste Segregation and Collection:

  • Liquid Waste: Collect all liquid waste containing the compound in a clearly labeled, sealed, and compatible container marked as "Hazardous Waste: Halogenated Organic Waste."[9]

  • Solid Waste: Contaminated solid waste, such as gloves, absorbent materials, and empty containers, must be collected in a separate, clearly labeled hazardous waste container.[9]

• Spill Management:

  • In case of a small spill, absorb the material with an inert, dry absorbent.[6]

  • For spills involving bromine-containing compounds, treatment with a reducing agent like sodium thiosulfate or sodium bisulfite can be used for neutralization before absorption.[10]

  • Collect the absorbed material into a labeled hazardous waste container.[9]

  • For larger spills, evacuate the area and contact the designated emergency response team.

• Final Disposal:

  • Dispose of all hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.

  • Incineration at a licensed facility is a common disposal method for brominated waste.[10]

Workflow and Safety Relationships

The following diagrams illustrate the logical flow of operations for handling and disposing of 3-(Bromomethyl)-2-methylpentane-d7, as well as the hierarchical relationship of safety controls.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 5. epa.gov [epa.gov]
• 6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 7. ehs.ucsf.edu [ehs.ucsf.edu]
• 8. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 9. benchchem.com [benchchem.com]
• 10. What is Bromine? Complete Disposal Guide | Ideal Response [idealresponse.co.uk]